Methotrexate (disodium)

Core Science & Biosynthesis

Methotrexate (disodium) chemical synthesis and purification

An In-depth Technical Guide to the Chemical Synthesis and Purification of Methotrexate (B535133) Disodium (B8443419)

This technical guide provides a comprehensive overview of the chemical synthesis and purification of methotrexate (MTX), with a focus on the preparation of its disodium salt. It is intended for researchers, scientists, and professionals in drug development, offering detailed methodologies, quantitative data, and process visualizations.

Chemical Synthesis of Methotrexate

The synthesis of methotrexate involves the condensation of three key structural components: a substituted pyrimidine, a three-carbon electrophile, and a p-(N-methylamino)benzoyl-L-glutamic acid side chain. Several synthetic routes have been developed, ranging from one-pot procedures to multi-step strategies, each with distinct advantages in terms of yield, purity, and scalability.

Major Synthetic Routes

One-Pot Synthesis: This approach involves the simultaneous reaction of all three core components. A common method is the condensation of 2,4,5,6-tetraaminopyrimidine (B94255) sulfate, 1,1,3-tribromoacetone (B1347163), and the zinc salt of p-(N-methylamino)benzoyl-L-glutamic acid in an aqueous medium.[1][2][3] This method is advantageous for its operational simplicity, though it may require more rigorous purification to remove byproducts.[3]

Stepwise Synthesis via Pteridine (B1203161) Intermediates: These methods involve the initial formation of a pteridine ring system, which is subsequently coupled with the glutamate (B1630785) side chain.

• The Seeger Method: An early industrial method involved the condensation of 2,4,5,6-tetraaminopyrimidine with 2,3-dibromopropionaldehyde and p-(N-methyl)-aminobenzoylglutamic acid.[4] However, this process is characterized by very low yields, often below 6%, and results in a product contaminated with other pteridines.[4][5]

• The Piper-Montgomery Process: This multi-step process begins with the formation of 2,4-diamino-6-hydroxymethylpteridine from 2,4,5,6-tetraaminopyrimidine and dihydroxyacetone.[6] The hydroxyl intermediate is then converted to a 6-bromomethyl derivative, which is subsequently alkylated with the glutamate side chain.[6] Process improvements, such as strict pH control and the use of protecting groups, have increased the overall yield of this route from approximately 25% to a more viable 40-50%.[6][7][8]

• The Lonza Process: This route starts with the reaction of 1,1-dichloroacetone (B129577) and 2,4,5,6-tetraaminopyrimidine to form 2,4-diamino-6-methylpteridine.[5][9] The methylpteridine intermediate is then brominated to create the reactive 2,4-diamino-6-bromomethylpteridine, which is finally condensed with p-(N-methyl)-aminobenzoyl-L-glutamic acid or its salt.[4][5] This process is reported to produce high-purity methotrexate in high yields.[4]

Data on Synthesis Yields

The following table summarizes reported yields for various methotrexate synthesis methods.

Synthesis Route	Key Reactants	Reported Overall Yield	Citations
One-Pot Synthesis	2,4,5,6-Tetraaminopyrimidine Sulfate, 1,1,3-Tribromoacetone, Zinc p-(N-methylamino)benzoyl-L-glutamate	68.5%	[10]
Seeger Method	2,4,5,6-Tetraaminopyrimidine, 2,3-Dibromopropionaldehyde, Side Chain	< 6%	[4][5]
Improved Piper-Montgomery Process	2,4,5,6-Tetraaminopyrimidine, Dihydroxyacetone, Side Chain	40-50%	[6][7]
Lonza Process	2,4,5,6-Tetraaminopyrimidine, 1,1-Dichloroacetone, Side Chain	83-87.5%	[4][5]

Synthesis Pathway Diagrams

Caption: One-Pot synthesis of Methotrexate.

Caption: Stepwise synthesis via the Lonza process.

Experimental Protocols: Synthesis

Protocol 1: One-Pot Synthesis of Methotrexate [1][10]

• To a suitable reaction vessel, charge water, 2,4,5,6-tetraaminopyrimidine sulfate, and the zinc salt of p-(N-methylamino)benzoyl-L-glutamic acid.

• Stir the mixture to form a slurry and adjust the pH to between 1.5 and 3.5 using hydrochloric acid.

• Prepare a solution of 1,1,3-tribromoacetone in a suitable solvent like alcohol.

• Slowly add the 1,1,3-tribromoacetone solution to the reaction slurry while maintaining the temperature and the pH. The pH is controlled by the concomitant addition of an aqueous sodium hydroxide (B78521) solution.

• After the addition is complete, allow the reaction to stir for several hours until completion, as monitored by a suitable analytical technique (e.g., HPLC).

• The resulting crude methotrexate reaction mixture is then carried forward to the purification stage.

Protocol 2: Stepwise Synthesis (Lonza Process) [4][5]

• Synthesis of 2,4-Diamino-6-methylpteridine: 1,1-dichloroacetone is reacted with 2,4,5,6-tetraaminopyrimidine in the presence of sodium bisulfite. The reaction is maintained at a constant pH between 3.5 and 5 and a temperature between 10°C and 100°C.

• Bromination: The resulting 2,4-diamino-6-methylpteridine is converted to 2,4-diamino-6-bromomethylpteridine by reacting it with bromine in a suitable reaction medium.

• Condensation: The 2,4-diamino-6-bromomethylpteridine is then condensed with p-(N-methyl)-aminobenzoyl-L-glutamic acid (or its salt) in a polar solvent medium (e.g., a mixture of water and dimethylformamide) to yield methotrexate.

Purification of Methotrexate Disodium

Crude methotrexate from the synthesis reaction contains unreacted starting materials and various byproducts. Purification is critical to achieving the high purity required for pharmaceutical use (>98%).[1] The process typically relies on the differential solubility of methotrexate and its various salt forms at different pH levels, culminating in the crystallization of the disodium salt.

Purification Techniques

A widely employed purification strategy involves a series of pH adjustments and intermediate salt precipitations to remove impurities.[1][11]

• Initial Solubilization and Filtration: The crude reaction mixture is first basified (e.g., with ammonium (B1175870) hydroxide to pH ~9.5) to dissolve the methotrexate product, allowing for the filtration of insoluble impurities.[1]

• Intermediate Zinc Salt Precipitation: The filtrate is then acidified (e.g., with hydrochloric acid to pH ~6) to precipitate crude zinc methotrexate, leaving more soluble impurities in the solution.[1]

• Methotrexate Hydrochloride Crystallization: The isolated zinc salt is redissolved in a strong acid (e.g., HCl to pH ~1.5) and recrystallized to form methotrexate hydrochloride, further enhancing purity.[1]

• Formation and Crystallization of Disodium Methotrexate: The methotrexate hydrochloride is dissolved in a sodium hydroxide solution (pH ~9-10). Acetone (B3395972) is often added to this aqueous solution in a stepwise manner. An initial small volume of acetone can help precipitate residual impurities, which are removed by filtration.[1][10] A larger volume of acetone is then added to the clarified filtrate to induce the crystallization of high-purity methotrexate disodium salt.[1][11]

• Final Precipitation of Methotrexate (Free Acid): If desired, the purified disodium salt can be dissolved in water and acidified (e.g., with sulfuric acid to pH ~4) to precipitate the pure methotrexate free acid.[1]

Data on Purification Outcomes

The following table summarizes the purity levels achieved through various purification protocols.

Purification Method	Key Steps	Final Purity	Citations
Intermediate Salt Precipitation & Crystallization	Zinc salt & HCl salt intermediates; Acetone/water crystallization of Na₂MTX	> 98%	[1]
pH Adjustment & Crystallization	pH adjustment to 2.0; NaOH dissolution; Acetone crystallization	98.78%	[10]
pH Adjustment & Crystallization	pH adjustment to 1.5; NaOH dissolution; Acetone crystallization	98.63%	[10]
Aqueous/Ethanol Recrystallization	Dissolution in water/ethanol (1:2) at 65°C, followed by cooling	Not specified	[12]
Acetone Crystallization & Washing	Dissolution in NaOH(aq), precipitation with acetone, washing	> 99.8%	[13]

Purification Workflow Diagram

Caption: General purification workflow for Methotrexate Disodium.

Experimental Protocols: Purification

Protocol 3: Purification via pH Adjustment and Acetone Crystallization [10][11]

• Following the synthesis, control the temperature of the crude reaction mixture (e.g., 30-50°C) and adjust the pH to 1.5-2.5 with dilute hydrochloric acid to precipitate the crude methotrexate.

• Filter the suspension and wash the resulting filter cake with water.

• Transfer the filter cake to a new vessel and add a mixture of water and acetone (e.g., 1:1 or 1:2 v/v).

• Add aqueous sodium hydroxide solution (e.g., 10% w/w) dropwise with stirring to dissolve the solid and adjust the pH to between 8.5 and 9.0.

• Filter the resulting solution to remove any remaining insoluble matter. Wash the filter cake with a small amount of an acetone/water mixture.

• To the clear filtrate, add acetone dropwise (typically 2-3 volumes relative to the initial water volume) with continuous stirring to induce crystallization of the disodium salt.

• Continue stirring for at least 1 hour to ensure complete crystallization.

• Collect the yellow solid product by filtration, wash with a small amount of acetone, and dry under vacuum at room temperature. The process yields methotrexate disodium salt with a purity of over 98.5%.[10]

References

• 1. US4374987A - Process for the preparation of high purity methotrexate and derivatives thereof - Google Patents [patents.google.com]
• 2. sincerechemical.com [sincerechemical.com]
• 3. sincerechemical.com [sincerechemical.com]
• 4. US4224446A - Process for the production of methotrexate - Google Patents [patents.google.com]
• 5. patents.justia.com [patents.justia.com]
• 6. US4080325A - Synthesis of methotrexate - Google Patents [patents.google.com]
• 7. Synthesis of methotrexate - Patent CA-1077477-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CA1077477A - Synthesis of methotrexate - Google Patents [patents.google.com]
• 9. expertmarketresearch.com [expertmarketresearch.com]
• 10. CN107698592A - A kind of purifying process of methotrexate (MTX) salt - Google Patents [patents.google.com]
• 11. CN109641905B - Process for purifying methotrexate or salt thereof - Google Patents [patents.google.com]
• 12. tdcommons.org [tdcommons.org]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Investigating the immunosuppressive properties of methotrexate on T-cells

For Researchers, Scientists, and Drug Development Professionals

Methotrexate (B535133) (MTX), a cornerstone in the treatment of autoimmune diseases like rheumatoid arthritis, exerts a profound immunosuppressive effect primarily by targeting T-lymphocytes. This technical guide delves into the core mechanisms of MTX's action on T-cells, presenting quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved.

Core Mechanisms of Methotrexate-Induced T-Cell Immunosuppression

Methotrexate, a folate antagonist, impedes T-cell function through several key mechanisms:

• Inhibition of Dihydrofolate Reductase (DHFR): As a primary mechanism, MTX competitively inhibits DHFR, an enzyme crucial for reducing dihydrofolate to its active form, tetrahydrofolate (THF). THF is essential for the de novo synthesis of purines and pyrimidines, the building blocks of DNA and RNA. By depleting THF, MTX disrupts the S-phase of the cell cycle in rapidly dividing cells like activated T-lymphocytes, thereby inhibiting their proliferation.[1][2]

• Induction of Apoptosis in Activated T-Cells: Low-dose MTX has been shown to induce apoptosis, or programmed cell death, specifically in activated T-cells.[3][4][5][6] This selective elimination of activated T-cells, which are key drivers of autoimmune inflammation, is a critical aspect of its therapeutic efficacy. The induction of apoptosis is linked to the disruption of DNA synthesis and can occur through both CD95-dependent and -independent pathways.[4][6]

• Modulation of Cytokine Production: Methotrexate significantly alters the cytokine profile of T-cells. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interferon-gamma (IFN-γ), Interleukin-4 (IL-4), and IL-13 by activated T-cells.[7][8][9] This reduction in pro-inflammatory signaling further dampens the autoimmune response.

• Interference with Signaling Pathways: MTX influences intracellular signaling cascades that are critical for T-cell activation and function. Notably, it has been shown to suppress the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway and impact the mammalian target of rapamycin (B549165) (mTOR) signaling pathway.[10][11][12]

Quantitative Data on Methotrexate's Effects on T-Cells

The following tables summarize key quantitative data from various studies investigating the impact of methotrexate on T-cell functions.

Table 1: Inhibition of T-Cell Proliferation by Methotrexate

Cell Type	Assay	MTX Concentration	% Inhibition	IC50	Reference
Human CD4+ T-cells	CellTrace Violet	100 nM	Significant reduction in proliferation	Not specified	[10]
Human CD8+ T-cells	CellTrace Violet	100 nM	Significant reduction in proliferation	Not specified	[10]
Jurkat T-cells	MTT Assay	10 µM	Significant cytotoxicity	Not specified	[13]
EL4 T-cells	MTT Assay	10 µM	Significant cytotoxicity	Not specified	[13]

Table 2: Methotrexate-Mediated Inhibition of Cytokine Production

Cytokine	Cell Source	Stimulus	MTX Concentration	% Inhibition	IC50	Reference
TNF-α	Human Whole Blood	anti-CD3/CD28	40 ng/mL	Significant	27.13 ng/mL	[6]
IFN-γ	Human Whole Blood	anti-CD3/CD28	40 ng/mL	Significant	19.74 ng/mL	[6]
IL-4	Human MNC	anti-CD3/CD28	Not specified	Inhibited	Not specified	[14]
IL-13	Human MNC	anti-CD3/CD28	Not specified	Inhibited	Not specified	[14]
TNF-α	Murine Splenic T-cells	anti-CD3/CD28	1-10 µg/mL	Significant	Not specified	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the immunosuppressive properties of methotrexate on T-cells.

T-Cell Proliferation Assay using Flow Cytometry

This protocol outlines the use of a proliferation dye (e.g., CellTrace™ Violet) to monitor T-cell division in response to stimulation, with and without methotrexate treatment.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), L-glutamine, and penicillin-streptomycin

• CellTrace™ Violet Cell Proliferation Kit

• Anti-CD3 and anti-CD28 antibodies (for T-cell stimulation)

• Methotrexate (stock solution)

• FACS buffer (PBS with 2% FBS)

• Flow cytometer

Procedure:

• Cell Labeling:

  • Isolate PBMCs from whole blood using density gradient centrifugation.

  • Resuspend 1 x 10^6 cells/mL in pre-warmed PBS.

  • Add CellTrace™ Violet dye to a final concentration of 1 µM.

  • Incubate for 20 minutes at 37°C, protected from light.

  • Quench the staining by adding 5 volumes of complete RPMI-1640 medium.

  • Incubate for 5 minutes at 37°C.

  • Centrifuge cells and resuspend in fresh, pre-warmed complete medium.

• Cell Culture and Treatment:

  • Plate the labeled cells in a 96-well plate at a density of 2 x 10^5 cells/well.

  • Add anti-CD3 (1 µg/mL) and anti-CD28 (1 µg/mL) antibodies to stimulate T-cell proliferation.

  • Add varying concentrations of methotrexate to the designated wells. Include a vehicle control (no methotrexate).

  • Incubate the plate for 4-5 days at 37°C in a 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the cells and wash with FACS buffer.

  • Stain with fluorescently labeled antibodies against T-cell surface markers (e.g., CD3, CD4, CD8) for 30 minutes at 4°C.

  • Wash the cells and resuspend in FACS buffer.

  • Acquire the samples on a flow cytometer, detecting the CellTrace™ Violet fluorescence in the violet laser channel.

  • Analyze the data by gating on the T-cell populations and observing the progressive halving of the CellTrace™ Violet fluorescence intensity with each cell division.

T-Cell Apoptosis Assay using Annexin V/Propidium Iodide Staining

This protocol describes the detection of apoptosis in T-cells treated with methotrexate using Annexin V (to detect early apoptosis) and Propidium Iodide (PI, to detect late apoptosis/necrosis) staining followed by flow cytometry.

Materials:

• T-cells (e.g., isolated primary T-cells or a T-cell line like Jurkat)

• Complete culture medium

• Methotrexate (stock solution)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Seed T-cells in a 6-well plate at a density of 1 x 10^6 cells/mL.

  • Treat the cells with the desired concentrations of methotrexate for 24-48 hours. Include an untreated control.

• Staining:

  • Harvest both adherent and suspension cells and wash with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within 1 hour.

  • Use FITC and PI signal detectors to differentiate between:

    • Live cells (Annexin V- / PI-)

    • Early apoptotic cells (Annexin V+ / PI-)

    • Late apoptotic/necrotic cells (Annexin V+ / PI+)

    • Necrotic cells (Annexin V- / PI+)

Cytokine Production Analysis by Intracellular Staining and Flow Cytometry

This protocol details the measurement of intracellular cytokine production in T-cells following stimulation and methotrexate treatment.

Materials:

• PBMCs or isolated T-cells

• Complete RPMI-1640 medium

• Phorbol 12-myristate 13-acetate (PMA) and Ionomycin (for stimulation)

• Brefeldin A or Monensin (protein transport inhibitors)

• Methotrexate (stock solution)

• Fixation/Permeabilization solution

• Fluorescently labeled antibodies against T-cell surface markers (e.g., CD3, CD4) and intracellular cytokines (e.g., IFN-γ, TNF-α)

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Culture PBMCs or T-cells in a 24-well plate.

  • Treat with methotrexate for a predetermined time.

  • Stimulate the cells with PMA (50 ng/mL) and Ionomycin (500 ng/mL) for 4-6 hours in the presence of Brefeldin A (10 µg/mL) to block cytokine secretion.

• Staining:

  • Harvest the cells and wash with FACS buffer.

  • Perform surface staining with antibodies against CD3 and CD4 for 30 minutes at 4°C.

  • Wash the cells.

  • Fix and permeabilize the cells using a commercial fixation/permeabilization kit according to the manufacturer's instructions.

  • Perform intracellular staining with antibodies against IFN-γ and TNF-α for 30 minutes at 4°C in the dark.

  • Wash the cells and resuspend in FACS buffer.

• Flow Cytometry Analysis:

  • Acquire the samples on a flow cytometer.

  • Gate on the CD4+ T-cell population and analyze the expression of intracellular IFN-γ and TNF-α.

Signaling Pathways Affected by Methotrexate in T-Cells

Methotrexate's immunosuppressive effects are intricately linked to its ability to modulate key intracellular signaling pathways that govern T-cell fate and function.

The JAK/STAT Signaling Pathway

The JAK/STAT pathway is crucial for transducing signals from numerous cytokines that are vital for T-cell survival, proliferation, and differentiation. Methotrexate has been shown to suppress this pathway, thereby interfering with T-cell responses to cytokine stimulation.[12][[“]]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methotrexate Enhances Apoptosis of Transmembrane TNF-Expressing Cells Treated With Anti-TNF Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methotrexate specifically modulates cytokine production by T cells and macrophages in murine collagen-induced arthritis (CIA): a mechanism for methotrexate-mediated immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Low dose methotrexate induces apoptosis with reactive oxygen species involvement in T lymphocytic cell lines to a greater extent than in monocytic lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of cytokine production by methotrexate. Studies in healthy volunteers and patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. consensus.app [consensus.app]

A Technical Guide to Methotrexate-Induced Apoptosis in Activated T-Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methotrexate (B535133) (MTX), a folate antagonist, is a cornerstone therapy for a range of autoimmune and inflammatory diseases, including rheumatoid arthritis.[1][2][3] Beyond its well-documented anti-proliferative effects stemming from the inhibition of dihydrofolate reductase (DHFR), a key mechanism underlying its immunomodulatory efficacy is the targeted induction of apoptosis, or programmed cell death, in activated T-lymphocytes.[4][5][6] This process is highly selective, targeting the rapidly dividing T-cells that drive inflammatory processes while sparing resting lymphocytes.[1][7] The molecular pathways governing this effect are multifaceted, involving metabolic disruption, activation of stress-response kinases, and inhibition of critical survival signals. This guide provides an in-depth examination of these core mechanisms, supported by quantitative data and detailed experimental protocols.

Core Molecular Mechanisms

The induction of apoptosis in activated T-cells by methotrexate is not a single event but a convergence of several interconnected signaling pathways. While historically linked to pathways like Fas/FasL, recent evidence indicates that MTX primarily utilizes a CD95 (Fas)-independent mechanism.[1][2][3] The process is critically dependent on the cell's metabolic and proliferative state.

Folate Depletion and Cell Cycle Dependency

The canonical mechanism of MTX involves the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme essential for converting dihydrofolate to the active tetrahydrofolate.[5] Tetrahydrofolate is a crucial cofactor for the synthesis of purines and thymidylate, the building blocks of DNA and RNA.[5][8]

By inhibiting DHFR, MTX leads to:

• Depletion of Nucleotide Pools: This directly hampers DNA synthesis and repair.

• S-Phase Arrest: For apoptosis to occur, activated T-cells must progress to the S phase of the cell cycle, where the demand for nucleotides is highest.[1][2] The cellular stress induced by nucleotide deprivation in this phase is a primary trigger for apoptosis. This dependency is demonstrated by the fact that preventing T-cell activation and entry into the cell cycle, for instance by blocking IL-2 signaling, abrogates MTX-induced apoptosis.[1][2]

• Reversibility: The apoptotic effect can be completely reversed by the addition of folinic acid (leucovorin), which bypasses the DHFR block, or by thymidine, which replenishes the nucleotide pool.[1][2][9]

JNK Pathway Activation and Apoptotic 'Priming'

Methotrexate does not always directly trigger apoptosis but can 'prime' activated T-cells, making them significantly more susceptible to other apoptotic signals.[10] This priming mechanism is mediated by the Jun N-terminal kinase (JNK) signaling pathway.

The sequence of events is as follows:

• Induction of Reactive Oxygen Species (ROS): MTX treatment leads to an increase in intracellular ROS.[10][11]

• JNK Activation: The elevated ROS levels activate the stress-responsive JNK pathway, leading to increased expression and phosphorylation of JNK.[10]

• Upregulation of Pro-Apoptotic Genes: Activated JNK increases the expression of pro-apoptotic genes, including JUN.[10]

• Sensitization to Apoptosis: These MTX-treated, 'primed' cells show a markedly enhanced apoptotic response to subsequent stimuli that activate either the extrinsic (death receptor) or intrinsic (mitochondrial) pathways.[10]

Inhibition of the JAK/STAT Signaling Pathway

A crucial mechanism for the immunosuppressive action of MTX is its ability to function as a Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway inhibitor.[12][13] This pathway is critical for transducing signals from numerous cytokines that control T-cell survival, proliferation, and differentiation.[14]

• Suppression of STAT Phosphorylation: MTX has been shown to potently suppress the phosphorylation of STAT proteins, particularly STAT5, which is downstream of key cytokines like IL-2.[12][13][15]

• DHFR-Independent Action: This inhibitory effect on the JAK/STAT pathway occurs at concentrations used in low-dose therapy and appears to be independent of DHFR inhibition.[12][13]

• Implications for T-Cell Survival: By blocking pro-survival signals from cytokines, MTX curtails the expansion of activated T-cell populations, complementing its direct pro-apoptotic effects.

Modulation of Bcl-2 Family Proteins

The intrinsic mitochondrial pathway of apoptosis is regulated by the Bcl-2 family of proteins, which includes both pro-survival (e.g., Bcl-2) and pro-apoptotic (e.g., Bax) members.[16] Evidence suggests that MTX shifts this balance to favor cell death. In studies of people living with HIV treated with low-dose MTX, a reduction was observed in cycling (Ki67+) T-cells that lacked the pro-survival factor Bcl-2, suggesting that cells with lower anti-apoptotic defenses are preferentially eliminated.[15][17] Furthermore, in leukemic cell lines, MTX treatment led to the downregulation of BCL2 gene expression.[18]

Minor Role of Adenosine (B11128) and Fas/FasL Pathways

• Adenosine Release: MTX treatment increases the extracellular concentration of adenosine, which has potent anti-inflammatory effects through A2A and A3 receptors.[1][4][19] However, studies have shown that adenosine release accounts for only a small part of the direct apoptotic activity of MTX on activated T-cells.[1][2][3]

• Fas/FasL Pathway: Activation-induced cell death (AICD) is a classic mechanism of T-cell homeostasis mediated by the interaction of Fas (CD95) and Fas ligand (FasL).[20][21][22] While MTX has been shown to upregulate FasL expression in some contexts[23][24], the primary pathway for inducing apoptosis in activated peripheral T-cells is largely independent of Fas/FasL interaction.[1][2]

Signaling Pathways and Logical Models

The following diagrams, generated using Graphviz, illustrate the key molecular pathways and conceptual models of methotrexate's action on activated T-cells.

Caption: MTX multi-pathway induction of T-cell apoptosis.

References

• 1. Immunosuppressive properties of methotrexate: apoptosis and clonal deletion of activated peripheral T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JCI - Immunosuppressive properties of methotrexate: apoptosis and clonal deletion of activated peripheral T cells. [jci.org]
• 4. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | Methotrexate Enhances Apoptosis of Transmembrane TNF-Expressing Cells Treated With Anti-TNF Agents [frontiersin.org]
• 10. Increased sensitivity to apoptosis induced by methotrexate is mediated by Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Low dose methotrexate induces apoptosis with reactive oxygen species involvement in T lymphocytic cell lines to a greater extent than in monocytic lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methotrexate Is a JAK/STAT Pathway Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 17. Methotrexate Inhibits T Cell Proliferation but Not Inflammatory Cytokine Expression to Modulate Immunity in People Living With HIV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Topotecan and methotrexate alter expression of the apoptosis-related genes BCL2, FAS and BCL2L12 in leukemic HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Adenosine A2A or A3 receptors are required for inhibition of inflammation by methotrexate and its analog MX-68 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Activation-induced cell death in T cells and autoimmunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Activation-induced cell death - Wikipedia [en.wikipedia.org]
• 22. Mechanism of activation-induced cell death of T cells and regulation of FasL expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ovid.com [ovid.com]
• 24. researchgate.net [researchgate.net]

Long-Term Methotrexate Exposure: A Comprehensive Analysis of Jurkat T-Cell Phenotypic Alterations

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (B535133) (MTX), a cornerstone in the treatment of various malignancies and autoimmune diseases, exerts its therapeutic effects primarily through the inhibition of dihydrofolate reductase (DHFR), leading to the disruption of DNA and RNA synthesis.[1][2] This technical guide provides a comprehensive overview of the long-term consequences of methotrexate exposure on the Jurkat T-cell line, a widely utilized in vitro model for studying T-lymphocyte biology. Prolonged exposure to methotrexate induces significant and lasting alterations in the immunophenotype, signaling pathways, and functional responses of Jurkat T-cells. This document details these changes, presenting quantitative data in structured tables, outlining key experimental protocols, and visualizing complex biological processes through signaling pathway and workflow diagrams. The information herein is intended to serve as a valuable resource for researchers investigating T-cell biology, drug resistance mechanisms, and the development of novel immunomodulatory therapies.

Introduction

The Jurkat T-cell line, derived from a human T-cell leukemia, serves as a critical tool in immunological research.[3] Understanding the enduring effects of chemotherapeutic agents like methotrexate on these cells provides invaluable insights into the mechanisms of drug action, the development of resistance, and potential off-target effects. Long-term exposure of Jurkat T-cells to methotrexate results in a multifaceted adaptive response, encompassing changes in cell surface marker expression, cytokine production, and susceptibility to apoptosis.[4] This guide synthesizes the current understanding of these phenotypic shifts, offering a detailed examination of the underlying molecular events.

Phenotypic Alterations Induced by Long-Term Methotrexate Exposure

Continuous culture of Jurkat T-cells in the presence of methotrexate leads to a range of phenotypic changes, many of which have significant implications for T-cell function and the development of drug resistance.

Immunophenotypic Changes

Prolonged methotrexate treatment significantly alters the expression of key cell surface markers critical for T-cell activation and function.[4] Studies have demonstrated a notable decrease in the expression of CD2, CD3, CD4, CD28, and CD69.[4] These changes suggest a potential mechanism for the immunosuppressive effects of methotrexate beyond its anti-proliferative actions. Interestingly, some of these changes are reversible upon removal of the drug, while others persist, indicating both transient and permanent alterations to the cellular phenotype.[4]

Table 1: Summary of Immunophenotypic Changes in Jurkat T-Cells Following Long-Term Methotrexate Exposure

Surface Marker	Change in Expression	Reversibility upon MTX Removal	Reference
CD2	Decreased	No	[4]
CD3	Decreased	No	[4]
CD4	Decreased	Yes	[4]
CD25 (IL-2Rα)	Decreased	Yes	[4]
CD26	Increased	-	[4]
CD28	Decreased	-	[4]
CD69	Decreased	No	[4]

Cytokine Production

Interleukin-2 (IL-2) is a crucial cytokine for T-cell proliferation and differentiation. Long-term methotrexate exposure has been shown to significantly decrease IL-2 production in Jurkat T-cells.[4] This reduction in a key growth factor likely contributes to the anti-proliferative effects of the drug.

Table 2: Effect of Long-Term Methotrexate Exposure on IL-2 Production in Jurkat T-Cells

Cytokine	Change in Production	Reference
Interleukin-2 (IL-2)	Decreased	[4]

Development of Methotrexate Resistance

A significant consequence of long-term methotrexate exposure is the development of drug resistance. This is often accompanied by genetic and biochemical changes, including the amplification of the dihydrofolate reductase (DHFR) gene and a corresponding increase in DHFR protein levels.[4] Additionally, methotrexate-resistant Jurkat cells exhibit decreased uptake of the drug.[4]

Table 3: Mechanisms of Methotrexate Resistance in Jurkat T-Cells

Mechanism	Observation	Reference
DHFR Gene Amplification	Increased DHFR gene copy number	[4]
DHFR Protein Levels	Increased DHFR protein levels	[4]
Drug Uptake	Decreased methotrexate uptake	[4]

Signaling Pathways Modulated by Methotrexate

Methotrexate's effects on Jurkat T-cells are mediated through the modulation of specific intracellular signaling pathways, most notably those involved in folate metabolism and apoptosis.

Folate Metabolism and DNA Synthesis Pathway

The primary mechanism of action of methotrexate is the competitive inhibition of DHFR, an enzyme essential for the reduction of dihydrofolate to tetrahydrofolate.[1] Tetrahydrofolate is a critical cofactor in the synthesis of purines and thymidylate, the building blocks of DNA and RNA.[1][5] By disrupting this pathway, methotrexate effectively halts cell proliferation.

Methotrexate inhibits DHFR, blocking DNA and RNA synthesis.

Induction of Apoptosis via the JNK Pathway

Beyond its cytostatic effects, methotrexate can also induce apoptosis, or programmed cell death, in Jurkat T-cells. This process is largely mediated by the activation of the c-Jun N-terminal kinase (JNK) signaling pathway.[6][7] Methotrexate treatment leads to an increase in reactive oxygen species (ROS), which in turn activates JNK.[8][9] Activated JNK then promotes the expression of pro-apoptotic genes, priming the cells for apoptosis.[6][7] This increased sensitivity to apoptosis can be triggered by stimuli that activate either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.[6]

Methotrexate induces apoptosis through ROS and JNK activation.

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the effects of methotrexate on Jurkat T-cells.

Jurkat T-Cell Culture and Long-Term Methotrexate Exposure

A general workflow for establishing and maintaining methotrexate-resistant Jurkat T-cell lines is presented below.

Workflow for generating methotrexate-resistant Jurkat cells.

Protocol:

• Cell Culture: Maintain Jurkat, Clone E6-1 (ATCC TIB-152) cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.[3][10] Culture cells at 37°C in a humidified atmosphere with 5% CO2.[10] Maintain cell density between 1x10^5 and 1x10^6 cells/mL.[10]

• Methotrexate Treatment: To induce resistance, serially expose Jurkat cells to increasing concentrations of methotrexate.[4] Begin with a low concentration (e.g., 0.001 µM) and gradually increase the dose as the cells adapt and resume proliferation.[8]

• Monitoring: Regularly assess cell viability and proliferation using methods such as Trypan Blue exclusion or an MTT assay.

• Establishment of Resistant Lines: Continue the dose escalation until cells are able to proliferate in the desired final concentration of methotrexate (e.g., up to 15 µM).[4]

Flow Cytometry for Immunophenotyping

Protocol:

• Cell Preparation: Harvest approximately 5x10^5 Jurkat cells per sample and wash with PBS containing 0.5% BSA.[11]

• Blocking: To prevent non-specific antibody binding, incubate the cells with a blocking agent, such as Human TruStain FcX™, according to the manufacturer's instructions.[11]

• Antibody Staining: Incubate the cells with fluorochrome-conjugated primary antibodies specific for the surface markers of interest (e.g., anti-CD3, anti-CD4) for 30-60 minutes at 4°C in the dark.[11] Include appropriate isotype controls.

• Washing: Wash the cells twice with staining buffer to remove unbound antibodies.

• Data Acquisition: Resuspend the cells in staining buffer and acquire data on a flow cytometer.

• Data Analysis: Analyze the data using appropriate software to determine the percentage of positive cells and the mean fluorescence intensity.

MTT Assay for Cell Proliferation

Protocol:

• Cell Seeding: Seed Jurkat cells in a 96-well plate at a density of 10^4 to 10^5 cells per well in 100 µL of culture medium.[12]

• Treatment: Add various concentrations of methotrexate to the wells and incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.[12]

• Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl or DMSO) to each well to dissolve the formazan crystals.[2][12]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[12] The absorbance is directly proportional to the number of viable cells.

ELISA for Cytokine Quantification

Protocol:

• Sample Collection: Culture Jurkat cells with or without methotrexate for a specified period. Collect the cell culture supernatant by centrifugation to remove cells.[13][14]

• Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-human IL-2) overnight at 4°C.[13][15]

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 10% FBS in PBS) for at least 1 hour.[15]

• Sample and Standard Incubation: Add diluted standards and experimental samples to the wells and incubate for 2 hours at room temperature.[13][14]

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.[13]

• Enzyme Conjugate: Wash the plate and add an enzyme conjugate (e.g., streptavidin-HRP). Incubate for 30 minutes at room temperature.[13]

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB). Incubate in the dark until a color develops.[13]

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2N H2SO4).[15]

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.[13]

• Data Analysis: Calculate the cytokine concentration in the samples by comparing their absorbance to the standard curve.

Conclusion

Long-term exposure of Jurkat T-cells to methotrexate induces a complex and multifaceted adaptive response. This includes significant alterations in the immunophenotype, a reduction in IL-2 production, and the development of resistance mechanisms such as DHFR gene amplification. Furthermore, methotrexate modulates key signaling pathways, inhibiting folate metabolism and promoting apoptosis through the JNK pathway. The detailed experimental protocols provided in this guide offer a framework for researchers to investigate these phenomena further. A thorough understanding of the long-term effects of methotrexate on T-cells is crucial for optimizing its clinical use, overcoming drug resistance, and developing novel therapeutic strategies for a range of diseases.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. genome.ucsc.edu [genome.ucsc.edu]
• 4. Long-term exposure to methotrexate induces immunophenotypic changes, decreased methotrexate uptake and increased dihydrofolate gene copy number in Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Increased sensitivity to apoptosis induced by methotrexate is mediated by Jun N-terminal kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Increased sensitivity to apoptosis induced by methotrexate is mediated by JNK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Low dose methotrexate induces apoptosis with reactive oxygen species involvement in T lymphocytic cell lines to a greater extent than in monocytic lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methotrexate increases expression of cell cycle checkpoint genes via Jun-N-terminal kinase activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. genome.ucsc.edu [genome.ucsc.edu]
• 11. Flow Cytometry Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - FR [thermofisher.com]
• 13. Modulation of Cytokine Production and Transcription Factors Activities in Human Jurkat T Cells by Thymol and Carvacrol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Cell Culture and estimation of cytokines by ELISA [protocols.io]

An In-depth Technical Guide on the Impact of Methotrexate (Disodium) on Cellular Folate Metabolism

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methotrexate (B535133) (MTX), a cornerstone therapeutic agent, fundamentally operates as a folic acid antagonist. Its primary mechanism of action is the potent competitive inhibition of dihydrofolate reductase (DHFR), a critical enzyme in the folate metabolic pathway.[1] This inhibition disrupts the synthesis of tetrahydrofolate (THF), a vital cofactor for the de novo synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[1][2][3] The resulting impairment of nucleic acid production preferentially affects rapidly proliferating cells, which underpins its efficacy in treating various cancers and autoimmune diseases.[1][2] This guide provides a detailed examination of methotrexate's interaction with cellular folate metabolism, supported by quantitative data, detailed experimental protocols, and visual diagrams of the involved pathways.

Core Mechanism of Action

Methotrexate's therapeutic effects are primarily derived from its high-affinity binding to dihydrofolate reductase (DHFR).[1][2][4]

• Competitive Inhibition of DHFR: As a structural analog of dihydrofolate (DHF), methotrexate binds to the active site of DHFR.[4] Its binding affinity for DHFR is approximately 1,000 times greater than that of its natural substrate, DHF, leading to a potent and near-irreversible inhibition of the enzyme's function.[4][5] This action blocks the reduction of DHF to the biologically active 5,6,7,8-tetrahydrofolate (THF).[2][4]

• Cellular Uptake and Polyglutamylation: Methotrexate enters cells primarily through the reduced folate carrier (RFC1).[6] Once inside the cell, it undergoes polyglutamylation, a process where additional glutamate (B1630785) residues are added by the enzyme folylpolyglutamate synthase (FPGS).[6] These polyglutamated forms of methotrexate (MTX-PGs) are retained more effectively within the cell and are even more potent inhibitors of DHFR and other folate-dependent enzymes.[6][7] This process of polyglutamylation is crucial for the sustained cytotoxic effects of methotrexate, even after the extracellular drug has been cleared.[7][8] The removal of these glutamate residues is facilitated by γ-glutamyl hydrolase (GGH).[6]

• Disruption of Nucleotide Synthesis: The depletion of the intracellular THF pool has two major downstream consequences:

  • Inhibition of Thymidylate Synthesis: THF is a necessary cofactor for thymidylate synthase (TS), which catalyzes the conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), a precursor for DNA synthesis.[4]

  • Inhibition of Purine (B94841) Synthesis: THF derivatives are also essential for two steps in the de novo purine synthesis pathway.[9][10] The inhibition of this pathway reduces the availability of purine nucleotides for both DNA and RNA synthesis.[9][10]

This disruption of DNA and RNA synthesis primarily affects cells in the S phase of the cell cycle, leading to cell cycle arrest and apoptosis, particularly in rapidly dividing cells like cancer cells.[2][5]

Quantitative Data Summary

The potency of methotrexate is quantified by its inhibition constant (Ki) and its half-maximal inhibitory concentration (IC50) against DHFR and various cell lines.

Table 1: Dihydrofolate Reductase (DHFR) Inhibition by Methotrexate

Parameter	Species/Condition	Value
Ki	Human	1.2 nM
Ki	Human	3.4 pM
Equilibrium Dissociation Constant (KD)	Human (modified)	9.5 nM
IC50 (Enzymatic Assay)	Human DHFR	~24 nM
IC50 (Enzymatic Assay)	Human DHFR	0.12 ± 0.07 µM

Data sourced from BenchChem Technical Guide.[4]

Table 2: IC50 Values of Methotrexate in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time	IC50 Value
AGS	Gastric Adenocarcinoma	-	6.05 ± 0.81 nM
HCT-116	Colorectal Carcinoma	-	13.56 ± 3.76 nM
Daoy	Medulloblastoma	6 days	95 nM (9.5 x 10⁻² µM)[4][11]
Saos-2	Osteosarcoma	6 days	35 nM (3.5 x 10⁻² µM)[4][11]
MCF-7	Breast Adenocarcinoma	24 hours	13.27 ± 2.6 µM
MCF-7	Breast Adenocarcinoma	48 hours	1.76 ± 0.39 µM
HTC-116	Colorectal Carcinoma	12 hours	2.3 mM
HTC-116	Colorectal Carcinoma	24 hours	0.37 mM
HTC-116	Colorectal Carcinoma	48 hours	0.15 mM
A-549	Lung Carcinoma	48 hours	0.10 mM

Data compiled from multiple sources.[4][12][13][14]

Signaling Pathways and Logical Relationships

Folate Metabolic Pathway and Methotrexate Inhibition

The following diagram illustrates the central role of DHFR in the folate metabolic pathway and the point of inhibition by methotrexate.

Caption: Methotrexate inhibits DHFR, blocking THF synthesis.

Logical Flow of Methotrexate's Cytotoxic Effect

This diagram outlines the cause-and-effect cascade following methotrexate administration.

Caption: Logical cascade from MTX administration to apoptosis.

Experimental Protocols

Dihydrofolate Reductase (DHFR) Activity Assay (Spectrophotometric)

This protocol assesses the enzymatic activity of DHFR by monitoring the oxidation of NADPH.

Principle: DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) using NADPH as a cofactor. The reaction involves the oxidation of NADPH to NADP+, which can be monitored by the decrease in absorbance at 340 nm.[15][16]

Materials:

• 96-well clear flat-bottom plate

• Multi-well spectrophotometer (ELISA reader)

• DHFR Assay Buffer (e.g., potassium phosphate (B84403) buffer with EDTA)

• DHFR Substrate (Dihydrofolate)

• NADPH

• Purified DHFR enzyme or cell/tissue lysate

• Test inhibitor (Methotrexate)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of NADPH (e.g., 20 mM) in DHFR Assay Buffer.[17]

  • Prepare a stock solution of DHFR substrate.

  • Prepare serial dilutions of methotrexate to test a range of concentrations.

• Sample Preparation (for cell/tissue lysates):

  • Homogenize tissue or cells in ice-cold DHFR Assay Buffer.[17]

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to remove debris.[17]

  • Collect the supernatant containing the enzyme.

• Assay Setup (per well):

  • Blank: Assay Buffer + Substrate (no enzyme or NADPH).

  • Negative Control (100% Activity): Assay Buffer + Enzyme + Substrate + NADPH.

  • Test Wells: Assay Buffer + Enzyme + Substrate + NADPH + Methotrexate dilution.

  • Background Control: Assay Buffer + Enzyme + NADPH (no substrate) to account for non-specific NADPH oxidation.[18]

• Reaction:

  • Add all components except the substrate to the wells and equilibrate temperature.

  • Initiate the reaction by adding the DHFR substrate.[18]

• Measurement:

  • Immediately measure the absorbance at 340 nm in kinetic mode for 10-20 minutes at room temperature.[17]

• Data Analysis:

  • Calculate the rate of NADPH oxidation (ΔAbs/min) from the linear portion of the kinetic plot.

  • Determine the percent inhibition for each methotrexate concentration relative to the negative control.

  • Plot percent inhibition versus methotrexate concentration to calculate the IC50 value.

Quantifying Intracellular Folate Levels

This protocol provides a general workflow for measuring intracellular folate concentrations, often utilizing methods like High-Performance Liquid Chromatography (HPLC) or microbiological assays.[19][20]

Principle: To accurately measure intracellular folate, cells are lysed, and endogenous folates are extracted. Polyglutamated folates are typically deconjugated to their monoglutamate forms using an enzyme (e.g., conjugase/γ-glutamyl hydrolase) before analysis. HPLC with fluorescence or mass spectrometry detection, or microbiological assays using Lactobacillus casei, are common quantification methods.[20][21]

Procedure:

• Cell Culture and Treatment:

  • Culture cells to the desired confluency.

  • Treat cells with methotrexate for the specified duration. Include untreated control groups.

• Cell Harvesting and Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS) to remove extracellular contaminants.

  • Lyse the cells using a suitable lysis buffer (e.g., containing a reducing agent like ascorbic acid to protect labile folates).

• Enzymatic Deconjugation:

  • Treat the cell lysate with a conjugase enzyme to convert polyglutamated folates to monoglutamates.

• Extraction and Purification:

  • Deproteinize the sample (e.g., by heat treatment or acid precipitation).

  • Purify and concentrate the folate extract, for example, by using solid-phase extraction (SPE) with folate-binding protein affinity columns.[21]

• Quantification:

  • HPLC: Analyze the sample using reverse-phase HPLC coupled with a fluorescence, UV, or mass spectrometry detector. Compare peak areas to a standard curve of known folate standards.[21]

  • Microbiological Assay: Inoculate a folate-deficient medium containing the sample extract with Lactobacillus casei. The growth of the bacteria is proportional to the folate concentration, which can be measured turbidimetrically and compared to a standard curve.[20]

• Data Normalization:

  • Normalize the measured folate concentration to the total protein content or cell number of the original sample.

Cell Viability (MTT) Assay

This protocol assesses the cytotoxic effect of methotrexate on cultured cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• 96-well cell culture plate

• Cultured cells of interest

• Complete cell culture medium

• Methotrexate

• MTT solution (e.g., 5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Multi-well spectrophotometer

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment:

  • Prepare serial dilutions of methotrexate in complete culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of methotrexate. Include untreated control wells.

  • Incubate for the desired period (e.g., 24, 48, or 72 hours).[12]

• MTT Addition:

  • After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization:

  • Carefully remove the medium and add a solubilization solution to each well to dissolve the formazan crystals.[22]

• Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm.[22]

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control (100% viability).

  • Plot cell viability versus methotrexate concentration to determine the IC50 value.

Experimental Workflow for Assessing Methotrexate's Impact

This diagram visualizes a typical experimental workflow to study the effects of methotrexate.

References

• 1. benchchem.com [benchchem.com]
• 2. METHOTREXATE, VIALS (methotrexate, vials) 10 Clinical Pharmacology | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. Methotrexate - Proteopedia, life in 3D [proteopedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Polyglutamylation, an important element in methotrexate cytotoxicity and selectivity in tumor versus murine granulocytic progenitor cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, retention, and biological activity of methotrexate polyglutamates in cultured human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of methotrexate on blood purine and pyrimidine levels in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. cerrahpasamedj.org [cerrahpasamedj.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Dihydrofolate reductase (DHFR) reporter enzyme assay for Haloferax volcanii [protocols.io]
• 17. assaygenie.com [assaygenie.com]
• 18. The extremely slow and variable activity of dihydrofolate reductase in human liver and its implications for high folic acid intake - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Folate status assessment history: implications for measurement of biomarkers in NHANES1 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 22. arrow.tudublin.ie [arrow.tudublin.ie]

The role of TAp63 as a methotrexate target in CD4+ T cells

The TAp63-Foxp3 Regulatory Axis

The critical discovery linking MTX's effect on TAp63 to a tangible immunological outcome is the identification of FOXP3 as a key downstream target. Foxp3 is the master transcription factor essential for the development and function of Tregs, which play a vital role in maintaining immune tolerance and suppressing autoimmune responses.

RNA-Seq analysis of human Th17 cells, where TAp63 was either overexpressed or knocked down, identified FOXP3 as a gene negatively regulated by TAp63. This was confirmed by functional experiments: TAp63 knockdown in CD4+ T cells cultured under Th17-polarizing conditions (with low-dose IL-6) led to a significant increase in Foxp3 expression. This finding suggests that TAp63 acts as a molecular brake on Treg differentiation, and its high expression in Th17 cells may help stabilize their pro-inflammatory phenotype by repressing the Treg lineage program. By downregulating TAp63, MTX effectively releases this brake, tipping the balance away from pathogenic Th17 cells and towards immunosuppressive Tregs.

Mechanism of Foxp3 Suppression

The regulation of the Foxp3 gene is complex, involving multiple conserved non-coding sequence (CNS) regions that act as enhancers. Reporter gene assays were employed to pinpoint the specific region targeted by TAp63. These assays revealed that TAp63 specifically suppresses the transcriptional activity of the Foxp3 promoter when it is paired with the CNS2 enhancer element. It had no significant effect on the promoter alone or when paired with other enhancers like CNS1.

The CNS2 region, also known as the Treg-specific demethylated region (TSDR), is critical for maintaining stable Foxp3 expression. Its epigenetic status is a hallmark of Treg lineage stability. Mechanistically, TAp63 knockdown in murine iTreg cells was found to promote the hypomethylation of the CNS2 region. This epigenetic modification enhances the stability of Foxp3 expression and boosts the suppressive function of the iTreg cells. Therefore, TAp63 not only suppresses the initiation of Foxp3 transcription via the CNS2 enhancer but also contributes to an epigenetic state that is non-permissive for stable Treg identity.

Functional Consequences in Autoimmune Arthritis

The therapeutic relevance of this pathway was validated in a murine adoptive transfer model of arthritis. CD4+ T cells from arthritic (SKG) mice were treated with a retrovirus to knock down TAp63 before being transferred to immunodeficient recipients. The results were striking: mice receiving TAp63-knockdown cells exhibited significantly ameliorated arthritis compared to controls. Analysis of the cells in vivo showed that the TAp63 knockdown led to an increase in Foxp3+ cells and a decrease in RORγt+ (the master regulator of Th17) cells, confirming a shift in the Th17/Treg balance.

This provides direct evidence that inhibiting TAp63 in CD4+ T cells is sufficient to reduce their arthritogenic potential, validating the TAp63-Foxp3 axis as a critical therapeutic pathway targeted by MTX in autoimmune disease.

Signaling Pathways and Logical Models

Visualizing the molecular interactions and experimental workflows is crucial for understanding the role of TAp63. The following diagrams were generated using Graphviz (DOT language) to illustrate these processes.

Diagram 1: MTX-TAp63-Foxp3 Signaling Pathway

Caption: MTX inhibits TAp63, relieving suppression of the Foxp3 gene and promoting Treg function.

Diagram 2: Experimental Workflow for Target Identification

Caption: Workflow for identifying TP63 as the most downregulated gene in CD4+ T cells post-MTX.

Diagram 3: TAp63's Role in Apoptosis (General Context)

Caption: TAp63 can induce apoptosis via both death receptor and mitochondrial pathways.

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the investigation of the TAp63-MTX axis.

Isolation of CD4+ T Cells and DNA Microarray Analysis

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood of RA patients using Ficoll-Paque density gradient centrifugation. CD4+ T cells are then purified from PBMCs using a negative selection kit (e.g., MACS CD4+ T Cell Isolation Kit) to a purity of >95%.

• RNA Extraction: Total RNA is extracted from purified CD4+ T cells using an RNeasy Mini Kit, including an on-column DNase digestion step to remove genomic DNA contamination. RNA quality and quantity are assessed using a NanoDrop spectrophotometer and an Agilent Bioanalyzer.

• Microarray Procedure: Labeled cRNA is generated from total RNA using a Low Input Quick Amp Labeling Kit. The labeled cRNA is then hybridized to a whole-genome microarray slide (e.g., Agilent SurePrint G3 Human Gene Expression microarray).

• Data Analysis: Slides are scanned, and data are extracted using feature extraction software. Raw data is normalized (e.g., quantile normalization), and statistical analysis (e.g., paired t-test) is performed to identify differentially expressed genes between pre- and post-MTX treatment samples. A false discovery rate (FDR) correction (e.g., Benjamini-Hochberg) is applied to account for multiple comparisons.

Retroviral Transduction for Gene Knockdown/Overexpression

• Vector Construction: For knockdown, short hairpin RNA (shRNA) sequences targeting TAp63 are cloned into a retroviral vector (e.g., pMXs-LMP-IRES-NGFR). For overexpression, the full-length TAp63 cDNA is cloned into a similar vector (e.g., pMXs-IRES-Thy1.1). A non-silencing shRNA or an empty vector is used as a control.

• Virus Production: The retroviral vectors are co-transfected with a packaging plasmid (e.g., pCL-Eco) into a packaging cell line (e.g., PLAT-E) using a transfection reagent like FuGENE HD. Viral supernatants are collected 48 and 72 hours post-transfection.

• T Cell Transduction: Naive CD4+ T cells are isolated and activated for 24 hours with plate-bound anti-CD3 and soluble anti-CD28 antibodies. The activated T cells are then spin-infected with the viral supernatant in the presence of polybrene (8 µg/mL) by centrifuging at 2,000 x g for 90 minutes at 32°C.

• Selection: Transduced cells are identified and sorted based on the expression of the surface marker (e.g., NGFR or Thy1.1) using flow cytometry or magnetic beads.

Luciferase Reporter Assay for Enhancer Activity

• Plasmid Construction: A firefly luciferase reporter plasmid is constructed containing the Foxp3 promoter region upstream of the luciferase gene. Enhancer regions, such as CNS1 or CNS2, are cloned into this plasmid. A Renilla luciferase plasmid under a constitutive promoter (e.g., pRL-TK) is used as a transfection control.

• Cell Transfection: A suitable T cell line that lacks endogenous TAp63 (e.g., Jurkat) is used. Cells are co-transfected with:

  • The Foxp3 reporter plasmid (Promoter, Promoter+CNS1, or Promoter+CNS2).

  • The Renilla control plasmid.

  • A TAp63 expression vector (e.g., pcDNA3-TAp63) or an empty vector control.

• Luciferase Measurement: 48 hours post-transfection, cells are lysed. Firefly and Renilla luciferase activities are measured sequentially using a Dual-Luciferase Reporter Assay System and a luminometer.

• Data Analysis: The Firefly luciferase activity is normalized to the Renilla luciferase activity for each sample to control for transfection efficiency. The activity in the presence of TAp63 is compared to the empty vector control.

Flow Cytometry for Apoptosis Analysis

• Cell Preparation: CD4+ T cells (e.g., 1x10^6 cells) are harvested and washed with cold PBS.

• Staining: Cells are resuspended in 100 µL of 1X Annexin V Binding Buffer. 5 µL of FITC-conjugated Annexin V and 5 µL of a 7-Aminoactinomycin D (7-AAD) solution are added.

• Incubation: Cells are gently vortexed and incubated for 15 minutes at room temperature in the dark.

• Analysis: 400 µL of 1X Annexin V Binding Buffer is added to each tube. The samples are analyzed on a flow cytometer within 1 hour.

  • Live cells: Annexin V-negative and 7-AAD-negative.

  • Early apoptotic cells: Annexin V-positive and 7-AAD-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and 7-AAD-positive.

Conclusion and Future Directions

The identification of TAp63 as a specific molecular target of methotrexate in CD4+ T cells represents a paradigm shift in our understanding of this cornerstone therapy for rheumatoid arthritis. The elucidated mechanism—whereby MTX downregulates TAp63, releasing its inhibitory grip on the Foxp3 gene and thereby promoting the differentiation and function of immunosuppressive Treg cells—provides a compelling, adenosine-independent explanation for its efficacy.

Key Takeaways:

• Novel MTX Target: TAp63 is the most significantly downregulated gene in CD4+ T cells of RA patients treated with MTX.

• Master Regulator of Foxp3: TAp63 directly suppresses the activity of the critical Foxp3 CNS2 enhancer, acting as a brake on Treg differentiation.

• Rebalancing Immunity: By inhibiting TAp63, MTX shifts the Th17/Treg balance towards a more tolerogenic state, ameliorating autoimmune inflammation.

• Therapeutic Potential: The TAp63-Foxp3 axis is now validated as a crucial immunoregulatory pathway and presents TAp63 as a potential therapeutic target for the development of novel treatments for RA and other autoimmune diseases.

Future research should focus on developing selective inhibitors of TAp63 to determine if they can replicate the therapeutic benefits of MTX with an improved safety profile. Furthermore, exploring the upstream signaling pathways that lead to MTX-induced TAp63 downregulation will provide even deeper insights into its pharmacological action. This discovery not only enhances our knowledge of a decades-old drug but also illuminates new pathways for therapeutic intervention in autoimmune disease.

Methotrexate's Role in Restoring Regulatory T-Cell Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (B535133) (MTX), a cornerstone in the treatment of autoimmune diseases like rheumatoid arthritis (RA), exerts its therapeutic effects through various mechanisms, including the modulation of regulatory T-cell (Treg) function. In autoimmune conditions, Treg suppressive capacity is often impaired. This guide delves into the core mechanisms by which methotrexate restores Treg functionality, focusing on epigenetic modifications of the FOXP3 gene and the intricate signaling of the adenosine (B11128) A2A receptor pathway. We provide a comprehensive overview of the quantitative effects of MTX on Treg populations and function, detailed experimental protocols for key assays, and visual representations of the underlying signaling pathways to facilitate a deeper understanding for researchers and drug development professionals.

Introduction

Regulatory T-cells (Tregs), characterized by the expression of the transcription factor FOXP3, are pivotal in maintaining immune homeostasis and preventing autoimmunity. A hallmark of many autoimmune diseases is a defect in the number or suppressive function of these cells. Methotrexate, a folate analog, has long been a first-line therapy for rheumatoid arthritis and other autoimmune disorders. Beyond its anti-proliferative effects, a significant part of its efficacy is now attributed to its ability to restore the function of compromised Tregs. This document will explore the molecular underpinnings of this restoration, providing a technical resource for the scientific community.

Core Mechanisms of Action

Methotrexate restores Treg function through two primary, interconnected pathways:

• Epigenetic Modification of the FOXP3 Locus: In autoimmune states, the FOXP3 gene in Tregs can become hypermethylated, particularly at the upstream enhancer region. This epigenetic silencing leads to reduced FOXP3 expression and, consequently, impaired Treg suppressive function. Methotrexate treatment has been shown to induce demethylation of the FOXP3 locus.[1][2][3] This demethylation restores FOXP3 expression, leading to an increase in the expression of crucial Treg effector molecules like Cytotoxic T-Lymphocyte-Associated protein 4 (CTLA-4), thereby reinstating their suppressive capabilities.[1][3]

• Adenosine A2A Receptor (A2AR) Signaling: Methotrexate increases the extracellular concentration of adenosine.[4][5][6] Adenosine, a potent anti-inflammatory molecule, signals through the A2A receptor expressed on the surface of T-cells, including Tregs. Activation of the A2AR on Tregs enhances their suppressive activity and can promote their expansion.[4][7] This signaling pathway is a critical component of the anti-inflammatory effects of methotrexate.

Quantitative Data on Methotrexate's Effect on Treg Function

The following tables summarize the quantitative impact of methotrexate treatment on various parameters of Treg biology, primarily in the context of rheumatoid arthritis.

Parameter	Patient Cohort	Observation	Fold/Percentage Change	Reference(s)
Treg Frequency	Untreated Early RA Patients	Increase in peripheral blood CD4+Foxp3+ Tregs after MTX treatment.	Statistically significant increase.	[8]
Psoriasis Vulgaris Patients	Increase in Treg number after 8 weeks of MTX treatment.	P<0.05	[9]
Rheumatoid Arthritis Patients	Significant increase in Treg cell frequencies in peripheral blood.	Near normal levels.	[10]
FOXP3 Expression	MTX-naïve RA Patients	Increased Foxp3 protein expression in Tregs following MTX treatment.	Associated with restored suppressive function.	[1][3][11]
Psoriasis Vulgaris Patients	Upregulation of Foxp3 mRNA level after 8 weeks of MTX treatment.	P<0.01	[9]
CTLA-4 Expression	MTX-naïve RA Patients	Increased CTLA-4 expression in Tregs following MTX treatment.	Associated with restored suppressive function.	[1][3]
Suppressive Function	MTX-naïve RA Patients	Restoration of defective Treg suppression of T-cell proliferation.	Restored to levels of healthy controls.	[1][12]
MTX-naïve RA Patients	Restoration of defective Treg suppression of IFN-γ production.	Significant restoration.	[1][12]
Adenosine Levels	Patients with Active Arthritis	Enhanced vasodilator response to adenosine after 12 weeks of MTX.	FBF ratio increased from 2.2 to 3.2.	[6][10]

Table 1: Summary of Quantitative Data on Methotrexate's Effect on Treg Function.

Experimental Protocols

Isolation of Human Regulatory T-Cells from Peripheral Blood

This protocol outlines the isolation of CD4+CD25+CD127dim/- Tregs from human peripheral blood mononuclear cells (PBMCs).

• PBMC Isolation:

  • Dilute peripheral blood 1:1 with PBS.

  • Carefully layer 30 mL of the diluted blood over 15 mL of Ficoll-Paque in a 50 mL conical tube.

  • Centrifuge at 400 x g for 25 minutes at room temperature with the brake off.

  • Carefully aspirate the mononuclear cell layer (buffy coat) and transfer to a new 50 mL tube.

  • Wash the cells with PBS and centrifuge at 200 x g for 10 minutes at 4°C to remove platelets.

  • Resuspend the PBMC pellet in an appropriate buffer (e.g., MACS buffer).

• Treg Isolation (Magnetic-Activated Cell Sorting - MACS):

  • Use a commercially available human Treg isolation kit (e.g., CD4+CD25+CD127dim/– Regulatory T Cell Isolation Kit).

  • Follow the manufacturer's instructions for negative selection of non-CD4+ and CD127high cells, followed by positive selection of CD25+ cells.

  • The resulting cell population will be highly enriched for CD4+CD25+CD127dim/- Tregs.

  • Assess purity by flow cytometry, staining for CD4, CD25, and CD127.

Treg Suppression Assay (³H-Thymidine Incorporation)

This assay measures the ability of Tregs to suppress the proliferation of responder T-cells (Teffs).[1][12]

• Cell Preparation:

  • Isolate Tregs (as described in 4.1) and responder CD4+CD25- T-cells (Teffs) from PBMCs.

  • Count and resuspend cells in complete RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics.

• Assay Setup (96-well U-bottom plate):

  • Plate a constant number of Teffs (e.g., 1 x 10⁴ cells/well).

  • Add varying numbers of Tregs to create different Treg:Teff ratios (e.g., 1:1, 1:2, 1:4, 1:8).

  • Include control wells with Teffs alone (maximum proliferation) and Tregs alone (background proliferation).

  • Stimulate the co-cultures with anti-CD3/CD28 beads or soluble anti-CD3 and antigen-presenting cells.

  • Bring the final volume in each well to 200 µL with culture medium.

• Proliferation Measurement:

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 4-5 days.

  • During the last 16-18 hours of incubation, add 1 µCi of ³H-thymidine to each well.

  • Harvest the cells onto a filter mat using a cell harvester.

  • Measure the incorporation of ³H-thymidine using a liquid scintillation counter.

  • Calculate the percentage of suppression for each Treg:Teff ratio compared to the proliferation of Teffs alone.

Bisulfite Sequencing PCR for FOXP3 Enhancer Methylation

This technique is used to determine the methylation status of CpG sites within the FOXP3 upstream enhancer.[1][12]

• Genomic DNA Isolation and Bisulfite Conversion:

  • Isolate genomic DNA from purified Tregs.

  • Treat the genomic DNA with sodium bisulfite using a commercially available kit (e.g., EpiTect Bisulfite Kit). This converts unmethylated cytosines to uracil, while methylated cytosines remain unchanged.

• PCR Amplification:

  • Design PCR primers specific for the bisulfite-converted DNA sequence of the FOXP3 upstream enhancer region.

  • Perform PCR amplification of the target region from the bisulfite-converted DNA. During PCR, uracils are amplified as thymines.

• Cloning and Sequencing:

  • Clone the purified PCR products into a suitable vector (e.g., using a TOPO TA cloning kit).

  • Transform the vectors into competent E. coli and select individual colonies.

  • Isolate plasmid DNA from multiple clones and sequence the inserts.

• Data Analysis:

  • Align the obtained sequences with the original unconverted sequence.

  • For each CpG site, determine the percentage of clones that have a cytosine (indicating methylation) versus a thymine (B56734) (indicating no methylation).

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways involved in methotrexate's effect on Treg function.

Caption: Methotrexate-induced demethylation of the FOXP3 upstream enhancer.

Caption: Adenosine A2A receptor signaling pathway in Tregs.

Conclusion

Methotrexate plays a crucial role in restoring the function of regulatory T-cells in autoimmune diseases, primarily through the demethylation of the FOXP3 gene and the potentiation of adenosine A2A receptor signaling. These mechanisms lead to increased expression of key regulatory molecules and enhanced suppressive capacity of Tregs. The quantitative data and detailed protocols provided in this guide offer a valuable resource for researchers and drug development professionals aiming to further elucidate the immunomodulatory effects of methotrexate and to develop novel therapeutic strategies targeting Treg function. A thorough understanding of these pathways is essential for optimizing existing treatments and for the rational design of next-generation immunotherapies for autoimmune disorders.

References

• 1. miltenyibiotec.com [miltenyibiotec.com]
• 2. Protocol for in vitro isolation, induction, expansion, and determination of human natural regulatory T cells and induced regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Methotrexate modulates the kinetics of adenosine in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ulab360.com [ulab360.com]
• 9. bcm.edu [bcm.edu]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Methotrexate Restores Regulatory T Cell Function Through Demethylation of the FoxP3 Upstream Enhancer in Patients With Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dawn of Chemotherapy: A Technical Guide to the Discovery and Development of Methotrexate as an Antineoplastic Agent

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Methotrexate (B535133), a cornerstone of modern cancer chemotherapy, emerged from a foundational understanding of cellular metabolism and a series of pivotal clinical observations in the mid-20th century. Initially identified through the study of folate antagonists, its development marked a paradigm shift from surgical and radiotherapeutic interventions to targeted molecular therapy. This technical guide provides an in-depth chronicle of the discovery and development of methotrexate as an antineoplastic agent. It details the seminal experiments that established its efficacy, the biochemical mechanisms underpinning its action, and the quantitative outcomes of early clinical trials. This document serves as a comprehensive resource, offering detailed experimental protocols and visual representations of key pathways and workflows to illuminate the scientific journey of this landmark drug.

A Foundational Discovery: From Folic Acid to Antifolates

The story of methotrexate begins with the study of folic acid, a B vitamin identified in the 1940s as essential for cell growth and replication. Dr. Sidney Farber, a pathologist at Boston Children's Hospital, observed that administering folic acid to children with acute lymphoblastic leukemia (ALL) paradoxically accelerated the disease's progression.[1][2] This critical observation led to the hypothesis that blocking folic acid metabolism could, in turn, inhibit the proliferation of rapidly dividing cancer cells.[1][3]

Working with chemists at Lederle Laboratories, including Dr. Yellapragada Subbarao, a series of folic acid antagonists were synthesized.[4][5] The first of these to show dramatic clinical effect was aminopterin (B17811). In a landmark 1948 study, Dr. Farber and his colleagues administered aminopterin to children with ALL, a disease that was, until then, uniformly fatal.[1][6] This trial produced the first-ever temporary remissions in the disease, establishing the principle of antimetabolite therapy for cancer.[1][5][7]

Soon after, a derivative of aminopterin, amethopterin—later renamed methotrexate—was developed.[2][8] It proved to be less toxic and easier to synthesize than its predecessor, leading to its widespread adoption.[4]

The First Cure of a Solid Tumor: Methotrexate in Choriocarcinoma

While Farber's work demonstrated efficacy against a hematologic malignancy, the utility of chemotherapy for solid tumors remained unproven. This changed in 1956, when Dr. Roy Hertz and Dr. Min Chiu Li at the National Cancer Institute (NCI) used methotrexate to treat a patient with metastatic gestational choriocarcinoma, a rare and highly aggressive cancer arising from placental tissue.[9][10][11]

The rationale was that this tumor, derived from rapidly growing fetal tissue, would be highly dependent on folate for its proliferation. The results were unprecedented. The patient achieved a complete and durable remission, marking the first time a solid tumor had been cured by a chemical agent alone.[9][10][12] This success provided definitive proof-of-concept that chemotherapy could be curative for metastatic cancers.

Quantitative Data from Seminal Clinical Trials

The early clinical studies, though small by modern standards, provided dramatic and compelling evidence of the efficacy of folate antagonists. The quantitative outcomes of these foundational trials are summarized below.

Table 1: Dr. Sidney Farber's 1948 Aminopterin Trial in Childhood ALL

Parameter	Value	Reference(s)
Drug Agent	Aminopterin (4-aminopteroyl-glutamic acid)	[1][13]
Patient Population	Children with Acute Leukemia	[1]
Total Patients Treated	16	[1][5][7]
Patients Achieving Remission	10	[1][5][7]
Nature of Remission	Temporary (hematologic and clinical improvement)	[1][2]
Longest Complete Remission	47 days (off therapy)	[1]

Table 2: Dr. Hertz and Dr. Li's Choriocarcinoma Trials with Methotrexate

Parameter	Value	Reference(s)
Drug Agent	Methotrexate	[9][14]
Patient Population	Women with metastatic choriocarcinoma & related diseases	[9]
Patients in 1958 Report	27	[9]
Complete Remissions (1958)	5	[9]
Cure Rate by 1962	80%	[9]
Historical Fatality Rate	Nearly 100%	[9][10]

Mechanism of Action: Inhibition of Dihydrofolate Reductase

Methotrexate exerts its antineoplastic effect by acting as a potent antimetabolite, specifically targeting the folate metabolic pathway. Its primary mechanism is the competitive inhibition of the enzyme dihydrofolate reductase (DHFR) .[4][15]

DHFR is a critical enzyme that catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential cofactors for the synthesis of purine (B94841) nucleotides and thymidylate, which are the fundamental building blocks of DNA and RNA.[15] By binding to DHFR with an affinity approximately 1,000 times greater than that of its natural substrate (DHF), methotrexate effectively blocks the production of THF. This leads to a depletion of intracellular THF pools, which in turn halts the synthesis of DNA and RNA, arresting cell replication in the S-phase of the cell cycle and ultimately inducing apoptosis.[15] This cytotoxic effect is most pronounced in rapidly proliferating cells, such as malignant tumor cells, which have a high demand for nucleotide biosynthesis.

Within the cell, methotrexate is converted into methotrexate polyglutamates (MTX-PGs) by the enzyme folylpolyglutamate synthetase. This process traps the drug intracellularly and enhances its inhibitory effects on DHFR and other folate-dependent enzymes.

References

• 1. The first achievement of complete remission in childhood leukemia by treatment with the folic acid antagonist aminopterin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jameslindlibrary.org [jameslindlibrary.org]
• 3. discover.nci.nih.gov [discover.nci.nih.gov]
• 4. Methotrexate - Wikipedia [en.wikipedia.org]
• 5. bloodcancer.org.uk [bloodcancer.org.uk]
• 6. Sidney Farber and the treatment of childhood acute lymphoblastic leukemia with a chemotherapeutic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The first achievement of complete remission in childhood leukemia by treatment with the folic acid antagonist aminopterin | Haematologica [haematologica.org]
• 8. revistamedicinamilitara.ro [revistamedicinamilitara.ro]
• 9. Discovery – Methotrexate: Chemotherapy Treatment for Cancer - NCI [cancer.gov]
• 10. The Evolution of Methotrexate as a Treatment for Ectopic Pregnancy and Gestational Trophoblastic Neoplasia: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medium.com [medium.com]
• 12. Roy Hertz, M.D. (1909-2002): the cure of choriocarcinoma and its impact on the development of chemotherapy for cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Temporary remissions in acute leukemia in children produced by folic acid antagonist, 4-aminopteroyl-glutamic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of methotrexate therapy upon choriocarcinoma and chorioadenoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

A Technical Guide to the Aqueous Solubility of Methotrexate Disodium Salt for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of methotrexate (B535133) disodium (B8443419) salt in aqueous solutions, tailored for research and development applications. This document outlines key solubility data, factors influencing solubility, detailed experimental protocols for solution preparation, and a summary of the primary signaling pathways affected by methotrexate.

Executive Summary

Methotrexate, a cornerstone of chemotherapy and immunosuppressive therapies, is characterized by its poor aqueous solubility. The disodium salt form of methotrexate, however, offers significantly improved solubility, facilitating its use in a wide range of in vitro and in vivo research settings. This guide aims to provide researchers with the essential technical information required for the effective preparation and use of methotrexate disodium salt solutions. Understanding the solubility characteristics is critical for ensuring accurate and reproducible experimental outcomes. This document consolidates available data on solubility in various aqueous media, presents standardized protocols for solution preparation, and illustrates the key molecular pathways of methotrexate action.

Solubility of Methotrexate Disodium Salt

Methotrexate itself is practically insoluble in water[1]. The disodium salt is significantly more soluble in aqueous solutions, although reported values in the literature show some variability. This variation may be attributable to differences in experimental conditions, such as temperature and pH, as well as the specific form of the salt used.

Quantitative Solubility Data

The following table summarizes the available quantitative data for the solubility of methotrexate disodium salt in various aqueous solutions. It is important to note the discrepancies in some of the reported values, which underscores the necessity of verifying solubility under specific experimental conditions.

Solvent/Solution	Temperature	pH	Solubility	Source(s)
Water	Not Specified	Not Specified	> 25 mg/mL	[2]
Water	Not Specified	Not Specified	≥56.2 mg/mL
Water	Not Specified	Not Specified	2 mg/mL (clear solution)
Phosphate Buffered Saline (PBS)	Not Specified	7.2	~1 mg/mL (for Methotrexate)	[3]
Dimethyl Sulfoxide (DMSO)	Not Specified	Not Specified	Slightly Soluble	[4]

Factors Influencing Solubility

Several factors can significantly impact the solubility of methotrexate disodium salt in aqueous solutions:

• pH: The solubility of methotrexate is pH-dependent. As a dicarboxylic acid, its ionization state changes with pH, which in turn affects its solubility. One study reported a 12- to 20-fold increase in the solubility of methotrexate as the pH was raised from 5 to 7[3]. Generally, solubility increases in alkaline conditions.

• Temperature: While specific quantitative data is limited, the solubility of most solids in liquids, including methotrexate disodium salt, tends to increase with temperature.

• Ionic Strength: The presence of other salts in the solution can influence the solubility of methotrexate disodium salt.

Experimental Protocols

Accurate and consistent preparation of methotrexate solutions is paramount for experimental reproducibility. The following protocols provide detailed methodologies for preparing stock and working solutions.

Preparation of a 10 mM Methotrexate Disodium Salt Stock Solution in Water

This protocol is suitable for preparing a high-concentration stock solution of methotrexate disodium salt.

Materials:

• Methotrexate disodium salt powder

• Sterile, nuclease-free water

• Sterile, conical tubes (e.g., 15 mL or 50 mL)

• Vortex mixer

• 0.22 µm sterile syringe filter

Procedure:

• Calculate the required mass: Determine the mass of methotrexate disodium salt needed to prepare the desired volume of a 10 mM stock solution. The molecular weight of methotrexate disodium salt is approximately 498.4 g/mol .

  • Mass (g) = 0.010 mol/L * Volume (L) * 498.4 g/mol

• Weigh the powder: Accurately weigh the calculated amount of methotrexate disodium salt powder in a sterile microcentrifuge tube or on weighing paper.

• Dissolution: Add the weighed powder to a sterile conical tube. Add a portion of the sterile water (approximately 80% of the final volume) to the tube.

• Vortexing: Vortex the solution vigorously until the powder is completely dissolved. The solution should be clear and yellow.

• Final Volume Adjustment: Add sterile water to reach the final desired volume.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a new sterile tube.

• Aliquoting and Storage: Aliquot the sterilized stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. For short-term storage (up to one week), the solution can be stored at 4-8°C[1]. Protect from light for long-term storage[1].

Preparation of Methotrexate Stock Solution from Methotrexate Hydrate (B1144303) for Cell Culture

For researchers using methotrexate hydrate, which has lower water solubility, the following protocol is recommended.

Materials:

• Methotrexate hydrate powder

• 1 M Sodium Hydroxide (NaOH) solution

• Sterile Phosphate Buffered Saline (PBS) or cell culture medium

• Sterile, conical tubes

• Vortex mixer

• 0.22 µm sterile syringe filter

Procedure:

• Weigh the powder: Weigh the desired amount of methotrexate hydrate powder.

• Initial Dissolution: Dissolve the powder in a minimal amount of 1 M NaOH[1][5]. This will deprotonate the carboxylic acid groups and facilitate dissolution.

• Dilution: Dilute the dissolved methotrexate with sterile PBS or cell culture medium to the desired final stock concentration (e.g., 10 mM or 20 mM)[5].

• Sterilization and Storage: Sterilize the solution using a 0.22 µm syringe filter and store in aliquots at -20°C for up to a month[5].

Signaling Pathways and Experimental Workflows

Methotrexate exerts its therapeutic effects by interfering with several key cellular pathways. The following diagrams, generated using the DOT language, illustrate these pathways and a general experimental workflow for studying the effects of methotrexate.

Methotrexate's inhibition of dihydrofolate reductase (DHFR).

Methotrexate's role in the adenosine signaling pathway.

A general experimental workflow for in vitro studies.

Conclusion

The disodium salt of methotrexate provides a valuable tool for researchers by overcoming the solubility limitations of the parent compound. While there is some variability in the reported solubility data, this guide provides a consolidated overview of the available information and practical protocols for the preparation of aqueous solutions. By carefully considering the factors that influence solubility and adhering to standardized preparation methods, researchers can ensure the accuracy and reliability of their experimental results. The provided diagrams of the key signaling pathways offer a visual aid for understanding the molecular mechanisms of methotrexate's action, which is essential for designing and interpreting research studies in oncology, immunology, and drug development.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Methotrexate disodium salt CAS#: 7413-34-5 [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing Methotrexate (Disodium) in Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide a detailed protocol for using methotrexate (B535133) (disodium), a potent antifolate agent, to assess its effects on cell proliferation. This document includes the mechanism of action, experimental procedures, data interpretation, and visualization of key pathways and workflows.

Introduction

Methotrexate is a widely used chemotherapeutic agent and immunosuppressant that functions as a folic acid antagonist.[1][2] Its primary mechanism of action involves the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purine (B94841) nucleotides and thymidylate.[1][3] This inhibition disrupts DNA synthesis, repair, and cellular replication, leading to cell cycle arrest, primarily in the S phase, and subsequent inhibition of cell proliferation.[3][4] Understanding the impact of methotrexate on cell proliferation is fundamental in cancer research and the development of novel therapeutic strategies.

Mechanism of Action: Inhibition of Folate Metabolism and Cell Cycle Arrest

Methotrexate's primary mode of action is the disruption of the folate metabolic pathway. By binding to and inhibiting DHFR, methotrexate prevents the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF).[1][2] THF is an essential cofactor for the synthesis of purines and thymidylate, which are the building blocks of DNA and RNA.[1][5] The depletion of these precursors leads to an S-phase arrest in the cell cycle, thereby inhibiting the proliferation of rapidly dividing cells.[4][5]

Beyond its direct impact on nucleotide synthesis, methotrexate has also been shown to induce the expression of cell cycle checkpoint genes, such as p53 and p21, through the activation of the JNK signaling pathway.[6][7] This can further contribute to cell cycle arrest and apoptosis.[8]

Signaling Pathway of Methotrexate's Anti-proliferative Effect

Caption: Methotrexate's mechanism of action.

Quantitative Data: IC50 Values of Methotrexate

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The IC50 values for methotrexate can vary significantly depending on the cell line, exposure time, and specific assay conditions. Below is a summary of reported IC50 values for methotrexate in various cancer cell lines.

Cell Line	Cancer Type	Exposure Time (hours)	IC50 (µM)	Reference
HTC-116	Colorectal Cancer	12	2300	[9][10]
HTC-116	Colorectal Cancer	24	370	[9][10]
HTC-116	Colorectal Cancer	48	150	[9][10]
A-549	Lung Carcinoma	48	100	[10]
A549	Lung Cancer	48	0.55 - 1.71 (for MTX salts)	[11]
Daoy	Medulloblastoma	144 (6 days)	0.095	[12]
Saos-2	Osteosarcoma	144 (6 days)	0.035	[12]
Saos-2/MTX4.4	Methotrexate-Resistant Osteosarcoma	Not Specified	Significantly higher than Saos-2	[13]

Experimental Protocols

A common and reliable method for assessing cell proliferation and the cytotoxic effects of compounds like methotrexate is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[14][15] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol 1: MTT Assay for Cell Proliferation

Materials:

• Target cell line(s)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• Methotrexate (disodium salt)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.04 M HCl in isopropanol)[16]

• 96-well flat-bottom sterile culture plates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Experimental Workflow:

Caption: Workflow for the MTT cell proliferation assay.

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count to determine cell viability.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[14]

  • Incubate the plate overnight in a humidified incubator to allow for cell attachment.[14]

• Methotrexate Preparation and Treatment:

  • Prepare a stock solution of methotrexate (e.g., 10 mM) by dissolving it in a suitable solvent (e.g., a small amount of 1 M NaOH followed by dilution with sterile PBS or culture medium).[12][14]

  • Perform serial dilutions of the methotrexate stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of methotrexate. Include wells with untreated cells (vehicle control) and wells with medium only (blank).[16]

• Incubation:

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.[14]

• MTT Assay:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[14][16]

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[14]

  • Carefully remove the medium containing MTT without disturbing the formazan crystals.[16]

  • Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16]

  • Mix thoroughly by gentle shaking on an orbital shaker for about 15 minutes.[14]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each methotrexate concentration relative to the untreated control cells using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of untreated control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the methotrexate concentration to generate a dose-response curve and determine the IC50 value.[14]

Important Considerations:

• Culture Medium Composition: Standard culture media like RPMI-1640 may contain thymidine (B127349) and hypoxanthine (B114508), which can be utilized by cells and counteract the effects of methotrexate, potentially leading to artificially high IC50 values.[17][18] For sensitive assays, consider using a medium depleted of these components.[16]

• Methotrexate Solubility and Storage: Methotrexate is sparingly soluble in water but can be dissolved in dilute solutions of alkali hydroxides.[16] Stock solutions should be protected from light and stored at -20°C in aliquots to minimize freeze-thaw cycles.[16]

• Cell Line Specificity: The sensitivity to methotrexate can vary greatly between different cell lines. It is crucial to perform a dose-response experiment to determine the optimal concentration range for your specific cell line.[14]

• Safety Precautions: Methotrexate is a cytotoxic agent and should be handled with appropriate personal protective equipment (PPE) in a designated area.[14]

References

• 1. nbinno.com [nbinno.com]
• 2. What is the mechanism of Methotrexate? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Methotrexate increases expression of cell cycle checkpoint genes via JNK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methotrexate increases expression of cell cycle checkpoint genes via Jun-N-terminal kinase activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, characterization and biological activity of methotrexate-derived salts in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Mechanisms of methotrexate resistance in osteosarcoma cell lines and strategies for overcoming this resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. 4.8. Cell viability assay [bio-protocol.org]
• 16. benchchem.com [benchchem.com]
• 17. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methotrexate (Disodium) in the Selection of DHFR-Expressing CHO Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Dihydrofolate Reductase (DHFR) selection system is a robust and widely adopted method for the development of stable, high-producing Chinese Hamster Ovary (CHO) cell lines for the manufacturing of recombinant proteins.[1] This system utilizes a DHFR-deficient CHO host cell line and an expression vector that contains both the gene of interest (GOI) and a functional DHFR gene.[1] Selection and gene amplification are driven by methotrexate (B535133) (MTX), a potent inhibitor of the DHFR enzyme.[1][2]

This application note provides a detailed overview of the principles, protocols, and key considerations for using methotrexate in a DHFR-based expression system for the generation of high-yield CHO cell lines.

Principle and Mechanism of Action

Dihydrofolate reductase is a critical enzyme that catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF is an essential cofactor in the de novo synthesis of purines and thymidylate, which are necessary for DNA synthesis and cell proliferation.[1][3] Methotrexate, a folate analog, acts as a competitive inhibitor of DHFR, binding to the enzyme with high affinity.[1][4] This inhibition blocks the synthesis of THF, leading to a depletion of nucleotide precursors, which in turn arrests DNA synthesis and ultimately results in cell death.[1]

In a DHFR-based selection system, the process unfolds in two main stages:

• Initial Selection: DHFR-deficient host cells, such as CHO-DG44 or CHO-DXB11, are transfected with a plasmid carrying both the GOI and a functional DHFR gene.[1][5] These cells are then cultured in a nucleoside-free medium. Only the cells that have successfully integrated the plasmid can produce functional DHFR, enabling them to survive and proliferate in this selective environment.[1][3]

• Gene Amplification: To increase the stringency of selection and drive the amplification of the integrated gene, methotrexate is added to the culture medium.[3][6] To survive in the presence of MTX, cells must overproduce the DHFR enzyme to overcome the competitive inhibition.[1] This is typically achieved through the amplification of the genomic region containing the DHFR gene, and consequently, the co-linked GOI.[1][6] By gradually increasing the concentration of MTX, a stepwise selection process allows for the isolation of cell populations with progressively higher gene copy numbers and, therefore, higher levels of recombinant protein expression.[1][6]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of methotrexate on gene amplification and protein expression in DHFR-expressing CHO cells.

MTX Concentration (nM)	Fold Increase in EGFP Expression	Fold Increase in DHFR Gene Copy Number	Fold Increase in EGFP Gene Copy Number	Reference
200	3.6	1.62 - 3.16	1.45 - 2.28	[5]

MTX Concentration (nM)	Specific Monoclonal Antibody (mAb) Productivity (qmAb) (pg/cell/day)	Fold Increase in qmAb	Fold Increase in Gene Copy Number (DHFR and mAb)	Reference
0	~4.1	-	-	[5]
200	9.1 - 11.0	~2.8	1.9 - 2.3	[5]

MTX Concentration (nM)	Day 7 Cumulative Titer (µg/mL)	Fold Increase in Titer (compared to 0 nM)	Reference
0	11	-	[7]
100	32	~2.9	[7]
250	51	~4.6	[7]
500	66	~6.0	[7]
1000	94	~8.5	[7]

Experimental Protocols

Materials

• Cell Line: DHFR-deficient CHO cells (e.g., CHO-DG44, CHO-DXB11).[1][5]

• Culture Medium: Chemically defined, nucleoside-free CHO medium.[1][2]

• Supplements: L-glutamine, Hypoxanthine/Thymidine (HT) supplement.[1]

• Transfection Reagent: Appropriate for CHO cells (e.g., electroporation, lipofection-based).[1]

• Selection Agent: Methotrexate (Disodium) stock solution (e.g., 5 mM in dH₂O, sterile filtered).[1]

• Dialyzed Fetal Bovine Serum (dFBS): If using a serum-containing medium.[5]

Protocol 1: Transfection and Initial Selection

• Cell Preparation: Culture DHFR-deficient CHO cells in a complete medium supplemented with HT. Ensure cells are in the exponential growth phase with high viability (>95%) prior to transfection.[1]

• Transfection: Linearize the expression vector containing the GOI and the DHFR gene. Transfect the CHO cells using an optimized protocol.[1]

• Post-Transfection Recovery: Culture the transfected cells for 24-48 hours in HT-containing medium to allow for cell recovery and the expression of the DHFR protein.[1]

• Initial Selection: After the recovery period, wash the cells to remove the HT-containing medium and resuspend them in a selective, nucleoside-free medium.[1][2]

• Stable Pool Generation: Culture the cells for 2-3 weeks, replacing the selective medium every 3-4 days. The cell viability will initially drop and then recover. Once the viability is consistently above 90%, the surviving population constitutes the stable, transfected pool.[1]

Protocol 2: Stepwise Methotrexate Gene Amplification

The objective of this protocol is to incrementally increase the MTX concentration, thereby selecting for cells that have amplified the DHFR gene and the co-linked GOI.[1][6]

• Initiate Amplification: Seed the stable cell pool at a density of 2 x 10⁵ cells/mL in a 6-well plate or T-flask.[3][5] Maintain a control culture with 0 nM MTX and start the selection with a low concentration of MTX (e.g., 25-50 nM).[1]

• Monitor and Adapt: Culture the cells in the MTX-containing medium. It is expected that the cell viability will decrease initially. Monitor the culture until the viability recovers to >80-90%. This adaptation phase can take 1-3 weeks.[1][2]

• Increase MTX Concentration: Once the culture has stabilized at a given MTX concentration, the concentration can be increased. A common strategy is to double the concentration at each step (e.g., 50 nM → 100 nM → 200 nM → 500 nM, and so on).[1][2]

• Repeat Stepwise Selection: This process is repeated through several increasing concentrations of MTX. The optimal final concentration needs to be determined empirically and can range from 250 nM to over 2000 nM.[1]

• Evaluate Expression: At each stable MTX concentration, it is crucial to evaluate the expression level of the GOI (e.g., via ELISA, Western Blot, or flow cytometry) to confirm that the gene amplification is leading to enhanced protein production.[1]

Protocol 3: Single-Cell Cloning

Following amplification, the resulting cell pool is heterogeneous. To isolate clones with the highest productivity and stability, single-cell cloning is a critical step.[8]

• Limiting Dilution: Perform limiting dilution of the high-producing amplified pool into 96-well plates to isolate single cells.

• Colony Screening: After 2-3 weeks, screen the wells for single colonies.

• Expansion and Characterization: Expand the clones and thoroughly characterize them for productivity, stability, and other critical quality attributes.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Stable Expression of Recombinant Factor VIII in CHO Cells Using Methotrexate-Driven Transgene Amplification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hybrid cell line development system utilizing site-specific integration and methotrexate-mediated gene amplification in Chinese hamster ovary cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Hybrid cell line development system utilizing site-specific integration and methotrexate-mediated gene amplification in Chinese hamster ovary cells [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. Generation of high-expressing cells by methotrexate amplification of destabilized dihydrofolate reductase selection marker - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methotrexate-Based Gene Amplification in Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of stable, high-producing mammalian cell lines is a cornerstone of modern biopharmaceutical production. One of the most established and powerful techniques to achieve high recombinant protein yields is methotrexate (B535133) (MTX)-based gene amplification. This system utilizes a dihydrofolate reductase (DHFR)-deficient host cell line, typically Chinese Hamster Ovary (CHO) cells, which are co-transfected with a vector carrying the gene of interest (GOI) and a functional DHFR gene.[1] Subsequent exposure to increasing concentrations of MTX, a potent DHFR inhibitor, creates a selective pressure that favors the survival of cells that have amplified the genomic region containing the DHFR gene.[2] As the GOI is physically linked to the DHFR gene, it is co-amplified, leading to a significant increase in the expression of the desired recombinant protein.[1][3] This method, though time-intensive, can result in cell lines with up to 1000 copies of the target gene, producing protein levels that can constitute a significant percentage of total cellular protein.[4]

Mechanism of Action

The DHFR/MTX system is a selection and gene amplification strategy rather than a direct enhancement of transcription or translation.[1]

• Host Cell Line : The process begins with a DHFR-deficient host cell line (e.g., CHO-DG44 or CHO-DXB11). These cells are auxotrophic for glycine, hypoxanthine, and thymidine (B127349) (GHT), meaning they cannot synthesize these essential nucleic acid precursors de novo and require them to be supplied in the culture medium.[1]

• Transfection : The host cells are transfected with an expression vector that contains both the GOI and a functional DHFR gene.

• Initial Selection : After transfection, the cells are cultured in a selection medium that lacks GHT. Only the cells that have successfully integrated the plasmid can produce functional DHFR, restore the de novo nucleotide synthesis pathway, and thus survive and proliferate.[5]

• Methotrexate Selection and Amplification : Methotrexate is a folate analog that competitively inhibits DHFR, blocking the synthesis of tetrahydrofolate (THF), a crucial cofactor for purine (B94841) and thymidylate synthesis.[2][6] This blockage arrests DNA synthesis and leads to cell death.[2] By adding MTX to the culture medium, a selective pressure is applied. To survive, cells must overproduce the DHFR enzyme to overcome the inhibition. The most frequent mechanism for achieving this is the amplification of the DHFR gene.[7] Because the GOI is located on the same integrated DNA segment, it is co-amplified, resulting in a higher copy number of the GOI and a corresponding increase in recombinant protein expression.[5] This process is often initiated by chromosomal breaks and subsequent rearrangements.[7][8]

Caption: Mechanism of DHFR inhibition by Methotrexate (MTX).

Experimental Workflow

The development of a high-producing cell line using DHFR/MTX amplification is a multi-step process that can take several months.[4] The general workflow involves establishing a stable pool of transfected cells, followed by a stepwise increase in MTX concentration to select for amplified cells, and finally, isolating and characterizing single-cell clones.

Caption: Step-by-step workflow for MTX-based gene amplification.

Data Presentation: Quantitative Outcomes

The effectiveness of MTX amplification varies between cell pools and depends on the specific protein being expressed. The following tables summarize representative quantitative data from various studies.

Table 1: Stepwise MTX Amplification and Protein Titer

Host Cell Line	Product	Initial MTX Conc. (nM)	Final MTX Conc. (nM)	Duration	Initial Titer (mg/L)	Final Titer (mg/L)	Fold Increase	Reference
CHO-DG44	IgG	500	1000	47 days	~1	~150	~150x	[9]
CHO-DG44	EPO	200 / 300	4000	~60 days	Not Specified	~170	Not Specified	[10]
CHO-DG44	IgG	2000 (single step)	2000	30 days	~1	~140	~140x	[9]

| CHO | Dulaglutide | 200 | 8000 | Not Specified | ~3.3 | ~30.1 | ~9x |[11] |

Table 2: Single-Step MTX Amplification and Productivity

Host Cell Line	Product	MTX Concentration (nM)	Outcome Metric	Fold Increase	Reference
DHFR-KO CHO-K1	EGFP	200	EGFP Expression	3.6x	[12][13]

| DHFR-KO CHO-K1 | mAb | 200 | Specific Productivity (qP) | 2.8x |[12][13] |

Experimental Protocols

CAUTION: Methotrexate is a hazardous chemical (carcinogenic) and should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, in a designated work area.[4]

Protocol 1: Transfection and Initial Selection of Stable Pools

This protocol outlines the generation of a stable pool of cells that have integrated the expression vector.

Materials:

• DHFR-deficient CHO cells (e.g., CHO-DG44)

• Growth Medium: Appropriate basal medium (e.g., DMEM/F12) supplemented with L-glutamine, 10% dialyzed Fetal Bovine Serum (dFBS), and Hypoxanthine-Thymidine (HT) supplement.

• Selection Medium: Growth Medium without the HT supplement.

• Expression vector (linearized) containing the GOI and a functional DHFR gene.

• Transfection reagent (e.g., lipofection reagent or electroporator).

• Culture flasks/plates.

Methodology:

• Cell Preparation: The day before transfection, seed the DHFR-deficient CHO cells in Growth Medium to achieve 70-90% confluency on the day of transfection.[1]

• Transfection: Transfect the cells with the linearized expression vector using an optimized protocol for your specific cell line and transfection method.[2]

• Recovery: 48-72 hours post-transfection, allow the cells to recover and begin expressing the DHFR protein.

• Initiate Selection: Split the transfected cells at a ratio of 1:10 to 1:20 into the Selection Medium (lacking HT).[1]

• Culture and Selection: Culture the cells for 10-14 days, replacing the Selection Medium every 3-4 days. Untransfected cells will not survive.[1]

• Pool Generation: Once distinct, healthy colonies of surviving cells appear, trypsinize and pool them to create a stable, heterogeneous cell pool.

• Expansion and Banking: Expand the stable pool in Selection Medium. Cryopreserve several vials of this pool as a master stock before proceeding to amplification.

Protocol 2: Stepwise Methotrexate Amplification

This protocol describes the process of gradually increasing MTX concentration to select for cells with amplified gene copies.

Materials:

• Expanded stable cell pool from Protocol 1.

• Selection Medium.

• MTX Stock Solution: Prepare a sterile-filtered, concentrated stock solution (e.g., 2-5 mM in dH₂O with a drop of NaOH to dissolve, or in DMSO).[2][6] Store protected from light at -20°C.

• Culture flasks.

Methodology:

• Initiate Amplification: Seed the stable pool into multiple flasks with Selection Medium. Maintain one flask as a 0 nM MTX control. To the other flasks, add a low starting concentration of MTX (e.g., 5-50 nM).[1][2] It is advisable to test multiple starting concentrations and amplify several independent pools in parallel.[1][4]

• Monitor Cell Viability: Culture the cells in the MTX-containing medium. Cell viability will typically drop significantly in the first few days. Monitor the viability regularly (e.g., using a trypan blue exclusion assay).[14]

• Adaptation and Recovery: Continue to culture the cells, replacing the medium as needed. The selection process for one step can take 1 to 3 weeks. Do not increase the MTX concentration until the cell viability has recovered to >90%.[2][14]

• Stepwise Increase in Concentration: Once the culture is stable and has recovered, split the cells into a new flask with medium containing a higher MTX concentration. A 2- to 4-fold increase at each step is common (e.g., 50 nM → 100 nM → 200 nM → 400 nM...).[1][4]

• Repeat Selection: Repeat steps 2-4 for each subsequent increase in MTX concentration. The final concentration can range from 200 nM to over 4000 nM, and must be determined empirically.[9][10]

• Evaluate Expression: At each stable concentration level, it is useful to measure the recombinant protein expression (e.g., via ELISA) to confirm that amplification is successfully increasing protein yield.[2]

• Cryopreservation: Cryopreserve cells at each successfully adapted MTX concentration as a backup.[1]

Protocol 3: Isolation and Screening of High-Producing Clones

The amplified pool is heterogeneous. This protocol describes the isolation of single-cell clones to identify the highest producers.

Materials:

• Amplified cell pool from Protocol 2.

• Cloning Medium: Selection Medium containing the final MTX concentration used for amplification.

• 96-well and 24-well culture plates.

• Assay reagents for quantifying protein expression (e.g., ELISA kit).

Methodology:

• Single-Cell Cloning: Isolate single cells from the amplified pool using a standard method like limiting dilution or fluorescence-activated cell sorting (FACS).[1][15]

  • Limiting Dilution: Serially dilute the cell suspension in Cloning Medium to a statistical concentration of 0.5 cells per 100 µL and dispense into 96-well plates.

• Colony Growth: Incubate the plates for 2-3 weeks until visible, single colonies form.

• Initial Screening: Once colonies are established, screen the supernatant from each well for recombinant protein expression using a high-throughput assay like ELISA.

• Expansion of Top Clones: Identify the top 10-20% of clones with the highest expression levels. Carefully transfer these clones from the 96-well plates to 24-well plates, and subsequently to larger flasks for expansion.[14]

• Secondary Screening and Characterization: Perform a more rigorous analysis of the expanded top clones. Confirm productivity levels and assess the stability of protein expression over multiple passages, both with and without MTX selective pressure.[13][14]

• Final Selection: Select the lead clone(s) based on a combination of high productivity, stable expression, and robust growth characteristics.

• Cell Banking: Create a master and working cell bank of the final, fully characterized high-producing clone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. med.upenn.edu [med.upenn.edu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Amplification of the human dihydrofolate reductase gene via double minutes is initiated by chromosome breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DNA Double-Strand Breaks Affect Chromosomal Rearrangements during Methotrexate-Mediated Gene Amplification in Chinese Hamster Ovary Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diva-portal.org [diva-portal.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | Hybrid cell line development system utilizing site-specific integration and methotrexate-mediated gene amplification in Chinese hamster ovary cells [frontiersin.org]
• 13. Hybrid cell line development system utilizing site-specific integration and methotrexate-mediated gene amplification in Chinese hamster ovary cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bioprocessintl.com [bioprocessintl.com]
• 15. Generation of High-Expressing Cells by Methotrexate Amplification of Destabilized Dihydrofolate Reductase Selection Marker | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Inducing G1 Cell Cycle Arrest with Methotrexate (Disodium)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methotrexate (B535133) (MTX), a disodium (B8443419) salt, is a potent folate antagonist widely used in chemotherapy and as an immunosuppressant. Its primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines, essential precursors for DNA and RNA synthesis. By disrupting nucleotide biosynthesis, methotrexate effectively halts the proliferation of rapidly dividing cells, often inducing cell cycle arrest, particularly at the G1/S checkpoint.

These application notes provide a comprehensive overview and detailed protocols for utilizing methotrexate to induce G1 cell cycle arrest in vitro. This information is intended to guide researchers in designing and executing experiments to study cell cycle regulation, screen for novel therapeutic agents, and investigate the molecular mechanisms underlying methotrexate's cytotoxic effects.

Mechanism of G1 Cell Cycle Arrest by Methotrexate

Methotrexate's induction of G1 cell cycle arrest is a multi-step process initiated by the inhibition of DHFR. This leads to a depletion of intracellular tetrahydrofolate (THF) pools, which are essential for the synthesis of thymidylate and purines. The resulting nucleotide shortage triggers a cellular stress response that activates the p53 tumor suppressor protein.

Activated p53 transcriptionally upregulates the expression of cyclin-dependent kinase inhibitors (CKIs), primarily p21Cip1 and p27Kip1[1][2]. These proteins bind to and inhibit the activity of cyclin D1-CDK4/6 complexes. The primary substrate of active cyclin D1-CDK4/6 is the retinoblastoma protein (Rb). In its hypophosphorylated state, Rb binds to the E2F family of transcription factors, preventing the expression of genes required for S-phase entry.

By inhibiting cyclin D1-CDK4/6, p21 and p27 prevent the hyperphosphorylation of Rb. Consequently, Rb remains in its active, hypophosphorylated state, sequestering E2F and thereby blocking the G1 to S phase transition, resulting in a G1 cell cycle arrest.

Data Presentation

Table 1: IC50 Values of Methotrexate in Various Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The IC50 values for methotrexate can vary significantly depending on the cell line, exposure time, and assay method.

Cell Line	Cancer Type	IC50 Value	Exposure Time (hours)
A549	Non-Small Cell Lung Cancer	0.10 mM	48
HCT-116	Colorectal Cancer	0.15 mM	48
Saos-2	Osteosarcoma	35 nM	144 (6 days)
Daoy	Medulloblastoma	95 nM	144 (6 days)
MCF-7 (Sensitive)	Breast Cancer	44 nM	Not Specified
MCF-7 (Resistant)	Breast Cancer	2818 nM	Not Specified

Note: IC50 values have been standardized to nM or mM for comparison. Original sources may have reported values in different units.

Table 2: Methotrexate-Induced G1 Phase Arrest in Cancer Cell Lines

This table summarizes the percentage of cells in the G1 phase of the cell cycle after treatment with methotrexate, as determined by flow cytometry.

Cell Line	Methotrexate Concentration	Treatment Duration (hours)	% of Cells in G1 Phase (Control)	% of Cells in G1 Phase (Treated)	Fold Increase in G1 Population
A549	10 µM	24	~49%	~69%	~1.4
MCF-7/MTX (Resistant)	Not Specified	Not Specified	63.37%	65.69%	~1.04

Note: Data on the percentage of cells in G1 arrest is limited in the reviewed literature. The values presented are extracted from the available sources and may not represent a comprehensive dataset.

Mandatory Visualizations

References

• 1. Low-dose methotrexate enhances cycling of highly anaplastic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methotrexate increases expression of cell cycle checkpoint genes via Jun-N-terminal kinase activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dose-Response Curve Experimental Design for Methotrexate in Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methotrexate (B535133) (MTX) is a cornerstone chemotherapeutic agent that acts as a folate antagonist. Its primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines necessary for DNA and RNA synthesis.[1] This inhibition disrupts cellular proliferation, particularly in rapidly dividing cancer cells.[1] Understanding the dose-dependent effects of methotrexate on various cancer cell lines is fundamental for preclinical drug evaluation and for elucidating mechanisms of drug resistance.

These application notes provide detailed protocols for designing and conducting dose-response experiments to determine the half-maximal inhibitory concentration (IC50) of methotrexate in cancer cells.

Data Presentation: Methotrexate IC50 Values in Various Cancer Cell Lines

The IC50 of methotrexate can vary significantly depending on the cancer cell line, incubation time, and specific experimental conditions. The following table summarizes reported IC50 values from various studies to provide a comparative reference.

Cancer Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
Daoy	Medulloblastoma	144	0.095[2]
Saos-2	Osteosarcoma	144	0.035[2]
HCT-116	Colon Carcinoma	48	0.15[2]
A-549	Lung Carcinoma	48	0.10[2][3]
HEP3B	Hepatocellular Carcinoma	24	18.34[2][4]
SKOV-3	Ovarian Cancer	Not Specified	40[4]

Note: These values are illustrative and should be determined empirically for each specific cell system and experimental setup.

Experimental Protocols

Protocol 1: Determination of Methotrexate IC50 using MTT Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of methotrexate on a selected cancer cell line.

Materials:

• Cancer cell line of interest (e.g., A549, HCT-116, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Methotrexate (MTX) stock solution (e.g., 10 mM in 1 M NaOH, diluted in sterile PBS or media)[2]

• 96-well cell culture plates

• MTT solution (5 mg/mL in sterile PBS)[2][5]

• Dimethyl sulfoxide (B87167) (DMSO)[5]

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Harvest cells using standard trypsinization methods and perform a cell count.

  • Dilute the cell suspension to the desired seeding density (typically 5 x 10³ to 1 x 10⁴ cells/well) to ensure cells are in the logarithmic growth phase at the end of the assay.[5]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[2]

• Drug Preparation and Treatment:

  • Prepare a stock solution of Methotrexate.

  • Perform serial dilutions of the MTX stock solution in complete culture medium to achieve the desired final concentrations. A common approach is a 9-point dose-response curve with half-log10 steps, ranging from 0.01 µM to 100 µM.[2][5]

  • Remove the overnight culture medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Methotrexate.

  • Include wells with medium only (blank) and cells with medium but no drug (vehicle control).[5]

  • Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours).[5]

• MTT Assay:

  • At the end of the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well.[5]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[2]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.[5]

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of viability against the logarithm of the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[2]

Mandatory Visualizations

Caption: Methotrexate signaling pathway in cancer cells.

Caption: Experimental workflow for dose-response curve generation.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. In vitro hepatotoxicity evaluation of methotrexate-loaded niosome formulation: fabrication, characterization and cell culture studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: In Vitro Cytotoxicity of Methotrexate on Leukemia Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methotrexate (B535133) (MTX) is a cornerstone chemotherapeutic agent widely used in the treatment of various cancers, particularly acute lymphoblastic leukemia (ALL).[1][2] As a folate analog, its primary mechanism of action involves the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines, which are essential for DNA replication and cell proliferation.[1][3][4][5] This inhibition leads to an arrest of the cell cycle in the S phase, ultimately triggering apoptosis in rapidly dividing cancer cells.[3] Understanding the cytotoxic effects of methotrexate on different leukemia cell lines is paramount for preclinical drug evaluation and for elucidating mechanisms of drug resistance.

These application notes provide a comprehensive guide to assessing the in vitro cytotoxicity of methotrexate on leukemia cell lines. Detailed protocols for the MTT assay to determine cell viability and the Annexin V/PI staining assay for apoptosis detection are provided, along with representative data and visualizations of the key signaling pathway and experimental workflow.

Mechanism of Action of Methotrexate

Methotrexate enters the cell primarily through the reduced folate carrier (SLC19A1).[4] Once inside, it is polyglutamylated by the enzyme folylpolyglutamate synthetase (FPGS), which enhances its intracellular retention and inhibitory activity.[4][5] The primary target of methotrexate and its polyglutamated forms (MTX-PGs) is DHFR.[1][4] Inhibition of DHFR depletes the intracellular pool of tetrahydrofolate (THF), a vital cofactor for the synthesis of thymidylate and purines.[1][4] This disruption of DNA synthesis leads to cell cycle arrest and apoptosis.[1][3] Recent studies also suggest that methotrexate may exert anti-inflammatory and immune-suppressive effects by inhibiting the JAK/STAT signaling pathway.[6]

Caption: Methotrexate's mechanism of action in leukemia cells.

Quantitative Data Presentation

The cytotoxic effect of methotrexate is commonly quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug that inhibits 50% of cell growth or viability. The IC50 values for methotrexate can vary significantly between different leukemia cell lines and are dependent on the duration of drug exposure.

Leukemia Cell Line	Cell Type	Methotrexate IC50 (nM)	Exposure Time (hours)	Assay Method	Reference
CCRF-CEM	T-cell Acute Lymphoblastic Leukemia	5.6	48	MTS Assay	[7]
CCRF-CEM	T-cell Acute Lymphoblastic Leukemia	29	Not Specified	Not Specified	[2]
THP-1	Acute Monocytic Leukemia	21.9	48	MTS Assay	[7]
MV-4-11	Acute Myeloid Leukemia	5.15	48	MTS Assay	[7]
Multiple Pediatric Leukemia and Lymphoma Cell Lines	Acute Leukemia and Lymphoma	78 (median)	120	Sulforhodamine B assay	[8]

Experimental Protocols

Protocol 1: Methotrexate Cytotoxicity Assessment using MTT Assay

This protocol outlines the steps for determining the cytotoxic effects of methotrexate on leukemia cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[9][10] This colorimetric assay measures the reduction of yellow MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form purple formazan (B1609692) crystals.[10]

Important Consideration: Standard cell culture media may contain thymidine (B127349) and hypoxanthine (B114508), which can rescue cells from methotrexate-induced cytotoxicity.[9][11][12] For accurate results, it is recommended to use a medium depleted of these components or to add enzymes like thymidine phosphorylase and xanthine (B1682287) oxidase to the culture medium during the assay.[9][11][12]

Materials:

• Leukemia cell line of interest

• Complete cell culture medium (consider thymidine and hypoxanthine-free medium)

• Methotrexate (MTX)

• 96-well clear flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture leukemia cells to a logarithmic growth phase.

  • Determine the optimal cell seeding density to ensure cells are in an exponential growth phase at the end of the experiment. A typical starting point is 5,000-10,000 cells/well in 100 µL of complete medium.[9]

  • Seed the cells into a 96-well plate.

• Methotrexate Treatment:

  • Prepare a stock solution of methotrexate.

  • Perform serial dilutions of the methotrexate stock solution in complete culture medium to achieve the desired final concentrations. A broad concentration range (e.g., 0.1 nM to 100 µM) is recommended to determine the IC50 value.[13]

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve methotrexate) and a no-treatment control.

  • Add 100 µL of the diluted methotrexate solutions to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.[9]

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[9]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[9][10]

  • Carefully remove the medium containing MTT. For suspension cells, this can be done after centrifuging the plate.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[9]

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of the formazan product at a wavelength between 550 and 600 nm using a microplate reader.[10]

  • Calculate the percentage of cell viability for each methotrexate concentration relative to the vehicle control.

  • Plot the cell viability against the logarithm of the methotrexate concentration and determine the IC50 value using non-linear regression analysis.[5]

Caption: Workflow for assessing methotrexate cytotoxicity via MTT assay.

Protocol 2: Detection of Apoptosis using Annexin V-FITC/PI Staining

The Annexin V-FITC assay is a widely used method for detecting early apoptosis.[13] In apoptotic cells, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorochrome like FITC to identify these cells.[13] Propidium iodide (PI) is a fluorescent nucleic acid stain that is unable to cross the intact membrane of live or early apoptotic cells but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is compromised.[13]

Materials:

• Leukemia cell line of interest

• Methotrexate (MTX)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Culture and treat leukemia cells with the desired concentrations of methotrexate for a specified time period in a suitable culture vessel (e.g., 6-well plate).

  • Include a vehicle control and a no-treatment control.

• Cell Harvesting and Staining:

  • Collect the cells (including any floating cells in the supernatant) by centrifugation.[14]

  • Wash the cells twice with cold 1X PBS and centrifuge.[14]

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer.[13]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.[13]

  • Incubate the cells for 15-20 minutes at room temperature in the dark.[13]

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.[13]

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour.[13]

  • Use appropriate controls to set the quadrants for analysis: unstained cells, cells stained with Annexin V-FITC only, and cells stained with PI only.

  • The cell populations can be distinguished as follows:

    • Live cells: Annexin V-negative and PI-negative

    • Early apoptotic cells: Annexin V-positive and PI-negative

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

    • Necrotic cells: Annexin V-negative and PI-positive

Caption: Interpretation of results from an Annexin V/PI assay.

Conclusion

The protocols and information provided in these application notes offer a robust framework for investigating the in vitro cytotoxicity of methotrexate on leukemia cell lines. Accurate determination of IC50 values and a thorough understanding of the induced apoptotic pathways are critical for the preclinical assessment of methotrexate and the development of strategies to overcome drug resistance. Adherence to detailed and standardized protocols is essential for generating reproducible and reliable data in the field of cancer drug discovery.

References

• 1. Frontiers | Association between high-dose methotrexate-induced toxicity and polymorphisms within methotrexate pathway genes in acute lymphoblastic leukemia [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. benchchem.com [benchchem.com]
• 6. Methotrexate Is a JAK/STAT Pathway Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. digitalcommons.lib.uconn.edu [digitalcommons.lib.uconn.edu]
• 8. Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Establishing a Methotrexate-Resistant Osteosarcoma Cell Line In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for establishing and characterizing methotrexate (B535133) (MTX)-resistant osteosarcoma cell lines in vitro. The development of such cell lines is a critical tool for investigating the molecular mechanisms of drug resistance, identifying novel therapeutic targets, and screening for compounds capable of overcoming resistance. The primary method detailed is the stepwise dose-escalation technique, which mimics the gradual development of clinical resistance.

Introduction to Methotrexate and Resistance in Osteosarcoma

Methotrexate is a folate analog that plays a crucial role in the chemotherapy regimens for osteosarcoma. It functions by competitively inhibiting dihydrofolate reductase (DHFR), an enzyme essential for the synthesis of purines and pyrimidines, which are vital for DNA replication and cell proliferation. However, the efficacy of methotrexate can be limited by the development of cellular resistance. Key mechanisms of resistance in osteosarcoma cells include:

• Increased DHFR Expression: Amplification of the DHFR gene leads to higher levels of the target enzyme, requiring greater concentrations of methotrexate for effective inhibition.[1][2]

• Decreased Drug Uptake: Reduced expression or mutations in the solute carrier family 19 member 1 (SLC19A1) gene, which encodes the reduced folate carrier (RFC), can impair the transport of methotrexate into the cancer cell.[1][2][3]

• Decreased Polyglutamylation: The intracellular addition of glutamate (B1630785) residues to methotrexate by the enzyme folylpolyglutamate synthetase (FPGS) enhances its retention and inhibitory activity. Reduced FPGS activity can lead to diminished methotrexate efficacy.[4]

Experimental Protocols

Protocol 1: Determination of the Initial IC50 of Methotrexate

Objective: To determine the half-maximal inhibitory concentration (IC50) of methotrexate in the parental osteosarcoma cell line. This value will serve as the baseline for developing the resistant cell line.

Materials:

• Parental osteosarcoma cell line (e.g., Saos-2, U-2 OS, MG-63)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Methotrexate (MTX) stock solution

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

• Plate reader

Procedure:

• Seed the parental osteosarcoma cells into a 96-well plate at a density of 1x10⁴ cells per well and allow them to attach overnight.[5]

• Prepare a serial dilution of methotrexate in complete culture medium. A broad concentration range (e.g., 1.0 x 10⁻⁹ M to 1.0 x 10⁻² M) is recommended to capture the full dose-response curve.[4]

• Remove the overnight culture medium and replace it with the medium containing the various concentrations of methotrexate. Include a vehicle-only control.

• Incubate the plate for a period equivalent to multiple cell doublings (e.g., 72 hours).[4]

• Perform the cell viability assay according to the manufacturer's instructions.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the percentage of cell viability for each methotrexate concentration relative to the vehicle control.

• Plot the cell viability against the logarithm of the methotrexate concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Establishment of a Methotrexate-Resistant Cell Line via Stepwise Dose Escalation

Objective: To gradually expose the parental osteosarcoma cell line to increasing concentrations of methotrexate to select for a resistant population.

Materials:

• Parental osteosarcoma cell line

• Complete cell culture medium

• Methotrexate (MTX) stock solution

• Cell culture flasks (T25 or T75)

• Cryopreservation medium

Procedure:

• Initiation: Begin by culturing the parental cells in their complete medium containing a low concentration of methotrexate. A common starting point is the IC20 (the concentration that inhibits 20% of cell growth) or half the IC50 value determined in Protocol 1.[4] For some cell lines, an initial concentration of 0.07 µM MTX has been used.[6]

• Monitoring and Maintenance: Closely monitor the cells and change the medium with fresh drug-containing medium every 2-3 days. Passage the cells when they reach 80-90% confluency.

• Dose Escalation: Once the cells have adapted and are proliferating steadily at the current methotrexate concentration (typically after 2-3 passages), increase the drug concentration by 1.5 to 2-fold.[4]

• Iterative Process: Repeat steps 2 and 3, progressively increasing the methotrexate concentration. This is a lengthy process that can take several months. It is highly recommended to cryopreserve an aliquot of cells at each adapted concentration stage.[4]

• Establishment of the Resistant Line: Continue this process until the cells can proliferate in a significantly higher concentration of methotrexate (e.g., 10-fold or higher than the initial IC50). At this point, the cell line is considered methotrexate-resistant.[4] For example, a Saos-2/MTX4.4 cell line was established that could tolerate 4.4 μM MTX.[5]

• Stabilization: Culture the resistant cell line in the medium containing the final concentration of methotrexate for at least 8-10 passages to ensure the stability of the resistant phenotype.[4]

Protocol 3: Confirmation and Characterization of the Resistant Phenotype

Objective: To confirm the methotrexate-resistant phenotype and quantify the degree of resistance.

Materials:

• Parental and resistant osteosarcoma cell lines

• Complete cell culture medium

• Methotrexate (MTX) stock solution

• 96-well cell culture plates

• Cell viability assay reagent

• Plate reader

Procedure:

• Preparation: Culture the parental cells in drug-free medium and the resistant cells in medium containing the final established concentration of methotrexate. One or two passages before the assay, culture the resistant cells in drug-free medium to prevent interference from residual drug.[4]

• Cell Viability Assay: Perform a cell viability assay as described in Protocol 1 for both the parental and the resistant cell lines using the same range of methotrexate concentrations.

• IC50 Determination: Determine the IC50 values for both cell lines.

• Resistance Index (RI) Calculation: Calculate the Resistance Index by dividing the IC50 of the resistant cell line by the IC50 of the parental cell line. An RI significantly greater than 1 confirms the resistant phenotype. A 3- to 5-fold increase in IC50 is generally considered indicative of resistance.[4]

Data Presentation

Table 1: Example IC50 Values of Methotrexate in Parental and Resistant Osteosarcoma Cell Lines

Cell Line	Parental IC50 (µM)	Resistant Cell Line	Resistant IC50 (µM)	Resistance Index (RI)	Reference
Saos-2	0.035	Saos-2/MTX4.4	0.445	12.73	[5][7]
U-2 OS	Not Specified	U-2OS/MTX3 - U-2OS/MTX300	Not Specified	Not Specified	[8]
HOS	Not Specified	HOS-R/MTX	Not Specified	Not Specified	[6]
143B	Not Specified	143B-R/MTX	Not Specified	Not Specified	[6]
MG-63	Not Specified	MG-63-R/MTX	Not Specified	Not Specified	[6]

Table 2: Cross-Resistance of Methotrexate-Resistant Osteosarcoma Cell Lines to Other Chemotherapeutic Agents

Resistant Cell Line	Agent	Resistance Index (RI)	Reference
Saos-2/MTX4.4	Cisplatin (DDP)	No resistance	[5][9]
Saos-2/MTX4.4	Ifosfamide (IFO)	Low resistance	[5][9]
Saos-2/MTX4.4	Adriamycin (ADM)	Low resistance	[5][9]
Saos-2/MTX4.4	Epirubicin (EPI)	Low resistance	[5][9]
Saos-2/MTX4.4	Theprubicin (THP)	Low resistance	[5]

Visualizations

References

• 1. Mechanisms of methotrexate resistance in osteosarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. einstein.elsevierpure.com [einstein.elsevierpure.com]
• 4. benchchem.com [benchchem.com]
• 5. Mechanisms of methotrexate resistance in osteosarcoma cell lines and strategies for overcoming this resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In-Vitro and In-Vivo Establishment and Characterization of Bioluminescent Orthotopic Chemotherapy-Resistant Human Osteosarcoma Models in NSG Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Frontiers | Single-nucleotide polymorphism profiling by multimodal-targeted next-generation sequencing in methotrexate-resistant and -sensitive human osteosarcoma cell lines [frontiersin.org]
• 9. Mechanisms of methotrexate resistance in osteosarcoma cell lines and strategies for overcoming this resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methotrexate Administration in In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of methotrexate (B535133) (MTX) in in vivo mouse models. Methotrexate, a folate antagonist, is a widely used therapeutic agent in both oncology and immunology research due to its potent anti-proliferative and anti-inflammatory effects. The protocols and data presented herein are intended to serve as a foundational resource for designing and executing preclinical studies involving methotrexate.

Mechanism of Action

Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme critical for the synthesis of purine (B94841) nucleotides and thymidylate.[1] This inhibition disrupts DNA synthesis and repair, targeting rapidly proliferating cells like cancer cells and activated immune cells.[2] In the context of autoimmune diseases, MTX is also thought to exert anti-inflammatory effects by promoting the release of adenosine, which in turn suppresses T-cell activation and B-cell function.[2][3]

Data Presentation: Methotrexate Dosing Regimens in Mouse Models

The following tables summarize previously reported dosages of methotrexate in various mouse models. It is crucial to note that the optimal dosage and administration schedule can vary significantly depending on the mouse strain, age, disease model, and specific research question. Therefore, these tables should be used as a starting point for study design, and pilot studies are recommended to determine the optimal dose for a specific experimental context.

Table 1: Methotrexate Dosing in Oncology Mouse Models

Mouse Model	Cancer Type	Dosage	Administration Route	Dosing Schedule	Reference(s)
Nude Mice	Human Tumor Xenografts	10-20 mg/kg	Intravenous (i.v.)	Three times in weekly intervals	[4]
C3H-He/J	Chronic Myeloid Leukemia (32Dp210)	2-6 mg/kg/day	Not Specified	Daily	[1][5]
BALB/c	4T1 Breast Cancer	120 mg/kg	Intravenous (i.v.)	Single dose	[6]
Not Specified	B16 F0 Melanoma	20 mg/kg	Not Specified	Not Specified	[1][7]
Not Specified	Ehrlich Ascites Carcinoma	Not Specified	Intraperitoneal (i.p.) or Intramuscular (i.m.)	Not Specified	[1]
L1210 Leukemia & Sarcoma 180	Leukemia & Sarcoma	400 mg/kg	Subcutaneous (s.c.)	Two courses with an 8-day interval	[8]
Murine MC38 Colon Carcinoma	Colon Carcinoma	5, 20, or 40 mg/kg	Not Specified	Not Specified	[7]

Table 2: Methotrexate Dosing in Autoimmune & Inflammatory Mouse Models

Mouse Model	Disease Model	Dosage	Administration Route	Dosing Schedule	Reference(s)
DBA/1J	Collagen-Induced Arthritis (CIA)	2, 10, 20, or 50 mg/kg	Subcutaneous (s.c.)	Once weekly for 6 weeks	[1][9]
(Balb/c x B10.Q)F1 and B10.Q	Collagen-Induced Arthritis (CIA)	Not Specified	Not Specified	Not Specified	[1]
C57BL/6	Lipopolysaccharide-induced arthritis	1 mg/kg	Intraperitoneal (i.p.)	Daily for 3 days	[10]
C57BL/6	Glucocorticoid-induced osteoporosis	1 mg/kg	Intraperitoneal (i.p.)	Every 3 days	[10]

Table 3: Methotrexate Dosing for Toxicity Studies in Mice

Mouse Strain	Age	Dosage	Administration Route	Dosing Schedule	Outcome/Observation	Reference(s)
C57BL/6, DBA/2, C3H	5-6 weeks	0.25-2 mg/kg	Daily (5x/week)	12-18 months	Well tolerated	[11][12]
C57BL/6, DBA/2, C3H	5-6 weeks	3-6 mg/kg	Daily (5x/week)	Acute	Hematopoietic and gastrointestinal damage, early death	[11][12]
C57BL/6, DBA/2, C3H	16 weeks	3-6 mg/kg	Daily	Up to 18 months	Survived, showed cellular depression and osteoporosis	[11]
Swiss Mice	Not Specified	5, 10, 20, 40 mg/kg	Intraperitoneal (i.p.)	Weekly for 5 and 10 weeks	Germ cell toxicity, DNA damage	[13]
Not Specified	Not Specified	2.5-1000 mg/kg	Intraperitoneal (i.p.) bolus or infusion	Bolus or 24, 72, 168h infusion	Toxicity is highly dependent on dosing protocol	[14]

Experimental Protocols

Protocol 1: Preparation of Methotrexate for Injection

Materials:

• Methotrexate sodium salt powder

• Sterile, preservative-free 0.9% Sodium Chloride Injection, USP

• Sterile vials

• Sterile syringes and needles (e.g., 27-gauge)

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

• Reconstitution: For most applications, use preservative-free Methotrexate.[1] Reconstitute the methotrexate sodium salt powder with sterile, preservative-free 0.9% Sodium Chloride Injection to a desired stock concentration. A common stock concentration is 1 mg/mL.[1] The pH may be adjusted to approximately 8.5 using sodium hydroxide (B78521) or hydrochloric acid if necessary.[1]

• Dilution: Based on the individual mouse's body weight and the desired dosage, calculate the required volume of the methotrexate stock solution. Further dilute the stock solution with sterile 0.9% Sodium Chloride Injection to a final volume that is appropriate for the chosen administration route (typically 100-200 µL for intraperitoneal or subcutaneous injection).[1]

• Storage: Store the reconstituted methotrexate solution protected from light.[1]

Protocol 2: Administration of Methotrexate to Mice

Pre-Administration Checklist:

• Accurately weigh each mouse to ensure correct dosage calculation.[1]

• Properly restrain the mouse to minimize stress and ensure accurate administration.[1]

• Use a new sterile syringe and needle for each mouse to prevent cross-contamination.[1]

Administration Routes:

• Intraperitoneal (i.p.) Injection:

  • Hold the mouse firmly by the scruff of the neck and allow its hindquarters to rest on a firm surface.

  • Tilt the mouse slightly downwards on one side.

  • Insert the needle into the lower quadrant of the abdomen, avoiding the midline to prevent injection into the bladder or cecum.

  • Gently aspirate to ensure no fluid or blood is drawn back, then slowly inject the solution.

• Subcutaneous (s.c.) Injection:

  • Grasp the loose skin over the shoulders or back to form a tent.

  • Insert the needle into the base of the tented skin.

  • Gently aspirate to check for blood, then slowly inject the solution.

• Intravenous (i.v.) Injection (Tail Vein):

  • Place the mouse in a suitable restrainer.[1]

  • Warm the tail with a heat lamp or warm water to dilate the veins.

  • Clean the tail with an alcohol wipe.[1]

  • Insert the needle into one of the lateral tail veins and slowly inject the solution.[1]

Protocol 3: Monitoring for Toxicity

Body Weight:

• Body weight loss is a key indicator of MTX-induced toxicity.[1][14]

• Mice should be weighed daily or at regular intervals throughout the study.[1]

• A significant drop in body weight (e.g., >15-20%) may necessitate a dose reduction or euthanasia.[1]

Clinical Signs:

• Observe mice for signs of distress, including lethargy, ruffled fur, hunched posture, and diarrhea.[1] These can be indicative of hematopoietic and gastrointestinal damage.[11][12]

Visualizations

Methotrexate's Core Mechanism of Action

Caption: Methotrexate inhibits DHFR, blocking DNA/RNA synthesis.[2]

Experimental Workflow for Methotrexate Administration in Mice

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Methotrexate exacerbates tumor progression in a murine model of chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. The modulation of local and systemic anti-tumor immune response induced by methotrexate nanoconjugate in murine MC38 colon carcinoma and B16 F0 melanoma tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of high-dose methotrexate with leucovorin rescue therapy in the L1210 leukemia and sarcoma 180 murine tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Methotrexate disposition, anti-folate activity and efficacy in the collagen-induced arthritis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rmdopen.bmj.com [rmdopen.bmj.com]
• 11. Chronic toxicity of methotrexate in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Cytotoxic and genotoxic effects of methotrexate in germ cells of male Swiss mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetic-pharmacodynamic modeling of methotrexate-induced toxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Preparation and Application of Methotrexate (Disodium) Stock Solution for Cell Culture

Introduction

Methotrexate (B535133) (MTX) is a folate analog that acts as a potent competitive inhibitor of dihydrofolate reductase (DHFR).[1][2] This inhibition blocks the conversion of dihydrofolate (DHF) to the active tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate.[1][3] Consequently, MTX disrupts DNA synthesis and repair, leading to cell cycle arrest and apoptosis, particularly in rapidly proliferating cells.[3][4] While its primary mechanism involves folate antagonism, MTX also exerts anti-inflammatory effects by promoting adenosine (B11128) release and modulating key signaling pathways like NF-κB and JAK/STAT.[3][5][6]

Given its potent cytotoxic and cytostatic effects, the accurate and reproducible preparation of MTX stock solutions is critical for cell culture-based assays in cancer research, immunology, and drug development. These application notes provide detailed protocols for the preparation, storage, and application of methotrexate (disodium) solutions for in vitro studies.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Methotrexate and its disodium (B8443419) salt.

Property	Methotrexate (Free Acid Hydrate)	Methotrexate Disodium Salt
Molecular Formula	C₂₀H₂₂N₈O₅ ∙ xH₂O	C₂₀H₂₀N₈Na₂O₅
Molecular Weight	454.44 g/mol (anhydrous)[7]	498.4 g/mol [8][9]
Appearance	Orange-brown or yellow crystalline powder[][11]	Yellow solid[12]
Solubility in Water	Practically insoluble[7][][13][14]	Freely soluble[15][16]
Solubility in DMSO	~70 - 90 mg/mL (approx. 150 - 200 mM)[13]	Soluble
Other Solvents	Soluble in dilute alkali (e.g., NaOH, Na₂CO₃) and mineral acids.[7][13][14]	Soluble in aqueous solutions.
Storage (Powder)	-20°C, protected from light.[7][17]	2-8°C or -20°C, desiccated and protected from light.[16]
Storage (Stock Solution)	Stable for ~1 week at 4-8°C; up to 1 month at -20°C.[1][7][17]	Stable for up to 1 month at -20°C.

Experimental Protocols

Protocol 1: Preparation of Methotrexate Stock Solution (from Disodium Salt)

This protocol is recommended for its simplicity, as the disodium salt is readily soluble in aqueous buffers.

Materials:

• Methotrexate Disodium Salt powder

• Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

• Sterile 15 mL or 50 mL conical tubes

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Sterile, light-protecting microcentrifuge tubes (e.g., amber tubes)

Methodology:

• Pre-warm the sterile water or PBS to 37°C to aid dissolution.

• Weigh the desired amount of Methotrexate Disodium Salt powder in a sterile conical tube using an analytical balance.

• Add the appropriate volume of pre-warmed sterile water or PBS to achieve the target stock concentration (e.g., 10 mM).

• Vortex the solution gently until the powder is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquot the sterile stock solution into smaller volumes in light-protecting microcentrifuge tubes to minimize freeze-thaw cycles.[17]

• Store the aliquots at -20°C for up to one month.

Protocol 2: Preparation of Methotrexate Stock Solution (from Free Acid)

This method is common as the free acid form of methotrexate is widely available. It involves an initial solubilization step in a dilute alkaline solution.

Materials:

• Methotrexate (Free Acid) powder

• Sterile 0.1 M NaOH or 1 M NaOH solution

• Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

• Sterile 15 mL or 50 mL conical tubes

• Sterile 0.22 µm syringe filter

• Sterile syringes

• Sterile, light-protecting microcentrifuge tubes

Methodology:

• Weigh the desired amount of Methotrexate powder in a sterile conical tube.

• Add a minimal volume of sterile 0.1 M or 1 M NaOH to the powder.[1][7][18] For example, to make a 10 mM stock, you might add 50-100 µL of 1 M NaOH to 4.54 mg of MTX.

• Gently swirl or vortex the tube until the powder is completely dissolved. The solution should turn a clear yellow.

• Dilute the dissolved methotrexate to the final desired concentration using sterile PBS or cell culture medium.[1][2][7] Ensure the final concentration of NaOH is negligible and does not affect the pH of your final working solution.

• Verify the pH of the final stock solution and adjust if necessary.

• Sterilize the solution using a 0.22 µm syringe filter.

• Aliquot into light-protecting tubes.

• Store at -20°C for up to one month.[13]

Caption: Experimental workflow for preparing Methotrexate stock solution.

Application Protocol: Determining Cell Viability (IC₅₀) with an MTT Assay

This protocol outlines a typical experiment to determine the half-maximal inhibitory concentration (IC₅₀) of methotrexate on a chosen cell line.

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.[2][17]

• Prepare Drug Dilutions: Using the prepared MTX stock solution, perform a serial dilution in complete culture medium to create a range of working concentrations. A broad range from nanomolar (nM) to micromolar (µM) is recommended for initial experiments (e.g., 0.01 µM to 100 µM).[1]

• Cell Treatment: Carefully remove the medium from the wells and add 100 µL of the medium containing the different MTX concentrations. Include appropriate controls: a "no-treatment" control (medium only) and a "vehicle" control (medium with the highest concentration of the solvent used for the stock, e.g., diluted NaOH).[2]

• Incubation: Incubate the plate for a desired exposure time, typically ranging from 24 to 72 hours, depending on the cell line's doubling time.[1]

• MTT Addition: Add 10-20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT tetrazolium salt into a purple formazan (B1609692) precipitate.[1][2]

• Solubilization: Carefully aspirate the medium and add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[1][17]

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the control. Plot the viability against the log of the MTX concentration to generate a dose-response curve and determine the IC₅₀ value.

Caption: Primary mechanism of action for Methotrexate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methotrexate and its mechanisms of action in inflammatory arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. CAS-7413-34-5, Methotrexate Disodium Salt 98.5% Cell Culture Tested Manufacturers, Suppliers & Exporters in India | TC1404 [cdhfinechemical.com]
• 9. Methotrexate Disodium Salt | LGC Standards [lgcstandards.com]
• 11. Methotrexate | C20H22N8O5 | CID 126941 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. CN107698592A - A kind of purifying process of methotrexate (MTX) salt - Google Patents [patents.google.com]
• 13. Methotrexate USP testing specifications meets 133073-73-1 [sigmaaldrich.com]
• 14. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 15. researchgate.net [researchgate.net]
• 16. goldbio.com [goldbio.com]
• 17. benchchem.com [benchchem.com]
• 18. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols: Utilizing Methotrexate to Elucidate the Folate Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methotrexate (B535133) (MTX), a cornerstone in chemotherapy and the management of autoimmune diseases, serves as a powerful tool for studying the folate metabolic pathway. As a structural analog of folic acid, its primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), a critical enzyme responsible for the regeneration of tetrahydrofolate (THF). THF and its derivatives are essential one-carbon donors for the de novo synthesis of purines and thymidylate, fundamental building blocks of DNA and RNA.[1] Consequently, the inhibition of DHFR by methotrexate leads to the depletion of intracellular THF, arresting DNA synthesis and cell replication, particularly in rapidly proliferating cells.[1]

This document provides detailed application notes and protocols for the use of methotrexate in studying folate pathway-dependent enzymes. It includes quantitative data on methotrexate's inhibitory effects, step-by-step experimental procedures, and visual diagrams to illustrate key pathways and workflows.

Data Presentation: Quantitative Analysis of Methotrexate Inhibition

The inhibitory potency of methotrexate is typically quantified by its half-maximal inhibitory concentration (IC50) and its inhibition constant (Ki). These values can vary depending on the specific enzyme, cell line, and experimental conditions.

Table 1: In Vitro Inhibition of Dihydrofolate Reductase (DHFR) by Methotrexate

Parameter	Species/Enzyme Source	Value
Ki	Human	3.4 pM[2][3]
Human (recombinant)	210 pM[2]
Human (modified)	9.5 nM[1]
Neisseria gonorrhoeae	13 pM[4]
Lactobacillus casei	53 pM[5]
IC50	Human DHFR (enzymatic assay)	0.12 ± 0.07 µM[1][6]

Table 2: Cytotoxicity (IC50) of Methotrexate in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Incubation Time
AGS	Gastric Cancer	6.05 nM[3]	Not Specified
HCT-116	Colorectal Cancer	13.56 nM[3]	Not Specified
0.15 mM	48 hours[7][8]
0.37 mM	24 hours[7][8]
2.3 mM	12 hours[7][8]
MCF-7	Breast Cancer	114.31 nM[3]	Not Specified
Daoy	Medulloblastoma	95 nM (0.095 µM)[3][9]	6 days[9]
Saos-2	Osteosarcoma	35 nM (0.035 µM)[3][9]	6 days[9]
A-375	Melanoma	0.022 µM	Not Specified[10]
786-0	Renal Cancer	33 nM	Not Specified[10]
Various Leukemia/Lymphoma Lines	Leukemia/Lymphoma	Median: 78 nM	120 hours

Visualizing the Molecular Landscape

The Folate Metabolic Pathway

The following diagram illustrates the central role of DHFR in the folate cycle, which is essential for the synthesis of nucleotides.

Folate metabolic pathway and key enzymes.

Mechanism of Action of Methotrexate

This diagram details how methotrexate enters the cell, is metabolized, and inhibits key enzymes in the folate pathway.

Cellular uptake and mechanism of action of methotrexate.

Experimental Workflow

The following workflow outlines a typical experimental design for studying the effects of methotrexate on a cancer cell line.

Generalized workflow for studying methotrexate's effects.

Experimental Protocols

Protocol 1: In Vitro DHFR Enzyme Inhibition Assay

This protocol describes a spectrophotometric method to determine the inhibitory effect of methotrexate on DHFR activity. The assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH to NADP+ during the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).

Materials:

• Purified recombinant DHFR enzyme

• DHFR Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.5)

• Dihydrofolic acid (DHF) solution

• NADPH solution

• Methotrexate stock solution (e.g., 10 mM in DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of methotrexate in DHFR Assay Buffer to achieve a range of final concentrations for the assay.

  • Prepare working solutions of DHF and NADPH in DHFR Assay Buffer. Keep on ice and protected from light.

  • Dilute the DHFR enzyme to the desired concentration in cold assay buffer. The optimal concentration should be determined empirically to yield a linear decrease in absorbance over time.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • DHFR Assay Buffer

    • NADPH solution (final concentration typically 100-200 µM)

    • Methotrexate dilution or vehicle control (e.g., DMSO)

    • Diluted DHFR enzyme solution

  • Include control wells:

    • No enzyme control (blank)

    • Enzyme with vehicle control (100% activity)

• Pre-incubation:

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow methotrexate to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the DHF solution to each well (final concentration typically 50-100 µM).

  • Immediately begin kinetic measurements of absorbance at 340 nm every 15-30 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of NADPH oxidation (decrease in absorbance per minute) for each well.

  • Determine the percent inhibition for each methotrexate concentration relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the methotrexate concentration to determine the IC50 value.

Protocol 2: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the IC50 of methotrexate in a chosen cell line. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Methotrexate stock solution

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Methotrexate Treatment:

  • Prepare serial dilutions of methotrexate in complete culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of methotrexate. Include a vehicle control (medium with the same concentration of solvent used for the highest methotrexate concentration) and a no-treatment control.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition and Incubation:

  • Add MTT reagent to each well and incubate for 3-4 hours at 37°C, or until a purple formazan (B1609692) precipitate is visible.

• Solubilization:

  • Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader.

  • Calculate the percentage of cell viability for each methotrexate concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the methotrexate concentration to generate a dose-response curve and determine the IC50 value.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the effect of methotrexate on the cell cycle distribution of a cell line using propidium (B1200493) iodide (PI) staining and flow cytometry.

Materials:

• Cell line of interest

• Complete cell culture medium

• Methotrexate stock solution

• 6-well or 12-well cell culture plates

• Trypsin-EDTA

• Ice-cold PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A solution (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells into 6-well or 12-well plates and allow them to attach overnight.

  • Treat the cells with the desired concentrations of methotrexate and an untreated control for a specific duration (e.g., 24 or 48 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation.

  • Wash the cells with ice-cold PBS.

  • Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells to remove the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in a solution containing RNase A and incubate at 37°C for 30 minutes.

  • Add the PI staining solution and incubate in the dark at room temperature for 15-30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Use appropriate software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Apoptosis Detection by Annexin V/PI Staining

This protocol is used to detect and quantify apoptosis induced by methotrexate. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide (PI) is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• Cell line of interest

• Complete cell culture medium

• Methotrexate stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Induce Apoptosis:

  • Treat cells with the desired concentration of methotrexate for a specific duration to induce apoptosis. Include an untreated control.

• Cell Harvesting:

  • Collect both adherent and floating cells and centrifuge to obtain a cell pellet.

• Staining:

  • Wash the cells once with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour.

  • Quantify the percentage of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetics of the formation and isomerization of methotrexate complexes of recombinant human dihydrofolate reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Kinetics of methotrexate binding to dihydrofolate reductase from Neisseria gonorrhoeae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Direct experimental evidence for competitive inhibition of dihydrofolate reductase by methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

Application of methotrexate in developing therapies for autoimmune diseases

Application Notes: Methotrexate (B535133) in Autoimmune Disease Therapy Development

1. Introduction

Methotrexate (MTX), a folate analog developed over 70 years ago, is a cornerstone therapy for a range of autoimmune and inflammatory diseases, including rheumatoid arthritis (RA), psoriasis, and Crohn's disease.[1][2] Initially used at high doses as a chemotherapy agent for its anti-proliferative effects, low-dose weekly MTX (typically 7.5-25 mg/week) is now the first-line disease-modifying anti-rheumatic drug (DMARD) for many conditions.[3][4][5] Its established efficacy, favorable long-term safety profile, and low cost make it an "anchor drug," often used in combination with newer biologic agents.[6][7][8] These notes explore the molecular mechanisms of MTX and provide protocols for evaluating its effects in a research and drug development context.

2. Mechanisms of Action in Autoimmune Disease

While historically known as a dihydrofolate reductase (DHFR) inhibitor, the anti-inflammatory and immunosuppressive effects of low-dose MTX are now understood to be mediated by multiple mechanisms, largely independent of its anti-folate activity.[1][9][10]

2.1. Adenosine (B11128) Signaling Pathway

The leading hypothesis for MTX's anti-inflammatory action involves the modulation of adenosine signaling.[3][11]

• Inhibition of ATIC: Intracellularly, MTX is converted to polyglutamated forms (MTX-PGs).[12][13] These metabolites potently inhibit 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (AICAR) transformylase (ATIC), an enzyme in the de novo purine (B94841) synthesis pathway.[2][11][14][15]

• AICAR Accumulation: Inhibition of ATIC leads to the intracellular accumulation of its substrate, AICAR.[11][13]

• Increased Extracellular Adenosine: AICAR inhibits AMP deaminase and adenosine deaminase (ADA), leading to an increased intracellular pool of AMP, which is then released from the cell and converted to adenosine by the ecto-5'-nucleotidase enzyme (CD73).[3][11]

• Anti-Inflammatory Effects: Extracellular adenosine, a potent anti-inflammatory agent, then binds to its receptors (primarily A2A and A3) on the surface of immune cells.[16][17][18] This engagement suppresses the production of pro-inflammatory cytokines like TNF-α and IL-6, inhibits neutrophil adhesion, and ultimately reduces inflammation.[10][19]

Caption: MTX-mediated increase in extracellular adenosine. (Within 100 characters)

2.2. JAK/STAT Pathway Inhibition

Recent evidence has identified MTX as a potent suppressor of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway.[1][9]

• Cytokine Signaling: Many pro-inflammatory cytokines central to autoimmune diseases (e.g., various interleukins, interferons) signal through the JAK/STAT pathway.[9]

• Suppression of STAT Phosphorylation: MTX has been shown to reduce the phosphorylation of STAT proteins (specifically STAT1 and STAT5) in a dose-dependent manner, which is a critical step for their activation and translocation to the nucleus to initiate transcription of inflammatory genes.[20][21]

• DHFR-Independent Mechanism: This inhibitory effect is independent of DHFR, aligning with the low-dose efficacy of MTX where folate supplementation is co-administered.[9] It is suggested that this suppression of cytokine signaling is a principal anti-inflammatory mechanism of MTX.[9][22]

Caption: Inhibition of the JAK/STAT signaling pathway by MTX. (Within 100 characters)

2.3. Effects on Immune Cells

MTX directly and indirectly modulates the function of key immune cells involved in autoimmunity.

• T Lymphocytes: MTX inhibits T cell activation and proliferation and reduces the production of pro-inflammatory cytokines like IFN-γ and IL-2.[16] It can also induce apoptosis (programmed cell death) in activated T-cells.[10][19] However, some studies show MTX treatment can reduce vaccine-induced CD4 T cell activation.[23]

• B Lymphocytes: MTX has been shown to inhibit the clonal growth of B cells and decrease the number of transitional B cells.[24][25][26] This can lead to lower serum immunoglobulin levels, which is beneficial in autoantibody-mediated diseases.[25]

• Macrophages: MTX can suppress macrophage function, reduce the production of inflammatory mediators like IL-1, and inhibit the binding of IL-1β to its cell surface receptor.[27] It can also condition macrophages to a state of tolerance, making them less responsive to subsequent inflammatory stimuli.[28]

3. Clinical Applications and Efficacy

MTX is the standard of care and first-line therapy for Rheumatoid Arthritis (RA).[16] It is also used effectively in psoriasis, psoriatic arthritis, Crohn's disease, systemic lupus erythematosus, and vasculitis.[8][14][16]

Disease	Study Type	MTX Dosage	Key Findings	Reference
Rheumatoid Arthritis	24-week, Placebo-Controlled Crossover	7.5-15 mg/week	>50% improvement in joint tenderness index in over 50% of patients.	[29]
Rheumatoid Arthritis	18-week, Placebo-Controlled	7.5-15 mg/week	Significant improvement in all efficacy parameters vs. placebo; 32% of patients had >50% decrease in joint tenderness.	[29]
Rheumatoid Arthritis	Active Comparator vs. Azathioprine	Not specified	MTX was superior in improving clinical activity and showed less radiographic progression.	[29]
Crohn's Disease	Cochrane Meta-analysis	Not specified	MTX was superior to placebo for inducing remission in corticosteroid-dependent patients.	[8]

4. Combination Therapy

The efficacy of MTX is often enhanced when used in combination with other drugs, particularly biologic DMARDs like TNF inhibitors (e.g., infliximab, etanercept) or agents targeting other pathways (e.g., rituximab, abatacept).[4][16][30] This combination approach is often more effective than monotherapy.[4][25] For instance, "triple therapy" with MTX, sulfasalazine, and hydroxychloroquine (B89500) is a common and effective strategy.[4]

5. Pharmacogenomics and Novel Delivery

Response to MTX varies between individuals, a fact partly explained by genetic polymorphisms in genes involved in its metabolic pathway (e.g., MTHFR, ATIC, SLC19A1).[12][15][31][32][33] Research in this area aims to personalize therapy to maximize efficacy and minimize toxicity.[12][31] Additionally, novel drug delivery systems, such as nanoparticles, nanoemulsions, and hydrogels, are being developed to improve the targeted delivery of MTX, enhance its therapeutic effect, and reduce systemic side effects.[16][34][35][36][37]

Experimental Protocols

Protocol 1: Assessment of MTX-induced Inhibition of STAT5 Phosphorylation via Western Blot

Objective: To quantify the effect of methotrexate on the phosphorylation of STAT5 in a human cell line with a constitutively active JAK/STAT pathway. This protocol is adapted from studies demonstrating MTX's effect on JAK/STAT signaling.[20][21][22]

Materials:

• Hodgkin Lymphoma cell line (e.g., HDLM-2)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Methotrexate (MTX) stock solution

• Phosphate Buffered Saline (PBS)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x) with β-mercaptoethanol

• SDS-PAGE equipment (gels, running buffer)

• Western blot transfer system (PVDF membrane, transfer buffer)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-STAT5 (Tyr694), Rabbit anti-total-STAT5, Mouse anti-β-actin

• Secondary antibodies: HRP-conjugated Goat anti-Rabbit IgG, HRP-conjugated Goat anti-Mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system (e.g., ChemiDoc)

Procedure:

• Cell Culture and Treatment: Seed HDLM-2 cells in 6-well plates at a density of 1x10^6 cells/mL and allow them to adhere overnight. Treat cells with varying concentrations of MTX (e.g., 0, 1, 10, 50, 100 µM) for 24-48 hours.

• Cell Lysis: Wash cells twice with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube. Incubate on ice for 30 minutes, vortexing occasionally.

• Protein Quantification: Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay according to the manufacturer's instructions.

• Sample Preparation: Normalize protein concentrations for all samples with lysis buffer. Add Laemmli sample buffer to a final concentration of 1x and boil at 95°C for 5 minutes.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel. Run the gel at 120V until the dye front reaches the bottom.

• Western Blot Transfer: Transfer the proteins from the gel to a PVDF membrane at 100V for 90 minutes at 4°C.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies (anti-p-STAT5, 1:1000; anti-t-STAT5, 1:1000; anti-β-actin, 1:5000) overnight at 4°C with gentle agitation.

• Washing and Secondary Antibody Incubation: Wash the membrane three times for 10 minutes each with TBST. Incubate with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 8. Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensities using densitometry software. Normalize the p-STAT5 signal to the total STAT5 signal to determine the specific effect on phosphorylation. Normalize again to the β-actin loading control to account for loading differences.

Caption: Experimental workflow for Western blot analysis. (Within 100 characters)

Protocol 2: T-Cell Proliferation Assay using CFSE

Objective: To determine the inhibitory effect of methotrexate on the proliferation of activated human T cells.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RosetteSep™ Human T Cell Enrichment Cocktail

• Ficoll-Paque PLUS

• RPMI-1640 medium with 10% FBS

• Carboxyfluorescein succinimidyl ester (CFSE) dye

• Human T-Activator CD3/CD28 Dynabeads™

• Methotrexate (MTX)

• Flow Cytometer

Procedure:

• T-Cell Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Enrich for T cells using the RosetteSep™ negative selection cocktail according to the manufacturer's protocol.

• CFSE Staining: Resuspend the purified T cells at 1x10^7 cells/mL in pre-warmed PBS. Add CFSE to a final concentration of 5 µM. Incubate for 10 minutes at 37°C, protected from light. Quench the reaction by adding 5 volumes of ice-cold RPMI medium. Wash the cells twice with complete medium.

• Cell Plating and Treatment: Resuspend CFSE-labeled T cells at 1x10^6 cells/mL in complete medium. Plate 100 µL of cell suspension per well in a 96-well U-bottom plate. Add MTX at various final concentrations (e.g., 0, 0.1, 1, 10, 100 nM).

• T-Cell Activation: Add anti-CD3/CD28 Dynabeads™ at a bead-to-cell ratio of 1:1 to all wells except for the unstimulated control.

• Incubation: Culture the cells for 4 days at 37°C in a 5% CO2 incubator.

• Flow Cytometry Analysis: Harvest the cells and remove the magnetic beads. Wash the cells with PBS containing 2% FBS. Acquire data on a flow cytometer, collecting at least 20,000 events in the lymphocyte gate.

• Data Analysis: Analyze the CFSE fluorescence in the T-cell population. Proliferating cells will exhibit a sequential halving of CFSE fluorescence intensity with each cell division. Quantify the percentage of divided cells and the proliferation index for each treatment condition.

References

• 1. How does methotrexate work? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PharmGKB summary: methotrexate pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combination Therapy for Rheumatoid Arthritis [webmd.com]
• 5. researchgate.net [researchgate.net]
• 6. goodrx.com [goodrx.com]
• 7. Methotrexate: an old new drug in autoimmune disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Methotrexate Is a JAK/STAT Pathway Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. Pharmacogenomics of Methotrexate Pathway in Rheumatoid Arthritis Patients: Approach toward Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Adenosine and Adenosine Receptors in the Pathogenesis and Treatment of Rheumatic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Pharmacogenetics of methotrexate in rheumatoid arthritis: A systematic review | Revista Colombiana de Reumatología (English Edition) [elsevier.es]
• 16. Overview of Dual-Acting Drug Methotrexate in Different Neurological Diseases, Autoimmune Pathologies and Cancers [mdpi.com]
• 17. Adenosine - Wikipedia [en.wikipedia.org]
• 18. Methotrexate enhances the anti-inflammatory effect of CF101 via up-regulation of the A3 adenosine receptor expression - PMC [pmc.ncbi.nlm.nih.gov]
• 19. What is the mechanism of Methotrexate? [synapse.patsnap.com]
• 20. ashpublications.org [ashpublications.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. rmdopen.bmj.com [rmdopen.bmj.com]
• 24. Divergent effects of methotrexate on the clonal growth of T and B lymphocytes and synovial adherent cells from patients with rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Distinct effects of methotrexate and etanercept on the B cell compartment in patients with juvenile idiopathic arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Methotrexate specifically modulates cytokine production by T cells and macrophages in murine collagen-induced arthritis (CIA): a mechanism for methotrexate-mediated immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]
• 28. ard.bmj.com [ard.bmj.com]
• 29. Methotrexate in Rheumatoid Arthritis: A Quarter Century of Development - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Frontiers | Effects of Methotrexate Alone or Combined With Arthritis-Related Biotherapies in an in vitro Co-culture Model With Immune Cells and Synoviocytes [frontiersin.org]
• 31. Pharmacogenomics of Methotrexate: Current Status and Future Outlook - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Clinical pharmacogenetics of methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Pharmacogenomics of methotrexate in patients with Rheumatoid arthritis – Current Knowledge and Challenges - GenepoweRx [genepowerx.com]
• 34. pharmaexcipients.com [pharmaexcipients.com]
• 35. Development of a Novel Methotrexate-Loaded Nanoemulsion for Rheumatoid Arthritis Treatment with Site-Specific Targeting Subcutaneous Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 36. mdpi.com [mdpi.com]
• 37. Novel Drug Delivery Systems for Rheumatoid Arthritis: An Approach to Better Patient Compliance – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Methotrexate Resistance in Human Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and troubleshooting methotrexate (B535133) (MTX) resistance in human cancer cell lines. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line, which was initially sensitive to methotrexate, is now showing reduced sensitivity. How can I confirm that it has developed resistance?

A1: The most definitive way to confirm methotrexate resistance is to compare the half-maximal inhibitory concentration (IC50) of your current cell line to the parental (sensitive) cell line. A significant increase in the IC50 value is a clear indicator of acquired resistance. This is typically determined by performing a cell viability assay, such as the MTT or XTT assay.

Q2: What is considered a "significant" increase in the IC50 value to confirm resistance?

A2: While the exact fold-increase can vary depending on the cell line and the specific mechanisms of resistance, a 3- to 5-fold increase in the IC50 is generally considered indicative of resistance.[1] However, highly resistant cell lines can exhibit a 10-fold or even greater increase in their IC50 value.[1] The Resistance Index (RI), calculated by dividing the IC50 of the resistant line by the IC50 of the parental line, is a useful metric for quantifying the degree of resistance.[1]

Q3: I've confirmed that my cell line is resistant to methotrexate. What are the common molecular mechanisms I should investigate?

A3: Methotrexate resistance is multifactorial, but several key mechanisms are commonly observed in cancer cell lines:

• Increased Expression of Dihydrofolate Reductase (DHFR): Amplification of the DHFR gene, the primary target of methotrexate, leads to higher levels of the enzyme, requiring more drug for effective inhibition.[2][3]

• Decreased Drug Uptake: Reduced expression or mutations in the SLC19A1 gene, which encodes the reduced folate carrier (RFC), can impair the transport of methotrexate into the cell.[2][4]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporter proteins, such as P-glycoprotein (P-gp/ABCB1) and ABCG2, can actively pump methotrexate out of the cell.[5]

• Decreased Methotrexate Polyglutamylation: Methotrexate is retained within the cell by the addition of glutamate (B1630785) residues, a process mediated by the enzyme folylpolyglutamate synthetase (FPGS). Reduced FPGS activity or increased activity of the opposing enzyme, γ-glutamyl hydrolase (GGH), leads to poor retention and enhanced efflux of the drug.[6][7]

Troubleshooting Guides

Problem: Inconsistent IC50 values for methotrexate in my cell viability assays.

• Possible Cause 1: Inconsistent Cell Seeding.

  • Solution: Ensure a uniform single-cell suspension before plating and use a consistent cell number for all experiments. Perform a cell count for each experiment rather than relying on previous counts.

• Possible Cause 2: Methotrexate Degradation.

  • Solution: Prepare fresh dilutions of methotrexate from a validated stock solution for each experiment. Methotrexate powder should be stored at -20°C, protected from light.[8]

• Possible Cause 3: High Passage Number.

  • Solution: Use cells within a consistent and limited passage number range to avoid phenotypic drift and altered drug responses. It is good practice to periodically thaw a fresh vial of the parental cell line.

Problem: I suspect my resistant cell line has elevated DHFR levels, but I'm unsure how to proceed.

• Initial Step: Gene Expression Analysis.

  • Recommendation: Perform quantitative real-time PCR (qPCR) to measure the mRNA levels of the DHFR gene. A significant upregulation in the resistant line compared to the parental line suggests gene amplification or transcriptional upregulation.

• Confirmation: Protein Level Analysis.

  • Recommendation: Use Western blotting to quantify the DHFR protein levels. An increase in DHFR protein is a direct confirmation of this resistance mechanism.[9][10]

• Further Investigation: Enzyme Activity.

  • Recommendation: A DHFR enzyme activity assay can be performed on cell lysates to determine if the increased protein level translates to higher enzymatic activity.

Quantitative Data Summary

The following tables summarize representative quantitative data related to methotrexate resistance.

Table 1: Exemplary IC50 Values of Methotrexate in Different Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
HCT-116	Colon Carcinoma	0.0101
A549	Lung Carcinoma	0.10 (at 48h)[11]
MCF-7	Breast Adenocarcinoma	~0.023 - 0.080[7]
MDA-MB-231	Breast Adenocarcinoma	0.506[7]
786-0	Kidney Carcinoma	0.0173
Saos-2	Osteosarcoma	Varies (parental)
Saos-2/MTX4.4	Osteosarcoma (MTX-resistant)	12.73-fold higher than parental[3]

Data for HCT-116, 786-0, and MCF-7 (range) from the Genomics of Drug Sensitivity in Cancer Project, unless otherwise cited.[3]

Table 2: Typical Molecular Changes in Methotrexate-Resistant Cell Lines

Mechanism	Parameter Measured	Typical Change in Resistant vs. Parental Line
Target Amplification	DHFR mRNA levels (qPCR)	> 2-fold increase
DHFR protein levels (Western Blot)	Significant increase
Reduced Uptake	SLC19A1 (RFC) mRNA levels (qPCR)	> 50% decrease
[3H]-Methotrexate Uptake	Significant decrease
Increased Efflux	ABCB1 (P-gp) mRNA levels (qPCR)	> 2-fold increase
ABCG2 mRNA levels (qPCR)	> 2-fold increase
Reduced Retention	FPGS Activity	Significant decrease
GGH Activity	Significant increase

Visualizations

Caption: Methotrexate action and primary resistance pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Cycloguanil and Analogues Potently Target DHFR in Cancer Cells to Elicit Anti-Cancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Drug: Methotrexate - Cancerrxgene - Genomics of Drug Sensitivity in Cancer [cancerrxgene.org]
• 4. benchchem.com [benchchem.com]
• 5. Screening of photosensitizers-ATP binding cassette (ABC) transporter interactions in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. researchgate.net [researchgate.net]
• 8. atcc.org [atcc.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Welcome to the Technical Support Center for Methotrexate (Disodium) Optimization

This guide provides researchers, scientists, and drug development professionals with comprehensive information for optimizing methotrexate (B535133) (MTX) concentration for cell selection, particularly in DHFR expression systems.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind methotrexate (MTX) selection?

A1: Methotrexate is a folate analog that potently inhibits dihydrofolate reductase (DHFR), a crucial enzyme for synthesizing nucleotide precursors required for DNA synthesis and cell replication.[1][2][3] In a DHFR-deficient host cell line (like CHO-DG44) transfected with a plasmid containing a functional DHFR gene and a gene of interest (GOI), only cells that successfully integrate the plasmid can survive in a nucleoside-free medium.[1] By adding MTX, you apply selective pressure. Cells can only survive and proliferate by amplifying the DHFR gene, which often leads to the co-amplification of the linked GOI, resulting in significantly higher recombinant protein expression.[1][4]

Q2: How should I prepare and store a methotrexate stock solution for cell culture?

A2: Methotrexate powder is poorly soluble in water. To prepare a stock solution (e.g., 5-10 mM), dissolve the powder in a minimal volume of 1 M NaOH, and then dilute to the final volume with sterile PBS or culture medium.[2] The solution should be sterile-filtered through a 0.22 µm filter. It is best to create aliquots and store them at -20°C, protected from light.[2][5]

Q3: What is a typical starting concentration range for MTX selection?

A3: The effective concentration varies significantly depending on the cell line. For initial selection and amplification in CHO cells, a low starting concentration of 25-50 nM is common.[1] For kill curve experiments or viability assays, a broader range, such as 0.01 µM to 100 µM, is recommended to determine the optimal concentration for your specific cells.[2][6]

Q4: How long does MTX selection and gene amplification take?

A4: The initial selection to generate a stable pool can take 2-3 weeks, waiting for cell viability to recover to over 90%.[1] Each subsequent amplification step, where the MTX concentration is increased, can take an additional 1-3 weeks for the culture to stabilize.[1] The entire process of stepwise amplification can take several months.[7]

Experimental Protocols

Protocol 1: Determining Optimal MTX Concentration via Kill Curve/Dose-Response Assay

This protocol is essential to determine the minimum concentration of MTX required to effectively kill non-transfected or low-expressing cells.

Materials:

• Target cell line (e.g., CHO-DG44)

• Complete, nucleoside-free culture medium (and HT-supplemented medium for initial cell culture)[1]

• Methotrexate stock solution (e.g., 5 mM)[1]

• 96-well cell culture plates

• MTT reagent (or other viability assay reagents like Trypan Blue)

• Phosphate-Buffered Saline (PBS)

• Solubilization agent (e.g., DMSO)[8]

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that allows for logarithmic growth during the experiment (e.g., 5,000-10,000 cells/well). Allow them to adhere and recover overnight.[8]

• Prepare Dilutions: Prepare a series of MTX dilutions in pre-warmed, complete culture medium. A wide concentration range is recommended for the initial experiment (e.g., 1 nM to 100 µM using logarithmic or half-log dilutions).[5] Include a "no-drug" vehicle control.[2]

• Treatment: Carefully remove the old medium from the wells and replace it with 100 µL of the medium containing the different MTX concentrations.

• Incubation: Incubate the plates for a period equivalent to several cell doubling times, typically 48 to 72 hours. For stable selection, this period is much longer, from 10 to 14 days.[2][9]

• Assess Viability:

  • For MTT Assay: Add 10-20 µL of MTT stock solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[2][8] Afterwards, remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.[8]

  • For Trypan Blue: Harvest cells from each well and perform a cell count using a hemocytometer or automated cell counter to determine the percentage of viable cells.

• Data Analysis: Measure the absorbance at 570 nm with a microplate reader for the MTT assay.[8] Calculate cell viability as a percentage relative to the no-drug control. Plot the viability against the log of the MTX concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits 50% of cell growth). The optimal concentration for selection is typically the lowest concentration that results in complete cell death over 10-14 days.[9]

Data Presentation

Table 1: Example Methotrexate Concentration Ranges for DHFR/CHO System

Selection Stage	Typical MTX Concentration Range (nM)	Purpose	Approximate Duration
Initial Amplification	25 - 50 nM	To select for cells that have adapted from the initial stable pool.	1 - 3 weeks
Stepwise Amplification	100 - 2000+ nM (doubling at each step)	To select for cells that have amplified the DHFR and GOI genes.[1]	1 - 3 weeks per step
High-Pressure Selection	500 - 8000+ nM	To isolate clones with the highest gene copy number and protein expression.[10]	2 - 4 weeks per step

Table 2: Representative IC50 Values of Methotrexate in Various Cell Lines

Cell Line	Cancer Type	IC50 Value	Incubation Time
Daoy	Medulloblastoma	0.095 µM	6 days[6]
Saos-2	Osteosarcoma	0.035 µM	6 days[6]
HTC-116	Colorectal Cancer	0.15 mM (150 µM)	48 hours[11][12]
A-549	Lung Carcinoma	0.10 mM (100 µM)	48 hours[11]

Note: IC50 values are highly dependent on experimental conditions and cell line passage number. Data is for comparative purposes.

Troubleshooting Guide

Problem 1: All cells died, even at the lowest MTX concentration.

• Possible Cause: The initial MTX concentration was too high for your specific cells, or the cells were not healthy prior to selection.[1]

• Solution:

  • Lower the Starting Dose: Begin with a much lower MTX concentration (e.g., 10-25 nM).

  • Ensure High Viability: Confirm that the cell population has fully recovered from transfection and has >90% viability before adding MTX.[1]

  • Check Media: Ensure you are using the correct nucleoside-free medium. The presence of hypoxanthine (B114508) and thymidine (B127349) (HT) will negate the selective pressure of MTX.[1]

Problem 2: No cells are dying, even at high MTX concentrations.

• Possible Cause: The cells may have intrinsic resistance, the MTX stock may have degraded, or the selection pressure is insufficient.[5]

• Solution:

  • Verify MTX Stock: Prepare a fresh stock solution of MTX and verify the concentration. Store it properly at -20°C, protected from light.[5]

  • Widen Concentration Range: Test a much broader and higher range of concentrations in your kill curve experiment.[2]

  • Use Folate-Free Media: Standard culture media contain folic acid, which can compete with methotrexate. Consider using folate-depleted media to increase the drug's efficacy.[5]

  • Confirm DHFR Deficiency: Ensure your host cell line (e.g., CHO-DG44) is indeed DHFR-deficient.

Problem 3: Cell viability drops initially but fails to recover after 2-3 weeks.

• Possible Cause: The chosen MTX concentration is too stringent, leading to a selection pressure that is too high for the cells to overcome through amplification.

• Solution:

  • Reduce MTX Concentration: Revert to a lower MTX concentration or the previous step in your amplification series.

  • Allow More Time: Some cell pools may take longer than 3 weeks to recover. Continue to monitor and change the medium, extending the recovery period.

  • Check for Contamination: Perform a routine check for microbial contamination, which can impact cell health and recovery.

Problem 4: Protein expression does not increase with higher MTX concentrations.

• Possible Cause: The GOI and DHFR gene may have integrated into a chromosomal region that is not amenable to amplification.[1] Alternatively, high expression of the protein of interest may be toxic to the cells.[1]

• Solution:

  • Screen More Clones: Go back to the initial transfected pool (pre-amplification) and screen a larger number of single-cell clones to find one with a favorable integration site.

  • Evaluate Protein Toxicity: Assess whether your protein of interest has cytotoxic effects at high expression levels.

  • Alternative Selection Systems: If amplification consistently fails, consider using a different gene expression system.

Visualizations

Caption: Mechanism of action for methotrexate (MTX) in cell selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Methotrexate? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. med.upenn.edu [med.upenn.edu]
• 8. benchchem.com [benchchem.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Methotrexate (disodium) stability and degradation in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of methotrexate (B535133) (disodium) in cell culture media.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store my Methotrexate (MTX) stock solution for cell culture experiments?

For optimal stability and reproducibility, prepare a high-concentration stock solution of methotrexate in an appropriate solvent and store it in aliquots.

• Solubilization: Methotrexate (disodium salt) is soluble in water. For the less soluble hydrate (B1144303) form, it can be dissolved in a small amount of 1 M NaOH before dilution with sterile phosphate-buffered saline (PBS) or cell culture medium to the desired stock concentration (e.g., 10 mM). Alternatively, DMSO can be used as a solvent.

• Storage of Stock Solutions:

  • Aqueous stock solutions are best prepared fresh. For short-term storage, they can be kept at 4-8°C for about a week.

  • For long-term storage, aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and store at -20°C or -80°C for up to a month. Always protect stock solutions from light.

Q2: My cells are showing lower-than-expected sensitivity to Methotrexate. What are the potential causes?

Several factors can contribute to reduced MTX efficacy in cell culture assays:

• Presence of Thymidine (B127349) and Hypoxanthine (B114508): Standard culture media like RPMI-1640 contain thymidine and hypoxanthine. These molecules can be utilized by cells through salvage pathways, bypassing the metabolic block induced by MTX and leading to artificially high IC50 values. For sensitive assays, consider using a medium depleted of these components or dialyzed fetal bovine serum (FBS).[1]

• Drug Degradation: Improper storage of MTX stock solutions or prolonged incubation in culture medium can lead to degradation, reducing the effective concentration. It is recommended to use freshly prepared dilutions for each experiment.

• Cell Line-Specific Resistance: The cell line you are using may have intrinsic or acquired resistance to MTX. Mechanisms of resistance can include impaired drug uptake, increased drug efflux, or mutations in the target enzyme, dihydrofolate reductase (DHFR).

• Incorrect Drug Concentration: Double-check all calculations for serial dilutions and the final concentrations in your experimental wells.

Q3: Is Methotrexate stable in cell culture media under standard incubator conditions (37°C, 5% CO2)?

While specific quantitative data on the degradation kinetics of methotrexate in complex cell culture media like DMEM or RPMI-1640 is limited, it is known to be susceptible to degradation over time, especially when exposed to light and certain media components. Proteins in fetal bovine serum may also contribute to degradation. Therefore, for experiments longer than 24 hours, the potential for degradation should be considered. For long-term experiments, replenishing the medium with fresh methotrexate may be necessary to maintain a constant effective concentration.

Q4: What are the primary degradation products of Methotrexate I should be aware of?

Methotrexate can degrade through several pathways, particularly when exposed to light or high pH:

• Photodegradation: Exposure to light, including standard laboratory fluorescent lighting, can lead to the formation of degradation products such as 2,4-diamino-6-pteridinecarbaldehyde, 2,4-diamino-6-pteridinecarboxylic acid, and p-aminobenzoylglutamic acid.

• pH-Dependent Degradation: Methotrexate is most stable at a neutral pH (around 7.0). In alkaline conditions, it can undergo hydrolysis to form N¹⁰-methyl folic acid.

Troubleshooting Guides

Issue: High variability in IC50 values for Methotrexate between experiments.

Potential Cause	Troubleshooting Step
Inconsistent MTX Stock Solution	Prepare a large batch of MTX stock solution, aliquot it into single-use vials, and store them at -20°C or -80°C to minimize freeze-thaw cycles. Always protect the stock solution from light.
Variations in Cell Culture Conditions	Standardize cell culture conditions, including cell passage number, seeding density, and serum concentration. Ensure cells are in the logarithmic growth phase at the time of treatment.
Presence of Thymidine and Hypoxanthine in Media	Use a medium depleted of these components or dialyzed fetal bovine serum. If using standard media, be aware of the potential for reduced sensitivity.[1]
Inconsistent Assay Incubation Times	Strictly adhere to the same incubation times for drug treatment and assay development in all experiments.

Issue: Complete lack of Methotrexate cytotoxicity.

Potential Cause	Troubleshooting Step
Incorrect Compound	Verify the identity and purity of the methotrexate powder.
Improperly Prepared Stock Solution	Review the solubilization and dilution protocol. Ensure the stock solution was prepared correctly and has not expired.
Highly Resistant Cell Line	Research the known sensitivity of your cell line to methotrexate. Consider using a positive control cell line with known sensitivity.
Contaminated Cell Culture	Check for microbial contamination, which can affect cell health and drug response.

Data Presentation

Table 1: Stability of Methotrexate Under Various Storage Conditions

Concentration	Diluent	Storage Temperature	Duration	Stability
0.2 mg/mL	0.9% Sodium Chloride	25°C (protected from light)	28 days	Stable
20 mg/mL	0.9% Sodium Chloride	25°C (protected from light)	28 days	Stable
0.2 mg/mL	5% Dextrose	25°C (protected from light)	3 days	Stable
20 mg/mL	5% Dextrose	25°C (protected from light)	28 days	Stable
Not Specified	Whole Blood	Room Temperature	2 days	Stable
Not Specified	Whole Blood	4°C	6 days	Stable
Not Specified	Plasma	4°C or Room Temperature	At least 6 days	No significant loss
Diluted in saline or medium	-	4–8°C	About one week	Stable
Diluted in saline or medium	-	-20°C	About one month	Stable

Note: This table summarizes findings on the stability of Methotrexate in different solutions and biological matrices. Stability in complete cell culture media may vary.

Experimental Protocols

Protocol 1: Preparation of Methotrexate Stock Solution

• Weighing: Accurately weigh the required amount of methotrexate (disodium salt) powder in a sterile microcentrifuge tube under a chemical fume hood.

• Solubilization: Add the appropriate volume of sterile, tissue culture-grade water to achieve the desired stock concentration (e.g., 10 mM). Vortex thoroughly until the powder is completely dissolved.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protecting (amber) tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into single-use, sterile microcentrifuge tubes. Store the aliquots at -20°C, protected from light.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Methotrexate Quantification in Cell Culture Supernatant

This protocol provides a general framework for the analysis of methotrexate in cell culture supernatant. Method optimization and validation are essential for specific experimental conditions.

1. Sample Preparation: a. Collect cell culture supernatant at desired time points. b. Centrifuge the supernatant at 10,000 x g for 10 minutes to remove cells and debris. c. Perform protein precipitation by adding a 3:1 ratio of cold methanol (B129727) or acetonitrile (B52724) to the supernatant. d. Vortex for 30 seconds and incubate at -20°C for at least 2 hours. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. f. Carefully transfer the clear supernatant to a new tube for HPLC analysis.

2. HPLC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: Isocratic or gradient elution with a mixture of phosphate (B84403) buffer (e.g., 20 mM, pH 6.0) and acetonitrile.
• Flow Rate: 1.0 mL/min.
• Detection: UV detector at 303 nm.
• Injection Volume: 20 µL.
• Column Temperature: 30°C.

3. Quantification: a. Prepare a standard curve of known methotrexate concentrations in the same cell culture medium used for the experiment. b. Process the standards in the same manner as the experimental samples. c. Quantify the methotrexate concentration in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Methotrexate's mechanism of action.

Caption: Workflow for assessing MTX stability and cytotoxicity.

Caption: Troubleshooting logic for low MTX sensitivity.

References

• 1. Endogenous thymidine and hypoxanthine are a source of error in evaluating methotrexate cytotoxicity by clonogenic assays using undialyzed fetal bovine serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Dose-Response to Methotrexate In Vitro

Welcome to the technical support center for troubleshooting in vitro experiments with methotrexate (B535133) (MTX). This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues encountered when observing a poor dose-response to MTX in cell culture.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for methotrexate in a laboratory setting?

A1: Methotrexate is a folic acid antagonist.[1] Its primary mechanism of action is the competitive inhibition of dihydrofolate reductase (DHFR), an enzyme essential for the synthesis of thymidine (B127349) and purines, which are vital for DNA replication and cell proliferation.[2][3] By blocking DHFR, MTX leads to a depletion of downstream metabolites, resulting in the inhibition of DNA synthesis and cell cycle arrest, ultimately leading to cell death.[4]

Q2: My cells are showing lower-than-expected sensitivity to methotrexate. What are the potential causes?

A2: Lower-than-expected sensitivity to MTX can stem from either technical issues in your experimental setup or biological resistance of the cell line.[5] Key considerations include:

• Inherent or Acquired Resistance: The cell line may have intrinsic resistance or may have developed resistance over time in culture. Common mechanisms include impaired drug uptake, increased drug efflux, or overexpression/mutation of the target enzyme, DHFR.[5][6]

• Salvage Pathways: The presence of thymidine and hypoxanthine (B114508) in the culture medium can allow cells to bypass the metabolic block induced by MTX, thereby reducing its efficacy.[5]

• Incorrect Drug Concentration: It is crucial to double-check the preparation and dilution calculations of your MTX stock solution.[5]

• Insufficient Incubation Time: The duration of drug exposure may not be long enough to elicit a cytotoxic effect.[7]

Q3: How can I be sure my methotrexate stock solution is properly prepared and stored?

A3: Proper preparation and storage of your MTX stock solution are critical for reproducible results.[5]

• Solubilization: Methotrexate is sparingly soluble in water but can be dissolved in a small amount of 1 M NaOH before being diluted with saline or culture medium. It is also soluble in DMSO.[5]

• Storage of Powder: The solid form of methotrexate should be stored at -20°C and protected from light.[5]

• Storage of Stock Solution: An aqueous buffered stock solution is not recommended for storage for more than one day. A stock solution diluted in saline or medium is stable for about a week at 4-8°C or for approximately a month at -20°C. To minimize freeze-thaw cycles, it is advisable to prepare a large batch of the stock solution, create single-use aliquots, and store them at -20°C or -80°C, always protected from light.[1][5]

Q4: What are the primary mechanisms of acquired methotrexate resistance in cancer cells?

A4: Acquired resistance to methotrexate is a multifactorial issue. The most common mechanisms include:

• Increased Dihydrofolate Reductase (DHFR) Levels: This can occur through gene amplification, leading to an overproduction of the target enzyme, which requires higher concentrations of MTX for inhibition.[2][6]

• Reduced Drug Uptake: The primary transporter for MTX into cells is the reduced folate carrier (RFC). Decreased expression or function of RFC is a common resistance mechanism.[3][6]

• Increased Drug Efflux: ATP-binding cassette (ABC) transporters, such as ABCB1 (P-gp) and ABCG2 (BCRP), can actively pump MTX out of the cell, reducing its intracellular concentration.[6]

• Defective Polyglutamylation: Methotrexate is retained within cells through the addition of glutamate (B1630785) residues, a process catalyzed by folylpolyglutamate synthetase (FPGS). A decrease in FPGS activity leads to poor drug retention and resistance.[6][8][9]

Troubleshooting Guides

Issue 1: High Variability in IC50 Values for Methotrexate Between Experiments

Potential Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a uniform, single-cell suspension before plating. Use a multichannel pipette for seeding and avoid using the outermost wells of the microplate, or fill them with sterile PBS to maintain humidity and minimize "edge effects".[7][10]
Variations in Cell Culture Conditions	Standardize cell culture conditions, including cell passage number, seeding density, and serum concentration. Ensure cells are in the logarithmic growth phase at the time of treatment.[1]
Inconsistent MTX Stock Solution	Prepare a large batch of MTX stock solution, aliquot it into single-use vials, and store them at -20°C or -80°C to minimize freeze-thaw cycles. Always protect the stock solution from light.[1]
Pipetting Errors	Calibrate pipettes regularly. When preparing serial dilutions, ensure thorough mixing between each step.
Assay Protocol Variability	Standardize incubation times, reagent concentrations (e.g., MTT), and plate reader settings.[5]

Issue 2: Poor or No Dose-Response Curve

Potential Cause	Recommended Solution
Drug Inactivity	Methotrexate may have degraded due to improper storage or handling. Prepare fresh MTX stock solutions and protect them from light.[7]
Cell Resistance	The cell line being used may be inherently resistant to MTX.[7] Consider using a different cell line known to be sensitive to MTX as a positive control.[10] Investigate potential resistance mechanisms (see FAQ Q4).
Insufficient Incubation Time	The duration of drug exposure may not be long enough to induce a cytotoxic effect. Increase the incubation time (e.g., 48 or 72 hours).[7][10]
Sub-optimal Concentration Range	The tested concentration range may be too narrow or not appropriate for the cell line. Conduct a pilot experiment with a broad range of concentrations (e.g., logarithmic dilutions from 1 nM to 100 µM) to determine the optimal range for your cell line.[7]
Culture Medium Composition	Standard media like RPMI-1640 can contain thymidine and hypoxanthine, which can counteract the effects of MTX. For sensitive assays, consider using a medium depleted of these components.[5]

Experimental Protocols

Protocol 1: Methotrexate Dose-Response Cell Viability Assay (MTT Assay)

This protocol outlines the steps for determining the cytotoxic effects of methotrexate on adherent cancer cell lines using an MTT assay.[7]

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium (consider using a medium without thymidine and hypoxanthine for sensitive assays)[5]

• Methotrexate (powder)

• 1 M NaOH or DMSO for solubilization

• Sterile PBS

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[7]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)[7]

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Harvest cells using standard trypsinization methods and perform a cell count.

  • Dilute the cell suspension to the desired seeding density (empirically determined to ensure cells are in the logarithmic growth phase at the end of the assay).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[7]

• Drug Preparation and Treatment:

  • Prepare a stock solution of Methotrexate (e.g., 10 mM in a minimal amount of 1 M NaOH, then diluted with sterile PBS or media).[7]

  • Perform serial dilutions of the MTX stock solution in culture medium to achieve the desired final concentrations. A common approach is a 9-point dose-response curve with half-log10 steps.[7]

  • Remove the old medium from the cells and add 100 µL of the medium containing the different MTX concentrations to the respective wells. Include wells with medium only as a negative control.[7]

  • Incubate for the desired period (e.g., 48 or 72 hours).[7]

• MTT Assay:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[7]

  • Add 10 µL of the MTT stock solution to each well.[7]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[7]

  • Carefully remove the medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.[7]

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.[7]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.[7]

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.[7]

  • Plot the percentage of viability against the logarithm of the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[7]

Protocol 2: Investigating Methotrexate Resistance Mechanisms

This protocol provides a tiered approach to investigating common mechanisms of acquired MTX resistance.[6]

Tier 1: Analysis of DHFR Expression

• Quantitative PCR (qPCR):

  • Isolate total RNA from both the parental (sensitive) and MTX-resistant cell lines.

  • Synthesize cDNA using a reverse transcription kit.

  • Perform qPCR using primers specific for the DHFR gene and a suitable housekeeping gene for normalization.

  • Compare the relative DHFR mRNA expression levels between the resistant and parental cell lines. An increase in the resistant line suggests gene amplification or transcriptional upregulation.[6]

• Western Blot:

  • Prepare total protein lysates from both parental and resistant cells.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody against DHFR, followed by an appropriate HRP-conjugated secondary antibody.

  • Use an antibody against a loading control (e.g., β-actin or GAPDH) for normalization.

  • An increased DHFR protein level in the resistant line is indicative of resistance.

Tier 2: Assessment of Drug Transport

• Reduced Folate Carrier (RFC) Expression (qPCR and Western Blot):

  • Follow the procedures for qPCR and Western blot as described in Tier 1, but use primers and antibodies specific for RFC (gene name: SLC19A1).

  • A decrease in RFC expression in the resistant cell line suggests impaired drug uptake as a resistance mechanism.[6]

• ABC Transporter Expression (qPCR):

  • Perform qPCR as described in Tier 1 using primers for relevant ABC transporter genes (e.g., ABCB1, ABCG2).

  • Increased expression of these genes in the resistant line points to enhanced drug efflux.[6]

Tier 3: Evaluation of Methotrexate Polyglutamylation

• Folylpolyglutamate Synthetase (FPGS) Expression (qPCR):

  • Perform qPCR as described in Tier 1 using primers for the FPGS gene.

  • A decrease in FPGS mRNA levels in the resistant cell line suggests a defect in MTX polyglutamylation and retention.[9]

• HPLC Analysis of MTX-Polyglutamates:

  • This is a more direct method to assess polyglutamylation.

  • Incubate parental and resistant cells with radiolabeled [3H]MTX.

  • Extract intracellular metabolites and separate them using high-performance liquid chromatography (HPLC).

  • Quantify the levels of MTX and its various polyglutamated forms.

  • A lower ratio of MTX-polyglutamates to unmodified MTX in the resistant cells indicates defective polyglutamylation.[6]

Visualizations

Caption: Methotrexate cellular uptake, mechanism of action, and resistance pathways.

Caption: A decision tree for troubleshooting poor methotrexate dose-response in vitro.

References

• 1. benchchem.com [benchchem.com]
• 2. [Methotrexate and its drug resistance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. In Vitro and In Vivo Efficacy of a Novel Glucose–Methotrexate Conjugate in Targeted Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Impaired polyglutamylation of methotrexate as a cause of resistance in CCRF-CEM cells after short-term, high-dose treatment with this drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Best practices for storing and handling methotrexate (disodium) powder

This technical support center provides guidance on the best practices for storing and handling methotrexate (B535133) (disodium) powder for research and development purposes.

Frequently Asked Questions (FAQs)

Q1: How should I store methotrexate (disodium) powder?

A: Methotrexate (disodium) powder should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light and moisture.[1][2] For long-term storage, a temperature of -20°C is recommended.[3] The powder is hygroscopic, meaning it can absorb moisture from the air, which may affect its stability.[3]

Q2: What are the primary safety precautions when handling methotrexate (disodium) powder?

A: Methotrexate is a hazardous substance and should be handled with caution in a designated area, such as a chemical fume hood, to avoid inhalation of dust particles.[1][2][4] Appropriate personal protective equipment (PPE), including gloves (e.g., nitrile or neoprene), safety goggles, and a lab coat or disposable gown, must be worn.[1][2] Avoid all direct contact with the skin, eyes, and clothing.[1] In case of accidental contact, wash the affected area thoroughly with soap and water.[1]

Q3: How do I properly dispose of methotrexate waste?

A: Methotrexate waste, including empty containers, contaminated PPE, and unused solutions, should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[5] This typically involves incineration at high temperatures.[5] Do not dispose of methotrexate waste in the regular trash or down the drain.[1]

Q4: My methotrexate powder won't dissolve in water. What should I do?

A: Methotrexate as a free acid is practically insoluble in water.[6][7] The disodium (B8443419) salt is more soluble in water.[6] To prepare a stock solution, it is recommended to dissolve the powder in a minimal amount of a dilute alkaline solution, such as 0.1 M NaOH, before diluting to the final volume with your desired solvent (e.g., phosphate-buffered saline (PBS) or cell culture medium).[8][9]

Q5: For how long is a reconstituted methotrexate solution stable?

A: The stability of a reconstituted methotrexate solution depends on the solvent, concentration, and storage conditions. A stock solution in an alkaline buffer can be stored at -20°C for about a month or at 4-8°C for up to a week, protected from light.[10] When diluted in 0.9% sodium chloride injection, methotrexate at concentrations of 0.2 and 20 mg/mL is stable for 28 days at 25°C when protected from light.[11] However, in 5% dextrose injection, a 0.2 mg/mL solution is only stable for 3 days under the same conditions.[11]

Data Presentation

Solubility of Methotrexate (Disodium)

Solvent	Solubility	Reference
Water	Practically insoluble (as free acid), soluble (as disodium salt)	[6][7]
Ethanol	Slightly soluble	[6]
Chloroform	Practically insoluble	[7]
Diethyl ether	Practically insoluble	[7]
Dilute mineral acids	Soluble	[7][9]
Dilute alkali hydroxides (e.g., NaOH)	Soluble	[7][9]
Dilute alkali carbonates	Soluble	[7][9]
DMSO	Soluble	[12][13]
DMF	Soluble	[13]

Stability of Reconstituted Methotrexate Solutions

Concentration	Solvent	Storage Temperature	Light Conditions	Stability	Reference
Stock Solution	Alkaline Buffer	-20°C	Protected from light	~1 month	[10]
Stock Solution	Alkaline Buffer	4-8°C	Protected from light	~1 week	[10]
0.2 mg/mL	0.9% Sodium Chloride	25°C	Protected from light	28 days	[11]
20 mg/mL	0.9% Sodium Chloride	25°C	Protected from light	28 days	[11]
0.2 mg/mL	5% Dextrose	25°C	Protected from light	3 days	[11]
20 mg/mL	5% Dextrose	25°C	Protected from light	28 days	[11]
0.1 mg/mL	0.9% NaCl or 5% Glucose	2-8°C	Protected from light	56 days	[14]
0.1 mg/mL	0.9% NaCl or 5% Glucose	Room Temperature	Normal room light	2 days	[14]
20 mg/mL	0.9% NaCl or 5% Glucose	2-8°C or Room Temp	Light protected or unprotected	56 days	[14]
25 mg/mL (in original vial)	Not applicable	Room Temperature	Unprotected	56 days	[14]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Methotrexate Stock Solution

• Safety Precautions: Perform all steps in a chemical fume hood while wearing appropriate PPE (gloves, safety glasses, lab coat).

• Weighing: Accurately weigh the desired amount of methotrexate (disodium) powder.

• Initial Dissolution: Add a minimal volume of 1 M NaOH to the powder to facilitate dissolution.[8]

• Dilution: Once the powder is dissolved, add sterile PBS or cell culture medium to achieve the final desired volume and a concentration of 10 mM.[8]

• Sterilization: Sterile filter the stock solution through a 0.22 µm filter into a sterile container.[8]

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes and store at -20°C, protected from light.[8]

Protocol 2: Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[8]

• Treatment Preparation: Prepare serial dilutions of the methotrexate stock solution in fresh, pre-warmed cell culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of methotrexate. Include a vehicle control (medium with the same concentration of solvent used for the highest methotrexate concentration) and a no-treatment control.[8]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[8]

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, until a purple formazan (B1609692) precipitate is visible.[8]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Visualizations

References

• 1. fermion.fi [fermion.fi]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. szabo-scandic.com [szabo-scandic.com]
• 5. METHOTREXATE, VIALS (methotrexate, vials) 12 Special Handling Instructions | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Methotrexate disodium salt CAS#: 7413-34-5 [m.chemicalbook.com]
• 13. pharmpk.com [pharmpk.com]
• 14. Physicochemical stability of Methotrexate Accord in punctured original vials and after dilution with 0.9% sodium chloride or 5% glucose solution in non-PVC bags - GaBIJ [gabi-journal.net]

Preventing methotrexate precipitation in stock solutions

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing methotrexate (B535133) precipitation in stock solutions.

Troubleshooting Guide

Issue: My methotrexate powder is not dissolving.

Potential Cause	Troubleshooting Steps
Inappropriate Solvent	Methotrexate is practically insoluble in water and slightly soluble in alcohol.[1][2] Use appropriate organic solvents like DMSO or dimethylformamide (DMF) for initial dissolution.[3] Alternatively, for cell culture applications, dissolve in a minimal amount of a basic solution like 0.1 M NaOH or a sodium carbonate buffer (pH 9.0-9.5) before diluting with aqueous buffers or media.[4][5][6]
Low Temperature	Solubility can be temperature-dependent.[1] Gentle warming (e.g., to 37°C) may aid dissolution, but be cautious of potential degradation with excessive heat.
Incorrect pH	Methotrexate's solubility is highly pH-dependent, increasing significantly in alkaline conditions.[7] If preparing an aqueous stock, ensure the pH is sufficiently high (≥7.0) to maintain solubility.

Issue: My methotrexate stock solution has formed a precipitate after preparation.

Potential Cause	Troubleshooting Steps
Supersaturation	The concentration of methotrexate may be too high for the chosen solvent system. Refer to the solubility data table below to ensure you are not exceeding the solubility limit.
pH Shift	Dilution of an alkaline methotrexate stock into a neutral or acidic buffer or medium can lower the pH, causing the drug to precipitate.[8][9] When diluting, ensure the final pH of the solution remains in a range that supports methotrexate solubility.
Solvent Change	Adding a DMSO or DMF stock solution too quickly to an aqueous medium can cause the methotrexate to precipitate out as the solvent environment changes.[10] Perform a stepwise dilution and vortex gently to mix.

Issue: My methotrexate stock solution precipitated after a freeze-thaw cycle.

Potential Cause	Troubleshooting Steps
Temperature-Related Solubility Decrease	Repeated changes in temperature can affect solution stability.[10]
- Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[10]
- If a precipitate is observed after thawing, attempt to redissolve it by gentle warming (e.g., 37°C) and vortexing or sonication before use.[10]
- If the precipitate does not redissolve, it is recommended to discard the solution to ensure accurate dosing.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a methotrexate stock solution?

For a high-concentration stock, organic solvents such as DMSO and dimethylformamide (DMF) are effective.[3][11] For cell culture applications where organic solvents might be cytotoxic, a common and effective method is to first dissolve the methotrexate powder in a small volume of 1 M NaOH and then dilute it to the final desired concentration with a sterile aqueous solution like phosphate-buffered saline (PBS) or cell culture medium.[4][12]

Q2: What is the solubility of methotrexate in common laboratory solvents?

The solubility of methotrexate can vary based on the specific form (e.g., hydrate) and experimental conditions. The following table provides approximate solubility data:

Solvent	Approximate Solubility	Reference(s)
Dimethyl sulfoxide (B87167) (DMSO)	~3 mg/mL	[3]
Dimethylformamide (DMF)	~14 mg/mL	[3]
Phosphate-Buffered Saline (PBS), pH 7.2	~1 mg/mL	[3]
0.1 M NaOH	20 mg/mL	[5]
Water	Practically insoluble	[1][2]
Ethanol	Slightly soluble	[1][2]

Q3: How does pH affect methotrexate solubility?

Methotrexate's solubility is significantly influenced by pH. It is a weak acid and is poorly soluble in acidic conditions.[9] As the pH increases, becoming more alkaline, the solubility of methotrexate and its metabolites increases substantially.[7][13] For example, increasing the urine pH from 5 to 7 can increase methotrexate's solubility by 12- to 20-fold.[13] Maintaining a pH of 7.0 or higher is crucial for preventing precipitation in aqueous solutions.[8]

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. powder, suitable for cell culture, BioReagent | Sigma-Aldrich [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]
• 8. 3535-Management of high-dose methotrexate toxicity | eviQ [eviq.org.au]
• 9. Preventing and Managing Toxicities of High-Dose Methotrexate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pharmpk.com [pharmpk.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Variability in Methotrexate Dose-Response Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address variability in methotrexate (B535133) (MTX) dose-response experiments. Our aim is to help you achieve more consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Methotrexate?

A1: Methotrexate is a folate antagonist that competitively inhibits the enzyme dihydrofolate reductase (DHFR).[1] This inhibition blocks the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[1][2] This disruption of nucleotide synthesis ultimately halts cell division, particularly in rapidly proliferating cells.[1]

Q2: What are Methotrexate polyglutamates and why are they important?

A2: Inside the cell, methotrexate is metabolized into methotrexate polyglutamates (MTX-PGs) by the enzyme folylpolyglutamate synthetase (FPGS).[1][2] This process involves the addition of several glutamate (B1630785) residues. MTX-PGs are more potent inhibitors of DHFR and other folate-dependent enzymes.[1] Polyglutamylation also enhances the intracellular retention of the drug, leading to a prolonged cytotoxic effect.[1][3][4] The concentration of MTX-PGs is often linked to both the efficacy and toxicity of methotrexate treatment.[1]

Q3: What is a typical IC50 value for Methotrexate?

A3: The half-maximal inhibitory concentration (IC50) for methotrexate can vary widely, from the nanomolar to the micromolar range.[1] This variability is highly dependent on the cell line, experimental duration, media composition (especially folate levels), and the specific assay conditions used.[1][5] Therefore, it is crucial to empirically determine the IC50 for your specific experimental system.

Troubleshooting Guides

Issue 1: High Variability Between Replicate Wells (Intra-Assay Variability)

High variability between replicate wells for the same experimental condition can obscure the true dose-response relationship.

Possible Causes	Troubleshooting Solutions
Inconsistent Cell Seeding	Ensure a homogenous cell suspension by gently mixing before and during plating. Use calibrated pipettes and consistent technique.[1][6]
Edge Effects	Evaporation in the outer wells of a microplate can alter media and drug concentrations.[1][6] To mitigate this, fill the perimeter wells with sterile media or PBS to create a humidity barrier and avoid using them for experimental samples.[6][7]
Pipetting Errors	Inaccurate or inconsistent dispensing of cells, media, or drug solutions is a common source of error.[1] Use calibrated pipettes and consider reverse pipetting for viscous solutions.[6]
Cell Clumping	A non-uniform cell suspension leads to uneven distribution.[1] Ensure single-cell suspension after trypsinization and before seeding.

Issue 2: Poor or No Dose-Response Curve

Observing a flat or erratic dose-response curve is a common challenge that can stem from several factors.

Possible Causes	Troubleshooting Solutions
Incorrect Dose Range	The selected concentration range may be too high (all doses are toxic) or too low (no effect is observed). Conduct a pilot experiment with a broad range of concentrations (e.g., logarithmic dilutions from 1 nM to 100 µM) to identify the optimal range for your cell line.[1]
Drug Inactivity	Methotrexate may have degraded due to improper storage (e.g., exposure to light) or handling.[1][8] Prepare fresh dilutions from a validated stock solution for each experiment.[1] Store MTX powder at -20°C, protected from light.[1]
Cell Resistance	The cell line may be inherently resistant to methotrexate. Mechanisms of resistance include decreased drug uptake, increased drug efflux, overexpression of the target enzyme DHFR, or defective polyglutamylation.[8][9][10][11] If possible, use a control cell line known to be sensitive to methotrexate to validate your experimental setup.[1]
Insufficient Incubation Time	The cytotoxic effects of methotrexate are cell-cycle dependent and may require longer exposure to become apparent.[8] Test different incubation periods (e.g., 24, 48, 72 hours) to find the optimal duration for observing a dose-dependent effect.[1]

Issue 3: Inconsistent Results Between Experiments (Inter-Assay Variability)

Lack of reproducibility between experiments is a critical issue that can undermine the validity of your findings.

Possible Causes	Troubleshooting Solutions
Cell Culture Conditions	Variations in cell passage number, confluency, or media composition (especially folate levels) can significantly impact methotrexate's efficacy.[5] Standardize cell culture practices: use cells within a consistent and low passage number range, seed at a standardized density, and avoid over-confluency.[1][6]
Reagent Variability	Differences between lots of media, serum, or other critical reagents can introduce variability.[1][12] When introducing a new batch of a critical reagent, test it against the previous lot to ensure consistency.[1]
Environmental Factors	Fluctuations in incubator temperature, CO2 levels, or humidity can affect cell health and drug response.[1] Regularly calibrate and monitor laboratory equipment.[1]
Folic Acid in Media	Standard cell culture media contain folic acid, which competes with methotrexate and can mask its cytotoxic effects.[1][5][8] For sensitive assays, consider using folate-depleted media.[1] Be aware that folic acid supplementation can impact results.[13][14]

Data Presentation

Table 1: Exemplary IC50 Values of Methotrexate in Different Cancer Cell Lines

Note: These values are illustrative and can vary significantly based on experimental conditions such as incubation time, assay type, and media composition. It is essential to determine the IC50 empirically for your specific cell system.

Cell Line	Cancer Type	Incubation Time (hours)	Exemplary IC50 Range
CCRF-CEM	Acute Lymphoblastic Leukemia	72	5.7 ± 2.4 µM[15]
MOLT-4	Acute Lymphoblastic Leukemia	72	4.3 ± 0.6 µM[15]
K562	Chronic Myelogenous Leukemia	48	~1.2 µM[3]
P388	Murine Leukemia	48	~0.25 µM[3]
C6	Glioma	Not Specified	>2 µM (viability reduced by >50%)[16]
N2A	Neuroblastoma	Not Specified	>2 µM (viability reduced by >50%)[16]

Experimental Protocols

Protocol: Determining Methotrexate IC50 using an MTT Assay

This protocol provides a general framework for assessing the cytotoxic effects of methotrexate.

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Harvest cells using standard trypsinization methods and perform an accurate cell count.

  • Dilute the cell suspension to the desired seeding density (to be determined empirically to ensure cells are in the logarithmic growth phase at the end of the assay).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.[1]

  • Incubate for 24 hours to allow for cell attachment.[6]

• Drug Preparation and Treatment:

  • Prepare a stock solution of methotrexate (e.g., 10 mM in a minimal amount of 1 M NaOH, then diluted with sterile PBS or media).[1]

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations. A 9-point dose-response curve with half-log10 steps is a common approach.[1]

  • Remove the old medium from the cells and add 100 µL of the medium containing the different methotrexate concentrations to the respective wells.

  • Include wells with medium only as a negative control and wells with a vehicle control if a solvent like DMSO is used.[1][6]

• Incubation:

  • Incubate the plate for the desired period (e.g., 48 or 72 hours) in a humidified incubator at 37°C and 5% CO2.[1][5]

• MTT Assay:

  • Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.[1]

  • Add 10 µL of the MTT stock solution to each well.[1]

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.[1]

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.[1]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.[1]

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of viability against the logarithm of the drug concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[1]

Visualizations

Caption: Methotrexate's core mechanism of action.

Caption: A decision tree for troubleshooting MTX assays.

Caption: Key mechanisms of cellular resistance to Methotrexate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Polyglutamylation, an important element in methotrexate cytotoxicity and selectivity in tumor versus murine granulocytic progenitor cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intracellular pharmacokinetics of methotrexate polyglutamates in human breast cancer cells. Selective retention and less dissociable binding of 4-NH2-10-CH3-pteroylglutamate4 and 4-NH2-10-CH3-pteroylglutamate5 to dihydrofolate reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. thermofisher.com [thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Resistance Mechanisms to Methotrexate in Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 12. bioagilytix.com [bioagilytix.com]
• 13. Methotrexate-induced cytotoxicity and genotoxicity in germ cells of mice: intervention of folic and folinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medscape.com [medscape.com]
• 15. ashpublications.org [ashpublications.org]
• 16. ijmrhs.com [ijmrhs.com]

Technical Support Center: Strategies for Enhancing Methotrexate (MTX) Delivery

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in enhancing methotrexate (B535133) (MTT) delivery to target cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Methotrexate?

A1: Methotrexate is a folate antagonist that competitively inhibits the enzyme dihydrofolate reductase (DHFR).[1][2][3] This inhibition blocks the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[1][3] This disruption of nucleotide synthesis ultimately inhibits cell division, particularly in rapidly proliferating cells like cancer cells.[3][4][5]

Q2: What are Methotrexate polyglutamates and why are they important?

A2: Inside the cell, Methotrexate is metabolized into Methotrexate polyglutamates (MTX-PGs) by the enzyme folylpolyglutamate synthetase (FPGS).[3] These polyglutamated forms are more potent inhibitors of DHFR and other folate-dependent enzymes.[3][4] Furthermore, polyglutamation enhances the intracellular retention of the drug, prolonging its cytotoxic effects.[3]

Q3: What are the main challenges associated with conventional Methotrexate delivery?

A3: Conventional Methotrexate therapy faces several challenges, including poor bioavailability, a short plasma half-life, and dose-dependent toxicity to healthy tissues.[2][4][6][7] Additionally, some cancer cells can develop resistance to Methotrexate through various mechanisms, such as impaired drug uptake or increased drug efflux.[6][8][9]

Q4: How can nanoparticle-based delivery systems enhance Methotrexate efficacy?

A4: Nanoparticle-based delivery systems can improve the therapeutic efficacy of Methotrexate in several ways. They can protect the drug from degradation in the bloodstream, prolong its circulation time, and facilitate its accumulation in tumor tissues through the enhanced permeability and retention (EPR) effect.[6][10] Furthermore, nanoparticles can be engineered for targeted delivery to cancer cells by attaching specific ligands to their surface, thereby increasing cellular uptake and reducing off-target side effects.[6][11][12]

Q5: What are common types of nanocarriers used for Methotrexate delivery?

A5: A wide range of nanocarriers have been investigated for Methotrexate delivery, including polymeric nanoparticles (e.g., PLGA, chitosan), lipid-based nanoparticles (e.g., liposomes, solid lipid nanoparticles), and inorganic nanoparticles (e.g., gold nanoparticles, magnetic nanoparticles).[6][10] The choice of nanocarrier depends on the specific application and desired drug release profile.

Troubleshooting Guides

Issue 1: High Variability in IC50 Values for MTX in In-Vitro Cytotoxicity Assays

Possible Causes:

• Inconsistent Cell Culture Conditions: Variations in cell passage number, seeding density, and confluency can significantly impact cellular metabolism and drug sensitivity.[3]

• Media Composition: Standard cell culture media often contain folic acid, which competes with Methotrexate for cellular uptake via the reduced folate carrier (RFC), leading to an underestimation of MTX's cytotoxic potential.[3][13]

• Reagent Variability: Different lots of serum or other media components can have varying levels of folates and other factors that influence cell growth and drug response.[3]

• Drug Stability: Methotrexate is sensitive to light, and improper storage or handling of stock solutions can lead to degradation and reduced potency.[3][14][15]

Solutions:

• Standardize Cell Culture Practices:

  • Use cells within a defined passage number range.

  • Maintain a consistent cell seeding density for all experiments.

  • Consider using folate-deficient media to eliminate competitive inhibition.[13]

• Quality Control of Reagents:

  • Test new lots of serum and media for consistency.

• Proper Drug Handling:

  • Prepare fresh Methotrexate stock solutions regularly.

  • Store stock solutions and treatment media protected from light at the recommended temperature (-20°C for powder, 4-8°C for short-term liquid storage, or -20°C for long-term).[3]

Issue 2: Poor Drug Loading or Low Encapsulation Efficiency of MTX in Nanoparticles

Possible Causes:

• Suboptimal Formulation Parameters: The ratio of drug to polymer/lipid, the type and concentration of surfactant, and the solvent used can all affect encapsulation efficiency.

• Drug Properties: Methotrexate's hydrophilicity can make it challenging to encapsulate efficiently in hydrophobic polymeric or lipid-based nanoparticles.[13]

• Inefficient Purification: Inadequate removal of unencapsulated drug during the purification process (e.g., centrifugation, dialysis) can lead to inaccurate measurements.

Solutions:

• Optimize Formulation:

  • Systematically vary the drug-to-carrier ratio to find the optimal loading capacity.

  • Experiment with different surfactants and concentrations to improve drug solubility and nanoparticle stability.

• Method Modification:

  • For polymeric nanoparticles, consider using a double emulsion solvent evaporation method for hydrophilic drugs like MTX.[16][17]

• Refine Purification:

  • Increase the duration or frequency of washing steps during centrifugation.

  • Use a dialysis membrane with an appropriate molecular weight cut-off to ensure complete removal of free drug.[18]

Issue 3: Inefficient Cellular Uptake of MTX-Loaded Nanoparticles

Possible Causes:

• Unfavorable Nanoparticle Properties: Particle size, surface charge, and surface chemistry all play a critical role in cellular internalization. Large or aggregated nanoparticles are often taken up less efficiently.[13]

• Low Expression of Target Receptors: If using a targeted delivery strategy (e.g., folate receptor targeting), the target cell line may have low expression levels of the corresponding receptor.

• Instability in Culture Media: Nanoparticles may aggregate or prematurely release the drug in the complex environment of cell culture medium.[13]

Solutions:

• Characterize Nanoparticles Thoroughly:

  • Aim for a particle size in the range of 100-200 nm with a low polydispersity index (PDI < 0.3) for optimal cellular uptake.[13]

  • Measure the zeta potential to assess surface charge and stability.

• Validate Target Expression:

  • Confirm the expression of the target receptor on your cell line using techniques like qPCR or Western blotting.[13]

• Assess Nanoparticle Stability:

  • Incubate the nanoparticles in cell culture medium for the duration of your experiment and monitor for changes in size and PDI.

Data Presentation

Table 1: Comparison of Different Nanoparticle Formulations for Methotrexate Delivery

Nanoparticle Type	Polymer/Lipid	Average Size (nm)	Encapsulation Efficiency (%)	Drug Loading (%)	Reference
PLGA-PEG NPs	Poly(lactic-co-glycolic acid)-Poly(ethylene glycol)	95 - 135	77 - 95	Not Reported	[6]
Lignin-based magnetic NPs	Lignin, Iron oxide	110 - 130	64.88	66.06	[6]
PLGA NPs	Poly(lactic-co-glycolic acid)	163.7 ± 10.25	93.3 ± 0.5	Not Reported	[16][17]
PLGA NPs	Poly(lactic-co-glycolic acid)	227.2 ± 1	76.6 ± 4.9	Not Reported	[18]
Liposomes	Phospholipids	Not Reported	> 30	Not Reported	[19]
Gold Nanoparticles (MTX-GNPs)	Gold	Not Reported	Not Reported	Not Reported	[9][20]
Chitosan-Alginate NPs	Chitosan, Sodium Alginate	Not Reported	Not Reported	Not Reported	[21]

Experimental Protocols

Protocol 1: Preparation of MTX-Loaded PLGA Nanoparticles by Double Emulsion Solvent Evaporation

This method is suitable for encapsulating hydrophilic drugs like Methotrexate into hydrophobic PLGA nanoparticles.[16][17]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• Methotrexate (MTX)

• Poly(vinyl alcohol) (PVA)

• Dichloromethane (DCM) or other suitable organic solvent

• Deionized water

• Homogenizer or sonicator

• Magnetic stirrer

• Centrifuge

Procedure:

• Prepare the aqueous phase (w1): Dissolve a known amount of MTX in a small volume of deionized water.

• Prepare the oil phase (o): Dissolve a known amount of PLGA in an organic solvent like DCM.

• Form the primary emulsion (w1/o): Add the aqueous MTX solution to the PLGA solution and emulsify using a high-speed homogenizer or probe sonicator.

• Form the double emulsion (w1/o/w2): Add the primary emulsion dropwise to a larger volume of an aqueous solution containing a stabilizer like PVA, while stirring vigorously. Continue homogenization or sonication to form the double emulsion.

• Solvent Evaporation: Stir the double emulsion at room temperature for several hours to allow the organic solvent to evaporate, leading to the formation of solid nanoparticles.

• Purification: Collect the nanoparticles by centrifugation at high speed. Wash the nanoparticle pellet multiple times with deionized water to remove excess PVA and unencapsulated MTX.

• Lyophilization: Resuspend the final nanoparticle pellet in a small amount of deionized water and freeze-dry to obtain a powder for long-term storage.

Protocol 2: Determination of MTX Encapsulation Efficiency and Drug Loading

Procedure:

• Quantify Total Drug: Accurately weigh a known amount of lyophilized MTX-loaded nanoparticles.

• Extract Encapsulated Drug: Dissolve the nanoparticles in a suitable solvent (e.g., DMSO) to release the encapsulated MTX.

• Quantify Free Drug: The amount of free (unencapsulated) MTX can be determined by measuring the concentration of MTX in the supernatant collected during the purification steps.

• Measurement: Use a validated analytical method, such as UV-Vis spectrophotometry or HPLC, to measure the concentration of MTX in the prepared solutions.[21][22][23]

• Calculations:

  • Encapsulation Efficiency (%EE) = [(Total amount of MTX - Amount of free MTX) / Total amount of MTX] x 100 [18]

  • Drug Loading (%DL) = [Weight of encapsulated MTX / Total weight of nanoparticles] x 100 [22]

Protocol 3: In-Vitro Cellular Viability (MTT) Assay

This assay is used to assess the cytotoxicity of MTX and MTX-loaded nanoparticles.[3][13][23]

Materials:

• Target cancer cell line

• Complete cell culture medium

• 96-well plates

• MTX and MTX-nanoparticle formulations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.[14]

• Treatment: Prepare serial dilutions of your MTX formulations in culture medium. Remove the old medium from the wells and add the treatment solutions. Include untreated cells as a negative control.[3][14]

• Incubation: Incubate the cells for the desired exposure time (e.g., 48 or 72 hours).[3][14]

• MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours. Viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.[3][13]

• Solubilization: Add a solubilization solution to each well to dissolve the formazan crystals.[14]

• Measurement: Read the absorbance of each well using a microplate reader at approximately 570 nm.[13]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells. Plot the viability against the drug concentration to determine the IC50 value.[13]

Visualizations

Caption: Methotrexate's mechanism of action and cellular pathway.

Caption: Experimental workflow for developing MTX nanoparticles.

Caption: Troubleshooting logic for poor MTX efficacy experiments.

References

• 1. ClinPGx [clinpgx.org]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. benchchem.com [benchchem.com]
• 4. Overview of Dual-Acting Drug Methotrexate in Different Neurological Diseases, Autoimmune Pathologies and Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Frontiers | Nanocarriers for methotrexate delivery/codelivery in the frame of cancer diagnostics and treatment: a review [frontiersin.org]
• 7. Convection-enhanced delivery of methotrexate-loaded maghemite nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fabrication of methotrexate-loaded gold nanoconjugates and its enhanced anticancer activity in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scivisionpub.com [scivisionpub.com]
• 11. Frontiers | Polymeric Nanoscale Drug Carriers Mediate the Delivery of Methotrexate for Developing Therapeutic Interventions Against Cancer and Rheumatoid Arthritis [frontiersin.org]
• 12. Different Targeting Ligands-Mediated Drug Delivery Systems for Tumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Preparation and In Vitro/In Vivo Characterization of Polymeric Nanoparticles Containing Methotrexate to Improve Lymphatic Delivery [mdpi.com]
• 17. Preparation and In Vitro/In Vivo Characterization of Polymeric Nanoparticles Containing Methotrexate to Improve Lymphatic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Methotrexate-loaded nanoparticles ameliorate experimental model of autoimmune arthritis by regulating the balance of interleukin-17-producing T cells and regulatory T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Nano Methotrexate versus Methotrexate in Targeting Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ijrpb.com [ijrpb.com]
• 22. nanomedicine-rj.com [nanomedicine-rj.com]
• 23. ias.ac.in [ias.ac.in]

Technical Support Center: Managing Methotrexate-Induced Changes in Cell Phenotype

This technical support center is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of in vitro studies involving methotrexate (B535133) (MTX). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments, ensuring more reliable and reproducible results.

Troubleshooting Guides

This section provides solutions to common problems encountered when studying methotrexate's effects on cell phenotype.

Issue 1: High Variability in IC50 Values Between Experiments

Problem: You observe significant differences in the half-maximal inhibitory concentration (IC50) of methotrexate across replicate experiments using the same cell line.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Culture Conditions	1. Standardize Passage Number: Use cells within a narrow passage number range to minimize phenotypic drift. 2. Control Cell Density: Seed cells at a consistent density and ensure they are in the logarithmic growth phase during treatment. Avoid confluence, as this can alter cell sensitivity. 3. Consistent Media Composition: The concentration of folic acid and its derivatives in the culture medium can directly compete with methotrexate.[1] Consider using folate-depleted media for sensitive assays.[2]
Methotrexate Stock Solution Instability	1. Proper Storage: Store methotrexate powder at -20°C, protected from light.[3] 2. Fresh Preparation: Prepare fresh dilutions from a concentrated stock for each experiment. Methotrexate in solution can degrade, especially at lower concentrations and when exposed to light.[4] 3. Minimize Freeze-Thaw Cycles: Aliquot stock solutions to avoid repeated freezing and thawing.[5]
Assay Protocol Variations	1. Standardize Incubation Times: Adhere strictly to the same incubation periods for drug treatment and assay development. 2. Consistent Reagent Concentrations: Ensure accurate and consistent concentrations of all assay reagents, such as MTT. 3. Calibrate Equipment: Regularly calibrate pipettes and plate readers to ensure accuracy.

Issue 2: Cells Exhibit Lower-Than-Expected Sensitivity or Apparent Resistance to Methotrexate

Problem: Your cell line shows minimal response to methotrexate, or you observe recovery of cell populations after an initial cytotoxic effect.

Potential Cause	Troubleshooting Steps
Inherent or Acquired Resistance	1. Confirm with a Sensitive Control: Use a cell line known to be sensitive to methotrexate to validate your experimental setup.[3] 2. Investigate Resistance Mechanisms: If resistance is suspected, consider assessing the expression of genes involved in methotrexate transport (e.g., SLC19A1) and metabolism (e.g., FPGS, GGH), or the target enzyme, DHFR.[6] 3. Dose Escalation Selection: To develop a resistant cell line, start with a low concentration of methotrexate and gradually increase the dose in a stepwise manner as the cells adapt.[6]
Salvage Pathway Activation	1. Use Depleted Medium: Standard media often contain thymidine (B127349) and hypoxanthine (B114508), which allow cells to bypass the metabolic block induced by methotrexate.[2][7] Using a medium depleted of these components can reveal the true cytotoxic effect.[7] 2. Enzymatic Depletion: Alternatively, add enzymes like thymidine phosphorylase and xanthine (B1682287) oxidase to the culture medium to deplete these salvage metabolites.[7]
Suboptimal Drug Exposure	1. Perform a Dose-Response and Time-Course Study: The effects of methotrexate are concentration- and time-dependent.[8][9] Conduct a pilot experiment with a broad range of concentrations and multiple time points to determine the optimal conditions for your specific cell line.[3]

Issue 3: Inconsistent or Unexpected Cell Cycle Arrest Profile

Problem: Flow cytometry analysis reveals a different cell cycle arrest pattern than the expected S-phase block, or the results are not reproducible.

Potential Cause	Troubleshooting Steps
Asynchronous Cell Population	1. Cell Synchronization: For more precise cell cycle analysis, consider synchronizing the cell population before methotrexate treatment.
Inappropriate Methotrexate Concentration	1. Titrate Concentration: The concentration of methotrexate can influence the cell cycle profile. Test a range of concentrations to identify the one that induces a robust and consistent S-phase arrest.[10]
Incorrect Timing of Analysis	1. Time-Course Experiment: The peak of S-phase arrest can be transient. Perform a time-course experiment to identify the optimal time point for analysis after methotrexate addition.[10]
Variability in Staining Protocol	1. Standardize Staining: Ensure consistent cell fixation and staining procedures. Use a standardized protocol for propidium (B1200493) iodide (PI) or other DNA content stains.[10]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of methotrexate?

A1: Methotrexate is a folate antagonist that competitively inhibits the enzyme dihydrofolate reductase (DHFR).[11] This inhibition blocks the conversion of dihydrofolate to tetrahydrofolate, a key cofactor in the synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[11] This disruption of nucleotide synthesis ultimately leads to the inhibition of cell proliferation, particularly in rapidly dividing cells.[11]

Q2: What are some typical morphological changes observed in cells treated with methotrexate?

A2: Methotrexate treatment can induce significant morphological changes in cells. These can include a reorganization of the cytoskeleton, changes in nuclear morphology such as distended nuclei with reticulated nucleoli, and more dispersed chromatin.[12][13][14] In some cases, the formation of filamentous bundles within the cytoplasm and nucleus has been observed.[12][13] These changes are sometimes characteristic of a general cellular stress response.[12][13][14]

Q3: How does methotrexate induce oxidative stress?

A3: Methotrexate can induce oxidative stress through the generation of reactive oxygen species (ROS) and the depletion of intracellular antioxidants like glutathione (B108866) (GSH).[15] This can result from impaired mitochondrial function and other cellular processes.[15] The resulting imbalance between ROS production and the cell's antioxidant capacity can lead to cellular damage.

Q4: Can methotrexate induce cellular senescence?

A4: Yes, in addition to apoptosis, methotrexate can induce a state of cellular senescence in some cancer cell lines.[16][17] This is often characterized by growth arrest, a flattened and enlarged cell morphology, and positive staining for senescence-associated β-galactosidase.[16]

Q5: What are the key mechanisms of cellular resistance to methotrexate?

A5: Cells can develop resistance to methotrexate through several mechanisms, including:

• Impaired drug uptake: Reduced expression or function of the reduced folate carrier (RFC1), the primary transporter of methotrexate into cells.

• Increased drug efflux: Overexpression of ATP-binding cassette (ABC) transporters that actively pump methotrexate out of the cell.

• DHFR gene amplification or mutation: An increase in the number of copies of the DHFR gene or mutations that reduce the enzyme's affinity for methotrexate.[6]

• Defective polyglutamylation: Reduced activity of the enzyme folylpolyglutamate synthetase (FPGS), which is responsible for adding glutamate (B1630785) residues to methotrexate, a process that traps the drug inside the cell.[6]

Data Presentation

Table 1: Representative IC50 Values of Methotrexate in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Exposure Time (h)
Daoy	Medulloblastoma	9.5 x 10⁻² µM	144
Saos-2	Osteosarcoma	3.5 x 10⁻² µM	144
HTC-116	Colorectal Cancer	0.37 mM	24
HTC-116	Colorectal Cancer	0.15 mM	48
A-549	Lung Carcinoma	0.10 mM	48
C6	Glioma	> 2 µM	Not Specified
N2A	Neuroblastoma	< 2 µM	Not Specified
3T3	Fibroblast	< 2 µM	Not Specified

Note: IC50 values can vary significantly based on experimental conditions such as cell density, media composition, and the specific assay used.[18][19][20][21]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines the steps for determining the cytotoxic effects of methotrexate on a cell line.

Materials:

• Target cell line

• Complete cell culture medium

• Methotrexate (MTX)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.[10]

• Drug Treatment: Prepare serial dilutions of MTX in complete culture medium. Remove the old medium and add 100 µL of the medium containing different concentrations of MTX to the respective wells. Include untreated control wells.[3]

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[3]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[3]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[10]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[3]

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control and plot a dose-response curve to determine the IC50 value.[3]

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the effect of methotrexate on cell cycle distribution using propidium iodide (PI) staining.

Materials:

• Target cell line

• Complete cell culture medium

• Methotrexate (MTX)

• 6-well plates

• PBS (Phosphate-Buffered Saline)

• 70% Ethanol (B145695) (ice-cold)

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat cells with the desired concentrations of MTX for the determined time period.[10]

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS. Resuspend the cells in a solution containing RNase A and incubate at 37°C for 30 minutes. Add the PI staining solution and incubate in the dark for 15-30 minutes.[10]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Use appropriate software to generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[10]

Visualizations

References

• 1. journals.plos.org [journals.plos.org]
• 2. Functional gene expression profile underlying methotrexate-induced senescence in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. clinexprheumatol.org [clinexprheumatol.org]
• 5. Recommendations for the Use of Methotrexate in Rheumatoid Arthritis: Up and Down Scaling of the Dose and Administration Routes | Reumatología Clínica [reumatologiaclinica.org]
• 6. benchchem.com [benchchem.com]
• 7. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of methotrexate concentration and exposure time on mammalian cell survival in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of methotrexate concentration and exposure time on mammalian cell survival in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. journals.biologists.com [journals.biologists.com]
• 13. journals.biologists.com [journals.biologists.com]
• 14. Methotrexate-induced morphological changes mimic those seen after heat shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Methotrexate-induced senescence in human adenocarcinoma cells is accompanied by induction of p21(waf1/cip1) expression and lack of polyploidy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Methotrexate-induced senescence of human colon cancer cells depends on p53 acetylation, but not genomic aberrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. spandidos-publications.com [spandidos-publications.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. ijmrhs.com [ijmrhs.com]

Methotrexate (disodium) interference with cell viability assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference of Methotrexate (disodium) with cell viability assays.

Understanding Methotrexate's Mechanism and Potential for Assay Interference

Methotrexate is a folate antagonist that inhibits the enzyme dihydrofolate reductase (DHFR).[1][2] This inhibition blocks the reduction of dihydrofolate to tetrahydrofolate, a crucial cofactor for the synthesis of purines and thymidylate.[2] Consequently, Methotrexate disrupts DNA synthesis and repair, arresting cells in the S-phase of the cell cycle and inducing apoptosis, particularly in rapidly dividing cells.[1][3]

This primary mechanism can interfere with common cell viability assays in two main ways:

• Metabolic Perturbations: Many assays, such as those using tetrazolium salts (MTT, XTT, WST-1), measure the metabolic activity of cells as a proxy for viability. Methotrexate's impact on nucleotide synthesis can alter the levels of metabolic cofactors like NADH and NADPH, which are necessary for the reduction of these salts, potentially leading to misleading results that are independent of actual cell death.[4]

• Direct Effect on Assay Endpoints: Assays that measure ATP levels (e.g., CellTiter-Glo) can be directly affected because Methotrexate can deplete the intracellular pool of purines, leading to reduced ATP levels in viable cells.[1][5]

Below, we address specific issues and provide guidance for obtaining reliable and reproducible results when assessing the cytotoxicity of Methotrexate.

Frequently Asked Questions (FAQs)

Q1: Why do my MTT/XTT/WST-1 assay results show high variability when using Methotrexate?

A1: High variability can stem from several factors. A primary biochemical reason is that standard culture media, such as RPMI-1640, often contain thymidine (B127349) and hypoxanthine (B114508).[6] Cells can use these molecules through salvage pathways to bypass the metabolic block induced by Methotrexate, leading to artificially high and variable IC50 values.[7][8] Additionally, technical issues like inconsistent cell seeding, pipetting errors, and microplate "edge effects" can contribute to variability.[6][9]

Q2: Can Methotrexate directly interfere with the absorbance reading of formazan (B1609692) in tetrazolium-based assays?

A2: Methotrexate has characteristic UV-visible absorption peaks around 258 nm, 303 nm, and 372 nm.[10][11] The formazan product of MTT is typically measured at ~570 nm.[9] While the primary peaks do not directly overlap, high concentrations of Methotrexate might contribute to background absorbance. It is always recommended to run a "drug-only" control (Methotrexate in media without cells) to quantify any direct contribution to the absorbance at the measurement wavelength.

Q3: How does Methotrexate affect ATP-based viability assays like CellTiter-Glo?

A3: ATP-based assays measure the levels of ATP as an indicator of metabolically active, viable cells.[12][13] Methotrexate's mechanism of inhibiting purine (B94841) synthesis can lead to a significant decrease in cellular ATP levels, even in cells that are still alive.[1][5] This can cause an overestimation of cytotoxicity. Therefore, while sensitive, ATP-based assays should be interpreted with caution and ideally confirmed with an orthogonal method that measures cell death directly.

Q4: What is a typical IC50 value for Methotrexate?

A4: The effective concentration and IC50 value of Methotrexate can vary significantly depending on the cell line's sensitivity, the composition of the culture medium, and the duration of exposure.[2][14] Reported values typically range from the nanomolar (nM) to the micromolar (µM) range.[9] It is crucial to determine the IC50 empirically for your specific cell line and experimental conditions.[9]

Q5: What are recommended alternative assays to measure cell viability in the presence of Methotrexate?

A5: To avoid the confounding metabolic effects of Methotrexate, it is best to use assays that measure different health markers.

• Membrane Integrity Assays: These methods directly count dead cells. Examples include Trypan Blue exclusion, or fluorescence-based assays using membrane-impermeable DNA dyes like Propidium Iodide (PI), 7-AAD, or DRAQ7™.[15]

• Apoptosis Assays: Staining with Annexin V can specifically identify cells undergoing apoptosis, which is a known mechanism of Methotrexate-induced cell death.[6][16]

• Total Biomass Assays: For adherent cells, assays like Crystal Violet or Sulforhodamine B (SRB) staining measure total protein content, which correlates with the number of viable cells.

• Luminescent Protease Viability Assays: These measure the activity of specific proteases that are active only in live cells.[3][15]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or low cytotoxicity observed in MTT/WST-1 assay	Medium Composition: Standard media (e.g., RPMI-1640) contain thymidine and hypoxanthine, which allow cells to bypass the Methotrexate-induced metabolic block.[7][8]	Use a medium specifically formulated without thymidine and hypoxanthine for the assay. Alternatively, enzymatically deplete these components from your standard medium.[7][16]
Cell Resistance: The cell line may have intrinsic or acquired resistance to Methotrexate (e.g., amplification of the DHFR gene).[14]	Test a wider range of drug concentrations (e.g., 0.01 µM to 100 µM).[2] Use a known sensitive cell line as a positive control.
Insufficient Incubation Time: The drug may not have had enough time to exert its cytotoxic effect.	Increase the incubation time. Common exposure times range from 48 to 72 hours.[2][9]
High background signal in colorimetric assays	Drug Precipitation: Methotrexate may precipitate at high concentrations in the culture medium.[2]	Ensure the Methotrexate stock solution is fully dissolved before diluting into pre-warmed medium. Visually inspect wells for any precipitate.
Direct Absorbance: Methotrexate itself may absorb light at the measurement wavelength.	Include a "no-cell" control containing only medium and the highest concentration of Methotrexate to measure and subtract its background absorbance.
Discrepancy between metabolic assay and cell death markers	Metabolic Interference: Methotrexate is reducing metabolic activity (and thus the assay signal) without immediately killing the cells.	This is an expected outcome. Rely on assays that directly measure cell death (e.g., Annexin V/PI staining, membrane integrity assays) to confirm cytotoxicity.[6] Use the metabolic assay as a measure of cytostatic effects.
Inconsistent IC50 values between experiments	Experimental Variability: Inconsistent cell seeding density, passage number, or growth phase can alter sensitivity.[6]	Maintain consistent cell culture practices. Use cells in the logarithmic growth phase with a viability >90%. Ensure a homogenous cell suspension when plating.[6][16]
Stock Solution Degradation: Improper storage can lead to loss of drug activity.	Prepare fresh Methotrexate stock solutions. Store aliquots at -20°C, protected from light, and minimize freeze-thaw cycles.[6]

Data Presentation

Table 1: Comparison of Common Cell Viability Assays for Use with Methotrexate

Assay Type	Principle	Advantages	Disadvantages with Methotrexate
Tetrazolium Reduction (MTT, XTT, WST-1)	Measures metabolic activity via dehydrogenase enzymes.[17]	Simple, high-throughput, inexpensive.	High potential for interference. Results confounded by Methotrexate's metabolic effects and media components.[6][7]
Resazurin Reduction (AlamarBlue)	Measures metabolic activity via cellular reductases.[12]	Non-toxic, allows for continuous monitoring.[18]	High potential for interference. Similar metabolic confounding factors as tetrazolium assays.
ATP Luminescence (CellTiter-Glo)	Measures ATP levels in viable cells.[13]	Very sensitive, rapid, suitable for HTS.[15]	High potential for interference. Methotrexate directly depletes ATP pools, potentially overestimating cytotoxicity.[1][5]
Membrane Integrity Dyes (Trypan Blue, PI, 7-AAD)	Dyes enter and stain cells with compromised membranes.[15]	Directly measures cell death, less prone to metabolic artifacts.	Trypan Blue requires manual counting. Fluorescent dyes require a flow cytometer or fluorescence microscope.
Apoptosis Staining (Annexin V)	Detects externalized phosphatidylserine (B164497) on apoptotic cells.[16]	Provides mechanistic insight into the mode of cell death.	Requires flow cytometry; may not detect other forms of cell death like necrosis.
Total Protein Staining (Crystal Violet, SRB)	Dyes bind to total cellular protein.	Simple, inexpensive, reflects total biomass.	Requires cell fixation; less sensitive than other methods; only for adherent cells.

Experimental Protocols

Protocol 1: Correcting for Methotrexate's Spectral Interference in an MTT Assay

This protocol is adapted for assessing cytotoxicity but includes a crucial correction step. For highest accuracy, using a thymidine/hypoxanthine-free medium is strongly recommended.[7][16]

Materials:

• Cells of interest

• Complete culture medium (preferably thymidine/hypoxanthine-free)

• Methotrexate (disodium) stock solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[2]

• Solubilization solution (e.g., DMSO or 0.04 M HCl in isopropanol)[6]

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate overnight to allow for attachment.[6]

• Plate Layout: Design the plate to include:

  • Test Wells: Cells + varying concentrations of Methotrexate.

  • Vehicle Control Wells: Cells + medium with the same solvent concentration used for the highest Methotrexate dose.

  • Background Control Wells: Medium only + varying concentrations of Methotrexate (no cells).

• Drug Treatment: Prepare serial dilutions of Methotrexate in culture medium. Remove the old medium from the cells and add 100 µL of the appropriate dilutions to the wells.[16]

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).[2]

• MTT Addition: Add 10 µL of MTT stock solution to each well (including background control wells). Incubate for 3-4 hours at 37°C, allowing viable cells to form purple formazan crystals.[2][9]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well. Mix gently on an orbital shaker for 10-15 minutes to dissolve the crystals.[6][9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis:

  • For each concentration of Methotrexate, subtract the average absorbance of the corresponding "Background Control Well" from the "Test Well" reading.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control cells (which is set to 100% viability).

  • Plot the percentage of viability against the logarithm of the drug concentration to determine the IC50 value.[9]

Protocol 2: ATP-Based Luminescent Cell Viability Assay (e.g., CellTiter-Glo®)

This assay is a rapid and sensitive alternative, but results should be confirmed with a non-metabolic method.

Materials:

• Cells of interest

• White, opaque-walled 96-well plates suitable for luminescence

• Methotrexate (disodium) stock solution

• Luminescent cell viability assay reagent (e.g., CellTiter-Glo®)

• Luminometer or microplate reader with luminescence capabilities

Procedure:

• Cell Seeding & Treatment: Seed and treat cells with serial dilutions of Methotrexate in the opaque-walled 96-well plate as described in Protocol 1 (Steps 1-4).

• Reagent Preparation: Equilibrate the luminescent assay reagent to room temperature according to the manufacturer's instructions.

• Assay Reaction: Remove the plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes.

• Add a volume of the luminescent reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[15]

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate percent viability relative to the vehicle-treated control cells. Remember that a decrease in signal reflects both cytotoxicity and potential direct effects on ATP synthesis.

Visualizations

References

• 1. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Methotrexate inhibits the viability of human melanoma cell lines and enhances Fas/Fas-ligand expression, apoptosis and response to interferon-alpha: Rationale for its use in combination therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biochemical and cell cycle perturbations in methotrexate-treated cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Methotrexate cytotoxicity determination using the MTT assay following enzymatic depletion of thymidine and hypoxanthine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Alternatives to MTT Assay in Cell Viability Assessments - 4B [albergueweb1.uva.es]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. blog.quartzy.com [blog.quartzy.com]
• 16. benchchem.com [benchchem.com]
• 17. Cell viability and proliferation measurement [takarabio.com]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the In Vitro Potency of Methotrexate and Aminopterin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro potency of two pivotal antifolate agents: methotrexate (B535133) and aminopterin (B17811). Both are structural analogs of folic acid that function as potent inhibitors of dihydrofolate reductase (DHFR), a critical enzyme in cellular replication. By presenting key experimental data, detailed methodologies, and clear visual workflows, this document serves as a technical resource for evaluating these compounds in a research setting.

Quantitative Performance Analysis

The in vitro potency of a compound is a primary indicator of its therapeutic potential. This is often quantified by the half-maximal inhibitory concentration (IC50) in cell-based assays and the inhibition constant (Ki) in enzymatic assays. Lower values in both metrics signify higher potency.

Data from preclinical studies consistently demonstrates that aminopterin is a more potent cytotoxic agent than methotrexate in vitro.[1] This heightened potency is largely attributed to its more efficient polyglutamylation within the cell, a process that traps the drug intracellularly and increases its affinity for target enzymes.[1][2]

Table 1: Comparative In Vitro Cytotoxicity (IC50) in Pediatric Leukemia and Lymphoma Cell Lines

Compound	Median IC50 (nM)
Aminopterin	17[1][3][4][5]
Methotrexate	78[1][3][4][5]
Data sourced from a study using a 120-hour sulforhodamine B (SRB) assay.[1][5]

Table 2: Comparative Inhibitory Activity (Ki) Against Human Dihydrofolate Reductase (DHFR)

Inhibitor	Target Enzyme	Inhibition Constant (Ki)
Aminopterin	Human recombinant DHFR	3.7 pM[4][6]
Methotrexate	Human DHFR	26 nM - 45 nM[4]

Mechanism of Action: DHFR Inhibition

Both methotrexate and aminopterin exert their cytotoxic effects by competitively inhibiting dihydrofolate reductase (DHFR).[1][6] This enzyme is essential for converting dihydrofolate (DHF) into its biologically active form, tetrahydrofolate (THF). THF is a vital one-carbon donor required for the synthesis of thymidylate and purine (B94841) nucleotides, the fundamental building blocks of DNA and RNA.[6] By blocking DHFR, these antifolates deplete the intracellular pool of THF, which halts nucleic acid synthesis, leading to S-phase cell cycle arrest and apoptosis, particularly in rapidly dividing cancer cells.[6][7]

Caption: DHFR inhibition by methotrexate and aminopterin disrupts DNA synthesis.

Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed methodologies for key assays used to determine the in vitro potency of methotrexate and aminopterin.

Cell Viability Assay: Sulforhodamine B (SRB) Method

This assay determines cytotoxicity by measuring the protein content of cells that remain attached to the culture plate after drug exposure.[3]

Objective: To determine the in vitro IC50 of a test compound against a panel of cancer cell lines.

Materials:

• Adherent cancer cell lines

• 96-well microtiter plates

• Complete cell culture medium

• Test compounds (Methotrexate, Aminopterin)

• Cold Trichloroacetic acid (TCA), 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris-base solution, 10 mM

• Microplate reader

Procedure:

• Cell Seeding: Plate cells in 96-well plates at an appropriate density and allow them to attach overnight.[6]

• Drug Treatment: Replace the medium with fresh media containing serial dilutions of the test compounds. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plates for a specified period (e.g., 120 hours) to allow for the drugs to exert their cytotoxic effects.[6]

• Cell Fixation: Gently add cold TCA to each well to a final concentration of 10% and incubate for 1 hour at 4°C to fix the cells.[3][6]

• Washing: Wash the plates five times with water to remove TCA and excess medium.[3]

• Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.[3]

• Washing: Quickly wash the plates five times with 1% acetic acid to remove unbound dye.[3]

• Solubilization: Add Tris-base solution to each well to solubilize the protein-bound dye.[6]

• Absorbance Measurement: Read the absorbance at 510-515 nm using a microplate reader.[3][6]

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Determine the IC50 values by plotting a dose-response curve.[1][6]

Caption: Experimental workflow for the Sulforhodamine B (SRB) cell viability assay.

DHFR Enzyme Inhibition Assay (Spectrophotometric)

This assay directly measures the ability of a compound to inhibit the activity of the DHFR enzyme by monitoring the oxidation of the cofactor NADPH.[6]

Objective: To determine the in vitro inhibitory potency (Ki or IC50) of a test compound against purified dihydrofolate reductase.

Materials:

• Purified recombinant DHFR enzyme

• 96-well UV-transparent plate or quartz cuvette

• DHFR Assay Buffer (e.g., 50 mM Potassium Phosphate, pH 7.5)

• Dihydrofolic acid (DHF) substrate solution

• NADPH cofactor solution

• Test compounds (Methotrexate, Aminopterin)

• Spectrophotometer or microplate reader capable of reading at 340 nm

Procedure:

• Reaction Setup: Prepare a reaction mixture in a 96-well UV-transparent plate containing the assay buffer and NADPH.[6][7]

• Inhibitor Addition: Add serial dilutions of the test compounds to the wells. Include a control group without any inhibitor.[6]

• Enzyme Addition: Add a purified solution of the DHFR enzyme to each well.[6]

• Pre-incubation: Pre-incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.[6][7]

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, dihydrofolate (DHF), to all wells.[6]

• Kinetic Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm over time. This decrease corresponds to the oxidation of NADPH to NADP+.[4]

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. Further kinetic analysis can be performed to determine the Ki value.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Aminopterin, Methotrexate, Trimethoprim, and Folic Acid [mail.almerja.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Methotrexate vs. Pemetrexed: A Comparative Analysis of Dihydrofolate Reductase (DHFR) Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer chemotherapy, the antifolate agents methotrexate (B535133) and pemetrexed (B1662193) are pivotal drugs that disrupt folate-dependent pathways essential for nucleotide synthesis and cellular replication. While both drugs target dihydrofolate reductase (DHFR), a critical enzyme in this pathway, they exhibit distinct profiles in their enzymatic inhibition, cellular pharmacology, and overall mechanisms of action. This guide provides an in-depth, objective comparison of methotrexate and pemetrexed, with a specific focus on their interaction with DHFR, supported by experimental data and detailed methodologies.

Executive Summary

Methotrexate has long been the archetypal DHFR inhibitor, acting as a competitive inhibitor by binding tightly to the enzyme's active site.[1] This action prevents the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), leading to a depletion of the intracellular pool of reduced folates necessary for DNA synthesis, repair, and cellular replication.[1]

Pemetrexed, on the other hand, is a multi-targeted antifolate. While it does inhibit DHFR, its primary cytotoxic effects are attributed to the potent inhibition of other key enzymes in nucleotide synthesis, namely thymidylate synthase (TYMS) and glycinamide (B1583983) ribonucleotide formyltransferase (GARFT), particularly by its polyglutamated forms.[1][2] In its monoglutamate form, pemetrexed's inhibitory effect on DHFR is considered weaker compared to methotrexate.[1][3]

A crucial differentiator in their therapeutic efficacy lies in their intracellular metabolism. Both drugs are converted to polyglutamated forms by the enzyme folylpolyglutamate synthetase (FPGS). Pemetrexed is a more efficient substrate for FPGS, leading to more rapid and extensive polyglutamylation.[1] These polyglutamated forms are retained within the cell for longer periods, significantly enhancing their inhibitory potency against their target enzymes.[1]

Quantitative Data Presentation

The following table summarizes key quantitative parameters for the inhibition of DHFR and cellular proliferation by methotrexate and pemetrexed. Lower values for Ki and IC50 indicate greater potency.

Parameter	Methotrexate	Pemetrexed	Cell Lines/Conditions
DHFR Inhibition (Ki)	26 nM - 45 nM[3][4]	>200 nM[3]	Human recombinant DHFR
3.4 pM (polyglutamated)	7.2 nM (pentaglutamate)[4]	Human recombinant DHFR
Cellular Proliferation (IC50)	78 nM (median)[4][5]	155 nM (median)[4][5]	Pediatric Leukemia and Lymphoma Cell Lines

Signaling and Metabolic Pathways

The inhibition of DHFR by methotrexate and pemetrexed disrupts the folate metabolic pathway, which is crucial for the de novo synthesis of purines and thymidylate, essential building blocks for DNA and RNA.

Caption: Inhibition of DHFR by Methotrexate and Pemetrexed.

Pemetrexed's broader activity profile includes the direct inhibition of other key enzymes in folate metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Distinct mechanistic activity profile of pralatrexate in comparison to other antifolates in in vitro and in vivo models of human cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating DH-FR as the Primary Target of Methotrexate in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Methotrexate (B535133) (MTX) is a cornerstone of therapy in both oncology and autoimmune diseases. Its principal mechanism of action is widely attributed to the competitive inhibition of dihydrofolate reductase (DHFR), a critical enzyme in folate metabolism.[1] DHFR catalyzes the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF), an essential cofactor for the synthesis of purines and thymidylate, which are the building blocks of DNA and RNA.[1][2][3] By obstructing DHFR, methotrexate leads to a depletion of THF, thereby halting DNA synthesis, impeding cell proliferation, and triggering apoptosis in rapidly dividing cells.[1][4] However, rigorous validation of this primary target is crucial, especially when considering its diverse clinical applications and potential off-target effects. This guide provides a comparative overview of key experimental approaches to validate DHFR as the primary cellular target of methotrexate.

Comparative Analysis of Validation Methodologies

To robustly confirm that methotrexate's cellular effects are mediated through its interaction with DHFR, a multi-faceted approach employing orthogonal methods is recommended. Below is a comparison of common experimental strategies.

Experimental Approach	Principle	Measures	Advantages	Limitations
In Vitro DHFR Enzyme Inhibition Assay	Direct measurement of enzymatic activity in a cell-free system.	IC50 value of methotrexate against purified DHFR.	Directly assesses the inhibitory potential of the compound on the target enzyme.	Lacks cellular context; does not account for cell permeability, drug efflux, or intracellular metabolism.
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein, leading to a higher melting temperature.	Change in the thermal stability of DHFR in the presence of methotrexate within intact cells.	Confirms direct target engagement in a cellular environment.	Can be technically challenging and may not be suitable for all protein targets.
Analysis of Downstream Cellular Effects	Inhibition of DHFR disrupts the folate pathway, leading to measurable downstream consequences.	- Inhibition of DNA and RNA synthesis. - Reduction in cell proliferation. - Induction of apoptosis.	Provides evidence of the functional consequences of target engagement.	Can be influenced by off-target effects; rescue experiments are necessary to link the phenotype to the target.
Gene Expression and Protein Level Analysis	Cellular response to DHFR inhibition can involve changes in gene and protein expression.	- DHFR mRNA and protein levels. - Expression of genes involved in folate metabolism and cell cycle regulation.	Provides insights into the cellular response to target inhibition.	Changes in expression may not always directly correlate with target engagement or functional outcomes.

Experimental Protocols

In Vitro DHFR Enzyme Inhibition Assay

This biochemical assay directly quantifies the inhibitory effect of methotrexate on purified DHFR enzyme activity.

Materials:

• Purified human DHFR enzyme

• Dihydrofolate (DHF) substrate

• NADPH cofactor

• Methotrexate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Spectrophotometer

Procedure:

• Prepare serial dilutions of methotrexate.

• In a microplate, combine the assay buffer, purified DHFR enzyme, and varying concentrations of methotrexate.

• Initiate the enzymatic reaction by adding DHF and NADPH.

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

• Calculate the rate of reaction for each methotrexate concentration.

• Plot the reaction rate against the methotrexate concentration to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.[1]

Materials:

• Cultured cells of interest

• Methotrexate

• Phosphate-buffered saline (PBS)

• Lysis buffer

• Equipment for heating (e.g., PCR thermocycler)

• SDS-PAGE and Western blotting reagents

• Anti-DHFR antibody

Procedure:

• Treat cultured cells with methotrexate or a vehicle control.

• Harvest and wash the cells with PBS.

• Resuspend the cells in PBS and distribute them into PCR tubes.

• Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes).

• Lyse the cells by freeze-thaw cycles.

• Separate the soluble protein fraction from the precipitated protein by centrifugation.

• Analyze the amount of soluble DHFR at each temperature using SDS-PAGE and Western blotting with an anti-DHFR antibody.

• Plot the percentage of soluble DHFR against temperature to generate melting curves. A shift in the melting curve for methotrexate-treated cells indicates target engagement.[1]

Visualizing the Mechanism and Validation Workflow

To better understand the underlying principles and experimental logic, the following diagrams illustrate the mechanism of action of methotrexate and a typical workflow for validating DHFR as its primary target.

Caption: Mechanism of methotrexate action on the folate pathway.

Caption: Workflow for validating DHFR as the primary target of methotrexate.

Alternative Mechanisms and Considerations

While the inhibition of DHFR is the primary mechanism of action for methotrexate in cancer therapy, its efficacy in autoimmune diseases like rheumatoid arthritis is thought to involve additional mechanisms.[4] These include the promotion of adenosine (B11128) release, which has anti-inflammatory effects.[4] Furthermore, resistance to methotrexate can arise through various mechanisms, such as mutations in the DHFR gene that decrease methotrexate binding affinity, or overexpression of DHFR.[2][5] Therefore, a comprehensive validation strategy should also consider these alternative pathways and potential resistance mechanisms to fully understand the cellular response to methotrexate.

References

• 1. benchchem.com [benchchem.com]
• 2. In Silico Study Identified Methotrexate Analog as Potential Inhibitor of Drug Resistant Human Dihydrofolate Reductase for Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Silico Study Probes Potential Inhibitors of Human Dihydrofolate Reductase for Cancer Therapeutics | MDPI [mdpi.com]
• 4. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of Reduced Folate Carrier and Dihydrofolate Reductase Genes on Methotrexate-Induced Cytotoxicity [e-crt.org]

Navigating Antifolate Resistance: A Comparative Analysis of Methotrexate Cross-Resistance with Pemetrexed, Pralatrexate, and Trimetrexate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of cross-resistance patterns between the classical antifolate, methotrexate (B535133), and other key antifolates: pemetrexed (B1662193), pralatrexate (B1268), and trimetrexate (B1681579). Understanding these resistance profiles is critical for the development of novel therapeutic strategies to overcome clinical resistance to antifolate chemotherapy. This document summarizes key quantitative data, details experimental methodologies for resistance analysis, and visualizes the underlying molecular pathways and experimental workflows.

Introduction to Antifolate Resistance

Antifolates are a class of chemotherapeutic agents that interfere with the metabolism of folic acid, a vitamin essential for the synthesis of nucleotides and amino acids, thereby inhibiting DNA replication and cell division. Methotrexate (MTX), a cornerstone of cancer therapy for decades, primarily inhibits dihydrofolate reductase (DHFR), a critical enzyme in the folate pathway. However, the development of resistance to methotrexate is a significant clinical challenge, often leading to treatment failure.

Mechanisms of methotrexate resistance are multifaceted and can include:

• Impaired drug uptake: Reduced expression or mutations in the solute carrier family 19 member 1 (SLC19A1), which encodes the reduced folate carrier (RFC), can decrease the influx of methotrexate into the cell.[1][2]

• Increased drug efflux: Overexpression of ATP-binding cassette (ABC) transporters can actively pump methotrexate out of the cell.

• Altered drug target: Amplification of the DHFR gene, leading to increased DHFR protein levels, or mutations in DHFR that reduce its binding affinity for methotrexate can render the drug less effective.[1][2]

• Defective polyglutamylation: Methotrexate is retained intracellularly and its inhibitory activity is enhanced through the addition of glutamate (B1630785) residues, a process catalyzed by folylpolyglutamate synthetase (FPGS). Decreased FPGS activity or increased activity of γ-glutamyl hydrolase (GGH), which removes glutamate residues, can lead to reduced intracellular drug concentrations and efficacy.[1][2]

The emergence of other antifolates with distinct biochemical properties offers potential strategies to circumvent methotrexate resistance. This guide examines the cross-resistance profiles of three such agents: pemetrexed, pralatrexate, and trimetrexate.

Comparative Cross-Resistance Data

The following tables summarize the in vitro cytotoxicity (IC50 values) and resistance indices of methotrexate and other antifolates in methotrexate-resistant and other antifolate-resistant cancer cell lines. The resistance index (RI) is calculated as the IC50 of the resistant cell line divided by the IC50 of the parental (sensitive) cell line.

Table 1: Cross-Resistance of Pralatrexate in Pralatrexate-Resistant T-lymphoblastic Leukemia Cell Lines

Cell Line	Antifolate	IC50 (nM)	Resistance Index (RI)
CEM	Pralatrexate	0.6	-
Methotrexate	8.5	-
CEM/P (Pralatrexate-Resistant)	Pralatrexate	20	33
Methotrexate	18	2.1
MOLT4	Pralatrexate	2.4	-
Methotrexate	40	-
MOLT4/P (Pralatrexate-Resistant)	Pralatrexate	80	33
Methotrexate	120	3.0

Data extracted from Hosono et al.[3]

Table 2: Cross-Resistance of Methotrexate in Pralatrexate-Resistant T-cell Lymphoma Cell Lines

Cell Line	Antifolate	IC50 (nM) - 48hr exposure	Resistance Index (RI)
H9	Pralatrexate	3.3	-
Methotrexate	6.4	-
H9-12 (Pralatrexate-Resistant)	Pralatrexate	34	~10.3
Methotrexate	170.2	~26.6
H9-200 (Pralatrexate-Resistant)	Pralatrexate	>1000	>303
Methotrexate	4073	~636

Data extracted from Marchi et al.[4]

Table 3: Cross-Resistance of Trimetrexate in Methotrexate-Resistant Human Tumor Cell Lines

Cell Line	Primary Resistance	Resistance Mechanism	Cross-Resistance to Trimetrexate
RAJI/MTX-R	Methotrexate	DHFR Overproduction	Significant Cross-Resistance
CEM/MTX-R	Methotrexate	Defective MTX Transport	No Cross-Resistance (Collateral Sensitivity)
TE-85/MTX-R	Methotrexate	DHFR Overproduction	Significant Cross-Resistance
MG-63/MTX-R	Methotrexate	DHFR Overproduction	Significant Cross-Resistance
SAOS-2/MTX-R	Methotrexate	Defective MTX Transport	No Cross-Resistance

Qualitative data summarized from Mini et al.[5]

Mechanisms of Action and Cross-Resistance Profiles

Pemetrexed

Pemetrexed is a multi-targeted antifolate that, in addition to DHFR, also inhibits thymidylate synthase (TS) and glycinamide (B1583983) ribonucleotide formyltransferase (GARFT), enzymes involved in pyrimidine (B1678525) and purine (B94841) synthesis, respectively. Its transport into cells is also mediated by the RFC.

• Cross-Resistance: Cross-resistance between methotrexate and pemetrexed is variable and depends on the underlying resistance mechanism.

  • DHFR amplification: Cells with increased DHFR levels may show cross-resistance to pemetrexed, although the multi-targeted nature of pemetrexed may still provide some therapeutic benefit.

  • Impaired RFC transport: Reduced RFC function can lead to resistance to both drugs. However, in some instances, cells with altered RFC may exhibit collateral sensitivity to pemetrexed.

  • Upregulation of TS: Increased expression of thymidylate synthase is a primary mechanism of pemetrexed resistance and may not confer cross-resistance to methotrexate, which primarily targets DHFR.

Pralatrexate

Pralatrexate was rationally designed to have a higher affinity for both the RFC and FPGS compared to methotrexate.[3] This results in more efficient cellular uptake and enhanced intracellular retention through polyglutamylation.

• Cross-Resistance: While pralatrexate shares transport and metabolic pathways with methotrexate, its enhanced affinity for RFC and FPGS can partially overcome some resistance mechanisms.

  • Impaired RFC transport: The higher affinity of pralatrexate for RFC may allow it to be transported more efficiently than methotrexate in cells with reduced RFC expression, potentially leading to only partial cross-resistance.

  • Decreased FPGS activity: The superior substrate activity of pralatrexate for FPGS may lead to sufficient polyglutamylation even in cells with reduced FPGS levels, thus mitigating resistance.

  • DHFR amplification: As pralatrexate also targets DHFR, amplification of the DHFR gene is expected to confer cross-resistance.

Trimetrexate

Trimetrexate is a lipophilic antifolate that can enter cells via passive diffusion, bypassing the RFC-mediated transport system required by methotrexate. It is a potent inhibitor of DHFR but is not a substrate for FPGS and therefore is not polyglutamylated.

• Cross-Resistance: Trimetrexate exhibits a distinct cross-resistance profile compared to methotrexate.

  • Impaired RFC transport: Methotrexate-resistant cells with defective RFC transport are often sensitive to trimetrexate, and in some cases, may even show collateral sensitivity.[5][6]

  • DHFR amplification: Cells with increased DHFR levels will generally be cross-resistant to trimetrexate.[5]

  • Multidrug Resistance (MDR): Trimetrexate can be a substrate for ABC transporters like P-glycoprotein, and cells with an MDR phenotype may exhibit resistance to trimetrexate but not to the more hydrophilic methotrexate.[7]

Experimental Protocols

Establishment of Methotrexate-Resistant Cell Lines

A common method for generating methotrexate-resistant cell lines is through stepwise dose escalation.

• Initial IC50 Determination: Determine the 50% inhibitory concentration (IC50) of methotrexate for the parental cancer cell line using a cytotoxicity assay (e.g., MTT assay).

• Initial Exposure: Culture the parental cells in a medium containing methotrexate at a concentration equal to or slightly below the IC50.

• Dose Escalation: Once the cells resume a normal growth rate, gradually increase the concentration of methotrexate in the culture medium. This process is repeated over several months.

• Isolation of Resistant Population: Continue the dose escalation until the cells are able to proliferate in a significantly higher concentration of methotrexate (e.g., 10- to 100-fold higher than the initial IC50).

• Characterization: The resulting methotrexate-resistant cell line should be characterized to confirm the level of resistance and investigate the underlying mechanisms.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is used to infer cell viability and proliferation.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of the antifolate drugs in culture medium. Remove the overnight culture medium and replace it with 100 µL of medium containing the various drug concentrations. Include a vehicle control (medium with the highest concentration of solvent used to dissolve the drug) and an untreated control.

• Incubation: Incubate the plates for a period that allows for multiple cell doublings (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each drug concentration relative to the untreated control. Plot the percentage of viability against the logarithm of the drug concentration to determine the IC50 value.

Dihydrofolate Reductase (DHFR) Activity Assay (Colorimetric)

This assay measures the activity of DHFR by monitoring the oxidation of NADPH to NADP+, which results in a decrease in absorbance at 340 nm.

• Cell Lysate Preparation: Harvest cells and prepare a cell lysate by sonication or by using a lysis buffer. Centrifuge the lysate to pellet cell debris and collect the supernatant containing the cytosolic proteins, including DHFR.

• Reaction Mixture: In a UV-transparent 96-well plate, prepare a reaction mixture containing the cell lysate, NADPH, and assay buffer. Include a no-enzyme control.

• Initiate Reaction: Start the reaction by adding the DHFR substrate, dihydrofolate (DHF).

• Kinetic Measurement: Immediately measure the decrease in absorbance at 340 nm over time in a kinetic mode using a microplate reader.

• Data Analysis: Calculate the initial reaction velocity (the slope of the linear portion of the absorbance vs. time curve). The DHFR activity is proportional to the rate of NADPH oxidation.

Cellular Uptake Assay ([³H]-Methotrexate)

This method quantifies the uptake of methotrexate into cells using a radiolabeled form of the drug.

• Cell Seeding: Seed cells into 24-well plates and allow them to adhere and grow to a desired confluency.

• Pre-incubation: Wash the cells with a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES) and pre-incubate them at 37°C for a short period.

• Initiate Uptake: Add the transport buffer containing a known concentration of [³H]-methotrexate to each well to initiate the uptake.

• Time Course: At various time points (e.g., 1, 5, 10, 30 minutes), stop the uptake by rapidly washing the cells with ice-cold transport buffer to remove extracellular [³H]-methotrexate.

• Cell Lysis: Lyse the cells with a lysis buffer (e.g., a solution containing NaOH or SDS).

• Scintillation Counting: Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the intracellular concentration of [³H]-methotrexate at each time point, typically normalized to the total protein content of the cells in each well.

Analysis of Intracellular Methotrexate Polyglutamates (HPLC-MS/MS)

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for the quantification of methotrexate and its polyglutamated forms.

• Cell Extraction: Harvest a known number of cells and extract the intracellular metabolites, including methotrexate and its polyglutamates, typically using a perchloric acid precipitation method.

• Sample Preparation: Neutralize and centrifuge the extract to remove precipitated proteins. The supernatant containing the analytes is then ready for analysis.

• HPLC Separation: Inject the sample onto a reverse-phase HPLC column. A gradient elution with a mobile phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile) is used to separate methotrexate and its various polyglutamate forms based on their hydrophobicity.

• MS/MS Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The analytes are ionized (typically by electrospray ionization), and specific precursor-to-product ion transitions for each methotrexate polyglutamate are monitored in multiple reaction monitoring (MRM) mode for quantification.

• Data Analysis: The concentration of each methotrexate polyglutamate is determined by comparing its peak area to that of a corresponding internal standard and a standard curve.

Visualizing Pathways and Workflows

Caption: Antifolate action and resistance pathways.

Caption: Workflow for cross-resistance analysis.

Conclusion

The cross-resistance profiles of methotrexate with other antifolates are complex and highly dependent on the specific molecular mechanisms of resistance. Lipophilic drugs like trimetrexate can effectively circumvent resistance mediated by impaired transport via the reduced folate carrier. Newer antifolates such as pralatrexate, with enhanced affinity for key transporters and metabolic enzymes, may offer advantages in overcoming certain resistance phenotypes. A thorough understanding of these cross-resistance patterns, supported by robust experimental data, is essential for guiding the rational design of combination therapies and the development of next-generation antifolates to improve patient outcomes in the face of drug resistance.

References

• 1. Quantitative structure-activity relationship of antifolate inhibition of bacteria cell cultures resistant and sensitive to methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Characterization of newly established Pralatrexate-resistant cell lines and the mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cris.unibo.it [cris.unibo.it]
• 5. Patterns of cross-resistance to the antifolate drugs trimetrexate, metoprine, homofolate, and CB3717 in human lymphoma and osteosarcoma cells resistant to methotrexate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of methotrexate and trimetrexate and its reversal by folinic acid in human leukemic CCRF-CEM cells with carrier-mediated and receptor-mediated folate uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cris.technion.ac.il [cris.technion.ac.il]

A Comparative Analysis of Methotrexate and Novel Antifolates in Leukemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the classical antifolate, methotrexate (B535133), with a range of novel antifolate agents for the treatment of leukemia. By examining their mechanisms of action, experimental data, and clinical potential, this document aims to inform preclinical research and guide the development of next-generation therapies.

Introduction to Antifolate Therapy in Leukemia

For decades, antifolates have been a cornerstone of chemotherapy, particularly in hematological malignancies. Methotrexate (MTX), a potent inhibitor of dihydrofolate reductase (DHFR), has been instrumental in achieving high cure rates in pediatric acute lymphoblastic leukemia (ALL). However, the development of drug resistance and significant toxicities associated with methotrexate have necessitated the development of novel antifolates with improved therapeutic indices. These newer agents are designed to overcome known resistance mechanisms, such as impaired cellular uptake, decreased polyglutamylation, and target enzyme modifications. This guide benchmarks methotrexate against several novel antifolates, including pemetrexed, pralatrexate (B1268), nolatrexed, and other emerging compounds, presenting a comparative analysis of their preclinical efficacy and mechanisms of action.

Mechanisms of Action and Signaling Pathways

Antifolates exert their cytotoxic effects by disrupting the folate metabolic pathway, which is crucial for the synthesis of nucleotides required for DNA and RNA replication. While most antifolates target DHFR, newer agents have been developed to inhibit other key enzymes in this pathway, offering a multi-targeted approach.

Methotrexate primarily inhibits DHFR, leading to a depletion of tetrahydrofolate (THF), a vital cofactor for the synthesis of purines and thymidylate. Novel antifolates often exhibit different or broader target profiles. For instance, pemetrexed, in its polyglutamylated form, inhibits not only DHFR but also thymidylate synthase (TS) and glycinamide (B1583983) ribonucleotide formyltransferase (GARFT). Pralatrexate is a potent DHFR inhibitor with a significantly higher affinity for the reduced folate carrier (RFC-1) and folylpolyglutamate synthetase (FPGS) compared to methotrexate, resulting in more efficient cellular uptake and retention. Nolatrexed is a lipophilic quinazoline (B50416) folate analog that specifically inhibits thymidylate synthase.

The following diagram illustrates the folate metabolism pathway and the targets of methotrexate and various novel antifolates.

Caption: Folate metabolism pathway and targets of antifolates.

Comparative In Vitro Efficacy

The cytotoxic potential of antifolates is typically evaluated in vitro by determining the half-maximal inhibitory concentration (IC50) in various leukemia cell lines. The following tables summarize available comparative IC50 data.

Table 1: Comparative IC50 Values in Pediatric Leukemia and Lymphoma Cell Lines

Compound	Cell Line	IC50 (nM) - Median
Methotrexate	Panel of 6	78
Aminopterin	Panel of 6	17
Pemetrexed	Panel of 6	155
Talotrexin	Panel of 6	7
Source: A study comparing the in vitro cytotoxicity in a panel of six pediatric leukemia and lymphoma cell lines.

Table 2: Comparative IC50 Values in Non-Hodgkin's Lymphoma Cell Lines

Compound	Cell Line	IC50 (nmol/L)
Pralatrexate	HS445	1.6 ± 0.08
Methotrexate	HS445	32 ± 2.2
Pralatrexate	HT	3.0 ± 0.4
Methotrexate	HT	35 ± 5
Source: A study investigating the cytotoxicity of pralatrexate and methotrexate in a panel of aggressive non-Hodgkin's lymphoma cell lines.

Table 3: Comparative EC50 Values in Acute Myeloid Leukemia (AML) Cell Lines

Compound	Cell Line	EC50 (nM)
Methotrexate	HCT116	>1000
UCP1162	HCT116	~20
Methotrexate	CCRF-CEM	~160
UCP1162	CCRF-CEM	<20
Source: A study on the anti-proliferative effects of methotrexate and the novel antifolate UCP1162 on AML cell lines.

A novel 2,4-diaminopyrimidine (B92962) derivative, referred to as compound 1 (C1), has shown high potency in cancer cell lines, with IC50 values that do not correlate with those of methotrexate, suggesting a different mode of action or cellular uptake mechanism. This compound is particularly effective in cells deficient in folylpolyglutamate synthetase (FPGS), a common mechanism of methotrexate resistance.

Overcoming Methotrexate Resistance

A significant driver in the development of novel antifolates is the need to overcome clinical resistance to methotrexate. The primary mechanisms of methotrexate resistance include:

• Impaired cellular uptake: Reduced expression or function of the reduced folate carrier (RFC-1).

• Decreased polyglutamylation: Reduced activity of folylpolyglutamate synthetase (FPGS), leading to poor intracellular retention of methotrexate.

• DHFR gene amplification or mutation: Increased levels of the target enzyme or structural changes that reduce drug binding.

Novel antifolates are often designed to circumvent these resistance mechanisms. For example, pralatrexate's high affinity for RFC-1 and FPGS enhances its uptake and retention. Lipophilic antifolates can enter cells via passive diffusion, bypassing RFC-1-mediated transport. The novel antifolate C1 demonstrates efficacy in FPGS-deficient cells, highlighting a strategy to target methotrexate-resistant tumors.

The following diagram illustrates the mechanisms of methotrexate resistance and how novel antifolates can overcome them.

Caption: Overcoming methotrexate resistance with novel antifolates.

Experimental Protocols

Dihydrofolate Reductase (DHFR) Inhibition Assay

This spectrophotometric assay measures the ability of a compound to inhibit DHFR activity by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.

Materials:

• Recombinant DHFR enzyme

• Dihydrofolic acid (DHF)

• NADPH

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Test compounds (Methotrexate and novel antifolates)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the assay buffer, DHFR enzyme, and NADPH to each well.

• Add the test compounds or vehicle control to the respective wells.

• Initiate the reaction by adding DHF to all wells.

• Immediately measure the absorbance at 340 nm in kinetic mode at regular intervals for 10-20 minutes.

• Calculate the rate of NADPH oxidation (decrease in absorbance over time).

• Determine the percent inhibition for each compound concentration and calculate the IC50 value.

The following diagram outlines the experimental workflow for a DHFR inhibition assay.

Validating Methotrexate-Induced Apoptosis: A Comparative Guide to PARP Cleavage Analysis

For researchers, scientists, and drug development professionals, accurately validating the apoptotic effects of therapeutic compounds like methotrexate (B535133) is crucial. This guide provides an objective comparison of Poly (ADP-ribose) polymerase (PARP) cleavage analysis with other common apoptosis detection methods, supported by experimental data and detailed protocols.

Methotrexate, a cornerstone in chemotherapy and autoimmune disease treatment, primarily functions as a dihydrofolate reductase inhibitor, leading to the arrest of DNA and RNA synthesis.[1][2][3] This ultimately triggers programmed cell death, or apoptosis, in rapidly proliferating cells.[2] A key event in the apoptotic cascade is the activation of executioner caspases, such as caspase-3, which then cleave specific cellular substrates, including PARP.[4][5] The cleavage of the 116 kDa PARP protein into an 89 kDa and a 24 kDa fragment is a well-established hallmark of apoptosis, making its detection a reliable method for validation.[4][6]

Comparative Analysis of Apoptosis Detection Methods

While PARP cleavage analysis via Western blotting is a robust method, various other techniques are available, each with its own advantages and limitations. The choice of method often depends on the specific experimental context, including the desired stage of apoptosis to be detected, sample type, and required throughput.

Method	Principle	Stage of Apoptosis Detected	Throughput	Key Advantages	Key Limitations
PARP Cleavage Western Blot	Detects the cleavage of PARP by activated caspases.	Mid-to-Late	Low to Medium	High specificity for apoptosis; provides protein-level information.[7]	Semi-quantitative; lower throughput compared to flow cytometry-based methods.[8]
Annexin V Staining	Detects the externalization of phosphatidylserine (B164497) (PS) on the cell surface.	Early	High (Flow Cytometry)	Allows for the distinction between early apoptotic, late apoptotic, and necrotic cells (with PI co-staining).[9][10]	Can be transient; PS externalization may occur in other forms of cell death.
TUNEL Assay	Labels DNA strand breaks.	Late	High (Flow Cytometry/Microscopy)	Highly sensitive for detecting late-stage apoptosis.[10]	Can also label necrotic cells; may not be specific to apoptosis.
Caspase Activity Assays	Measures the enzymatic activity of specific caspases (e.g., Caspase-3/7).	Mid	High (Plate Reader)	Quantitative and high-throughput; directly measures a key driver of apoptosis.[9]	Activity can be transient; does not provide information on downstream events.

Experimental Protocols

Methotrexate-Induced Apoptosis in A549 Cells

This protocol describes the induction of apoptosis in the A549 non-small cell lung cancer cell line using methotrexate, which has been shown to induce apoptosis through a p53-dependent pathway in these cells.[11]

• Cell Culture: Culture A549 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Seed cells at an appropriate density and allow them to adhere overnight. Treat the cells with varying concentrations of methotrexate (e.g., 1, 5, 10 µM) for 24 to 48 hours. Include a vehicle-treated control group.

• Cell Harvesting: After treatment, collect both adherent and floating cells for subsequent analysis to ensure inclusion of the apoptotic cell population.

PARP Cleavage Analysis by Western Blotting

This protocol outlines the detection of PARP cleavage in methotrexate-treated A549 cells.

• Protein Extraction: Wash the harvested cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[6]

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay to ensure equal loading.[4][6]

• SDS-PAGE and Protein Transfer: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer. Separate the proteins on a 10% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.[6]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for PARP (that detects both full-length and cleaved forms) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the results using a chemiluminescence imaging system. The appearance of an 89 kDa band and a corresponding decrease in the 116 kDa full-length PARP indicates apoptosis.[6]

Visualizing the Pathways and Processes

To better understand the underlying mechanisms and workflows, the following diagrams have been generated.

Methotrexate-Induced Apoptosis Signaling Pathway.

Experimental Workflow for PARP Cleavage Analysis.

Comparison of Apoptosis Detection Methods by Stage.

References

• 1. jhrlmc.com [jhrlmc.com]
• 2. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. Apoptosis Western Blot Cocktail (pro/cleaved Caspase-3, cleaved PARP1, muscle actin) (ab136812) | Abcam [abcam.com]
• 6. benchchem.com [benchchem.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. Apoptosis detection: a purpose-dependent approach selection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Programmed cell death detection methods: a systematic review and a categorical comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Methotrexate induces apoptosis through p53/p21-dependent pathway and increases E-cadherin expression through downregulation of HDAC/EZH2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Molecular Footprint of Methotrexate: A Comparative Guide to Gene Expression Analysis

For Researchers, Scientists, and Drug Development Professionals

Methotrexate (B535133) (MTX) remains a cornerstone in the treatment of various inflammatory and proliferative diseases, most notably rheumatoid arthritis (RA). Its therapeutic efficacy is attributed to a multifaceted mechanism of action that extends beyond its classical role as a dihydrofolate reductase (DHFR) inhibitor. This guide provides a comprehensive analysis of the gene expression changes induced by methotrexate, offering experimental evidence to validate its mechanism of action and comparing its molecular signature with that of other disease-modifying antirheumatic drugs (DMARDs), including leflunomide (B1674699) and sulfasalazine (B1682708).

Deciphering Methotrexate's Mechanism of Action at the Genomic Level

Methotrexate exerts its effects through several key pathways, leading to significant alterations in gene expression. These interconnected mechanisms collectively contribute to its anti-inflammatory and antiproliferative properties.

The primary mechanisms include:

• Inhibition of Dihydrofolate Reductase (DHFR): As a folate analog, methotrexate competitively inhibits DHFR, an enzyme crucial for the reduction of dihydrofolate to tetrahydrofolate. This depletion of tetrahydrofolate disrupts the synthesis of purines and pyrimidines, essential precursors for DNA and RNA synthesis, thereby impeding the proliferation of rapidly dividing cells like activated immune cells.[1][2][3][4][5][6][7][8]

• Increased Adenosine (B11128) Release: Methotrexate treatment leads to the intracellular accumulation of 5-aminoimidazole-4-carboxamide (B1664886) ribonucleotide (AICAR).[9][10][11][12][13] This, in turn, enhances the release of adenosine, a potent endogenous anti-inflammatory molecule that signals through its receptors on various immune cells to suppress inflammation.[4][10][14]

• Modulation of Cytokine Gene Expression: A significant body of evidence demonstrates that methotrexate alters the balance of pro- and anti-inflammatory cytokines. It has been shown to suppress the gene expression of pro-inflammatory cytokines such as Interleukin-1 (IL-1), IL-2, IL-6, Tumor Necrosis Factor-alpha (TNF-α), and Interferon-gamma (IFN-γ), while concurrently upregulating the expression of anti-inflammatory cytokines like IL-4 and IL-10.[14][15]

• Inhibition of AICAR Transformylase (ATIC): Methotrexate polyglutamates, the intracellularly retained forms of the drug, directly inhibit ATIC, an enzyme involved in de novo purine (B94841) synthesis.[9][13][16] This inhibition further contributes to the accumulation of AICAR and the subsequent increase in adenosine levels.[9][11][12]

• Suppression of the JAK/STAT Signaling Pathway: More recent studies suggest that methotrexate can exert its anti-inflammatory effects by suppressing the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, a critical pathway in cytokine signaling.

Comparative Analysis of Gene Expression Changes: Methotrexate vs. Alternatives

To provide a clearer understanding of methotrexate's unique molecular footprint, this section compares its effects on gene expression with those of other commonly used DMARDs, leflunomide and sulfasalazine.

Methotrexate vs. Leflunomide

Leflunomide's primary mechanism of action is the inhibition of dihydroorotate (B8406146) dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine (B1678525) synthesis pathway. This targeted action contrasts with methotrexate's broader inhibition of both purine and pyrimidine synthesis.

Gene Target	Methotrexate Effect	Leflunomide Effect	Key Findings
Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6)	Significant Decrease in mRNA and protein expression in synovial macrophages.[15]	Significant Decrease in mRNA and protein expression in synovial macrophages.[15]	Both drugs effectively suppress key pro-inflammatory cytokines. Combination therapy shows an additive effect in reducing cytokine expression.[15]
Interferon-gamma (IFNγ)	Significant Decrease in serum levels in RA patients.[1]	Significant Decrease in serum levels in RA patients.[1]	Both drugs demonstrate an ability to modulate T-cell mediated immune responses.
Chemokine Gene Expression (e.g., TARC, MDC)	Suppresses the gene expression of several chemokines in peripheral blood mononuclear cells (PBMCs) of RA patients when used in combination with leflunomide.[3]	Contributes to the suppression of chemokine gene expression in combination with methotrexate.[3]	The combination therapy effectively reduces the expression of chemokines involved in inflammatory cell recruitment.[3]

Methotrexate vs. Sulfasalazine

Sulfasalazine's mechanism of action is less clearly defined but is thought to involve the inhibition of nuclear factor-kappa B (NF-κB) and the induction of apoptosis in inflammatory cells.

Gene Target	Methotrexate Effect	Sulfasalazine Effect	Key Findings
Tumor Necrosis Factor-alpha (TNF-α)	Significant Decrease in mRNA and protein expression.[14][15]	Inhibits LPS-induced TNF-α expression in macrophages, an effect linked to the induction of apoptosis.[4]	Both drugs effectively reduce TNF-α, a key cytokine in RA pathogenesis, although through different proposed mechanisms.
Interleukin-1 beta (IL-1β)	Significant Decrease in mRNA and protein expression.[15]	Downregulates IL-1β expression.[15]	Both medications contribute to the reduction of this potent pro-inflammatory cytokine.
Interleukin-6 (IL-6)	Significant Decrease in circulating levels and in vitro production.[8][15]	Downregulates IL-6 expression.[15]	Both drugs impact the IL-6 signaling pathway, which is crucial in the inflammatory cascade of RA.
Matrix Metalloproteinases (MMPs)	Indirectly reduces MMP expression by suppressing pro-inflammatory cytokines that induce MMPs.	Transcriptionally blocks MMP-1 and MMP-13, and reduces their protein levels.	Sulfasalazine demonstrates a more direct inhibitory effect on the gene expression of cartilage-degrading enzymes.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summarized protocols for key techniques used to analyze gene expression changes in response to methotrexate and other DMARDs.

Real-Time PCR for Cytokine Gene Expression Analysis

This protocol outlines the steps for quantifying cytokine mRNA levels in peripheral blood mononuclear cells (PBMCs) or synovial fibroblasts.

• RNA Isolation:

  • Isolate total RNA from cultured cells or patient samples using a commercial RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and by agarose (B213101) gel electrophoresis to check for intact ribosomal RNA bands.

• cDNA Synthesis:

  • Reverse transcribe 1 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad) with a mix of oligo(dT) and random hexamer primers.

  • The reaction is typically performed at 25°C for 5 minutes, 46°C for 20 minutes, and inactivated at 95°C for 1 minute.

• Real-Time PCR:

  • Perform real-time PCR using a SYBR Green-based or TaqMan probe-based assay on a real-time PCR system (e.g., CFX96 Touch Real-Time PCR Detection System, Bio-Rad).

  • Prepare a reaction mixture containing cDNA template, forward and reverse primers for the target cytokine gene (e.g., TNF-α, IL-6) and a housekeeping gene (e.g., GAPDH, ACTB), and SYBR Green master mix.

  • A typical thermal cycling protocol includes an initial denaturation at 95°C for 3 minutes, followed by 40 cycles of denaturation at 95°C for 10 seconds and annealing/extension at 60°C for 30 seconds.

  • A melt curve analysis is performed at the end of the PCR to verify the specificity of the amplified product.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for both the target and housekeeping genes.

  • Calculate the relative gene expression using the 2-ΔΔCt method, normalizing the expression of the target gene to the housekeeping gene and comparing the treated samples to the untreated control.

Western Blot Analysis of DHFR Protein Expression

This protocol describes the detection and quantification of DHFR protein levels in cell lysates.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the total protein.

  • Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for DHFR overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

  • Quantify the band intensities using image analysis software (e.g., ImageJ).

  • Normalize the DHFR protein levels to a loading control protein (e.g., GAPDH, β-actin) to ensure equal protein loading.

Visualizing the Molecular Pathways and Workflows

To further elucidate the complex interactions and experimental processes described, the following diagrams have been generated using Graphviz (DOT language).

Caption: Methotrexate's multifaceted mechanism of action.

Caption: Workflow for analyzing gene and protein expression.

Caption: Comparative mechanisms of action of DMARDs.

References

• 1. Differential effects of leflunomide and methotrexate on cytokine production in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential effects of leflunomide and methotrexate on cytokine production in RA | springermedizin.de [springermedizin.de]
• 3. Suppressive effect of combination treatment of leflunomide and methotrexate on chemokine expression in patients with rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The antiinflammatory drug sulfasalazine inhibits tumor necrosis factor alpha expression in macrophages by inducing apoptosis. | Semantic Scholar [semanticscholar.org]
• 5. Methotrexate in combination with sulfasalazine is more effective in rheumatoid arthritis patients who failed sulfasalazine than in patients naive to both drugs - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Analysis of gene expression in rheumatoid arthritis and related conditions offers insights into sex-bias, gene biotypes and co-expression patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular signature of methotrexate response among rheumatoid arthritis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of methotrexate alone or in combination with sulphasalazine on the production and circulating concentrations of cytokines and their antagonists. Longitudinal evaluation in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sulfasalazine promotes ferroptosis through AKT-ERK1/2 and P53-SLC7A11 in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Sulphasalazine inhibits macrophage activation: inhibitory effects on inducible nitric oxide synthase expression, interleukin-12 production and major histocompatibility complex II expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anti‐inflammatory effects of leflunomide in combination with methotrexate on co‐culture of T lymphocytes and synovial macrophages from rheumatoid arthritis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-inflammatory effects of leflunomide in combination with methotrexate on co-culture of T lymphocytes and synovial macrophages from rheumatoid arthritis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [PDF] Anti-inflammatory effects of leflunomide in combination with methotrexate on co-culture of T lymphocytes and synovial macrophages from rheumatoid arthritis patients | Semantic Scholar [semanticscholar.org]
• 15. The antiinflammatory drug sulfasalazine inhibits tumor necrosis factor alpha expression in macrophages by inducing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]

A Comparative Analysis of Methotrexate and 10-Deazaaminopterin in Rheumatoid Arthritis Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic agent Methotrexate (MTX), the cornerstone of rheumatoid arthritis (RA) treatment, and its analogue, 10-deazaaminopterin (B1664510) (10-DAM). The following sections detail their performance in preclinical and clinical models of RA, presenting available experimental data, outlining methodologies for key experiments, and visualizing their mechanistic pathways.

Data Presentation: Efficacy and Toxicity

The following tables summarize the comparative efficacy and toxicity of Methotrexate and 10-deazaaminopterin derivatives in various rheumatoid arthritis models.

Table 1: Comparison in Mycobacterial-Induced Arthritis in Rats

Parameter	Methotrexate (MTX)	10-Ethyl-10-Deazaaminopterin (10-EDAM)	Key Findings
Efficacy
Arthritis Prevention	Effective	As effective as MTX at identical doses	Both agents demonstrated comparable ability to prevent the development of arthritis.[1]
Paw Volume	Data not available	Data not available	Both treatments were assessed for their effect on paw volume, a measure of inflammation.[1]
Paw Diameter	Data not available	Data not available	Changes in paw diameter were used as an indicator of treatment efficacy.[1]
Body Weight	Data not available	Data not available	The impact on body weight was monitored as a general health indicator during treatment.[1]
Arthritis Index	Data not available	Data not available	A scoring system was used to quantify the severity of arthritis.[1]
Plasma Albumin	Data not available	Data not available	Plasma albumin levels were measured as a marker of systemic inflammation.[1]
Plasma Iron	Data not available	Data not available	Plasma iron levels were assessed, as they can be altered in chronic inflammatory states.[1]
Toxicity
High Dose (1.0 mg/kg/day)	More toxic	Less toxic than MTX	At a higher dosage, 10-EDAM exhibited a more favorable toxicity profile.[1]
Low Dose (0.2 mg/kg/2 days)	Similar toxicity	Similar toxicity to MTX	At a lower dosage, the toxicity of both compounds was comparable.[1]

Table 2: Comparison in Collagen-Induced Arthritis in Mice

Parameter	Methotrexate (MTX)	10-Deazaaminopterin (10-DAM) / Analogues	Key Findings
Efficacy
Incidence of Arthritis	Effective in reducing incidence	10-DAM and its analogues decreased the incidence and severity of arthritis. The 10-ethyl-10-deazaaminopterin thienyl analogue was noted as being particularly effective.[2][3]	10-Deazaaminopterin and its derivatives demonstrated a capacity to reduce the number of animals developing arthritis.[2][3]
Severity of Arthritis	Effective in reducing severity	Reduced visual evidence of inflammation and swelling.[2][3]	Both drugs were capable of lessening the clinical signs of arthritis.[2][3]

Table 3: Comparison in Human Rheumatoid Arthritis Clinical Trial

Parameter	Methotrexate (MTX)	10-Deazaaminopterin (10-DAM)	Key Findings
Efficacy	Significant improvement in all measured clinical parameters	Significant improvement in all measured clinical parameters	Both treatments showed comparable and significant clinical benefits in patients with RA over a 15-week and a one-year follow-up period.[4][5]
Safety and Tolerability	Well-tolerated; two patients experienced transient side effects, and one discontinued (B1498344) due to recurrent nausea.[4]	Well-tolerated; one patient experienced transient side effects and one withdrew from the study due to side effects.[4][5]	Both drugs were generally well-tolerated with a similar safety profile in a year-long study.[4]

Experimental Protocols

Mycobacterium Butyricum-Induced Arthritis in Rats

This model, also known as adjuvant-induced arthritis, is a well-established method for studying chronic inflammation.

• Induction: Female Lewis rats (8-9 per group) are injected intraperitoneally with Mycobacterium butyricum to induce an arthritic condition.[1]

• Treatment: Following induction, animals are treated with either Methotrexate or 10-ethyl-10-deazaaminopterin. Two dosing regimens were used in the comparative study: 1.0 mg/kg/day administered orally or 0.2 mg/kg every two days via intraperitoneal injection, continuing for 25 days post-induction.[1]

• Efficacy Assessment:

  • Clinical Signs: Changes in body weight, paw volume, and paw diameter are measured regularly. An arthritis index is used to score the overall severity of the disease.[1]

  • Biomarkers: Plasma levels of albumin and iron are analyzed as systemic markers of inflammation.[1]

• Toxicity Assessment: All groups are monitored for signs of toxicity throughout the study.[1]

Workflow for Mycobacterial-Induced Arthritis Model.

Collagen-Induced Arthritis (CIA) in Mice

The CIA model is widely used as it shares many immunological and pathological features with human RA.

• Induction:

  • Primary Immunization: DBA/1 mice are immunized at the base of the tail with an emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA).[2][3]

  • Booster Immunization: A second immunization with type II collagen in Incomplete Freund's Adjuvant (IFA) is administered 21 days after the primary immunization to enhance the arthritic response.[2][3]

• Treatment: Dosing with the test compounds (Methotrexate, 10-deazaaminopterin, or its analogues) is initiated two days prior to the first collagen immunization and continues every two days until day 42.[2][3]

• Efficacy Assessment:

  • Clinical Scoring: The incidence and severity of arthritis are visually assessed and scored.

  • Paw Swelling: Paw swelling is measured using calipers to quantify the inflammatory response.[2][3]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 3. selleckchem.com [selleckchem.com]
• 4. JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]

A Comparative Analysis of the Therapeutic Indices of Methotrexate and Aminopterin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aminopterin (B17811), the first antifolate to induce remission in pediatric leukemia, is a more potent cytotoxic agent than methotrexate (B535133) in vitro.[1][2] This heightened potency is largely attributed to its more efficient cellular uptake and more extensive intracellular polyglutamylation, which significantly prolongs its retention and inhibitory action within the cell.[1][3] However, this potency is coupled with greater and more unpredictable toxicity.[1] Animal studies conducted in the 1950s demonstrated that methotrexate possessed a more favorable therapeutic index—a wider margin between its effective and toxic doses.[1][2] Consequently, aminopterin was abandoned in favor of methotrexate for most clinical applications, and methotrexate remains a cornerstone of chemotherapy and autoimmune disease treatment today.[1]

Mechanism of Action: Dihydrofolate Reductase Inhibition

Both aminopterin and methotrexate are classified as antimetabolites. They are structural analogues of folic acid and function primarily by competitively inhibiting the enzyme dihydrofolate reductase (DHFR).[1][2] DHFR is a critical enzyme in the folate metabolic pathway, responsible for converting dihydrofolate (DHF) into its biologically active form, tetrahydrofolate (THF). THF is an essential cofactor for the synthesis of thymidine (B127349) and purine (B94841) nucleotides, which are the building blocks of DNA and RNA. By blocking DHFR, these drugs deplete intracellular THF, leading to the inhibition of DNA synthesis and cell replication, a process that disproportionately affects rapidly dividing cells like cancer cells.[1]

Caption: Mechanism of DHFR Inhibition by Methotrexate and Aminopterin.

Quantitative Data Comparison

The following tables summarize key quantitative data comparing the potency and toxicity of aminopterin and methotrexate.

Table 1: In Vitro Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of a drug's potency in inhibiting a specific biological or biochemical function. Lower IC50 values indicate higher potency. Data from a preclinical study in pediatric leukemia and lymphoma cell lines consistently shows aminopterin to be more potent than methotrexate.[1]

Cell Line Panel	Aminopterin (Median IC50)	Methotrexate (Median IC50)
Pediatric Leukemia/Lymphoma	17 nM	78 nM
Data sourced from a study using a 120-hour sulforhodamine B (SRB) assay.[1]

Table 2: In Vivo Toxicity (LD50) and Therapeutic Index

The therapeutic index (TI) is a ratio that compares the toxic dose of a drug to the dose that produces the therapeutic effect. A higher TI indicates a wider margin of safety. Direct comparative LD50 (median lethal dose) values from a single modern study are scarce.[1] However, historical data and clinical observations consistently point to aminopterin's narrower therapeutic window.[1]

Parameter	Aminopterin	Methotrexate
LD50 (Oral, Rat)	Data not available in comparative studies.	180 mg/kg[4]
LD50 (Intraperitoneal, Rat)	Data not available in comparative studies.	6 to 25 mg/kg[4]
LD50 (Intraperitoneal, Mouse)	Data not available in comparative studies.	94 mg/kg[4]
Therapeutic Index	Inferior to Methotrexate[1][5]	Superior to Aminopterin[1][5]
Clinical Observation	Greater and more unpredictable toxicity.[1]	Wider safety margin, allowing for higher, more controllable doses.[1]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Dihydrofolate Reductase (DHFR) Inhibition Assay (Spectrophotometric Method)

This assay measures the activity of DHFR by monitoring the oxidation of its cofactor, NADPH, which results in a decrease in absorbance at 340 nm.[2]

Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).[2]

  • Prepare stock solutions of NADPH, DHF, and the inhibitors (aminopterin, methotrexate) in the assay buffer.[2]

• Reaction Mixture:

  • In a quartz cuvette or 96-well UV-transparent plate, combine the assay buffer, a known concentration of purified DHFR enzyme, and NADPH.[2]

• Inhibitor Addition:

  • Add varying concentrations of aminopterin or methotrexate to the reaction mixtures. Include a control with no inhibitor.[2]

• Initiation:

  • Start the reaction by adding the substrate, DHF.[2]

• Measurement:

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer. The rate of decrease is proportional to DHFR activity.

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration. Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of DHFR activity.

In Vitro Cytotoxicity Assay (Sulforhodamine B Method)

This assay is used to determine the cytotoxic effects of the drugs on cultured cancer cells by measuring the total cellular protein content.[1][2]

Caption: Experimental workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Protocol:

• Cell Seeding: Plate adherent cells in 96-well microtiter plates at a suitable density and incubate for 24 hours to allow for attachment.[2]

• Drug Treatment: Add serial dilutions of aminopterin or methotrexate to the wells. Include untreated control wells.[2]

• Incubation: Incubate the plates for a specified period (e.g., 120 hours).[1]

• Cell Fixation: Gently remove the culture medium and fix the cells by adding cold trichloroacetic acid (TCA) to each well. Incubate for 1 hour at 4°C.[1]

• Washing: Wash the plates multiple times with water to remove TCA and medium components.[1]

• Staining: Add 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and stain for 30 minutes at room temperature.[2]

• Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid.[2]

• Solubilization: Add 10 mM Tris base solution (pH 10.5) to each well to dissolve the protein-bound dye.[2]

• Measurement: Read the optical density at 510 nm using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell growth inhibition for each drug concentration and determine the IC50 values.[1]

In Vivo Toxicity Study (General Protocol for LD50 Determination)

These studies are conducted in animal models to determine the lethal dose of a substance.

Protocol:

• Animal Model: Select a suitable animal model (e.g., rats, mice).

• Dose Groups: Divide the animals into several groups, including a control group receiving a vehicle and test groups receiving different doses of the drug.

• Administration: Administer the drug via a clinically relevant route (e.g., oral gavage, intraperitoneal injection).[4]

• Observation: Observe the animals for a set period (e.g., 14 days) for signs of toxicity and mortality.[6]

• Data Collection: Record the number of deaths in each dose group.

• LD50 Calculation: Use statistical methods (e.g., probit analysis) to calculate the LD50, the dose estimated to be lethal to 50% of the animals.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Enhanced polyglutamylation of aminopterin relative to methotrexate in the Ehrlich ascites tumor cell in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. labeling.pfizer.com [labeling.pfizer.com]
• 5. Aminopterin | C19H20N8O5 | CID 169371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]

Comparative Guide to Biochemical Assays for Confirming Methotrexate's Inhibition of Purine Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of key biochemical assays used to confirm and quantify the inhibitory effects of methotrexate (B535133) (MTX) on the de novo purine (B94841) synthesis pathway. Methotrexate, a cornerstone in the treatment of cancer and autoimmune diseases, primarily functions by inhibiting dihydrofolate reductase (DHFR).[1] This inhibition depletes the cellular pool of tetrahydrofolate (THF), a critical cofactor for two enzymes in the purine synthesis pathway: glycinamide (B1583983) ribonucleotide transformylase (GART) and aminoimidazole carboxamide ribonucleotide transformylase (AICART).[2] The resulting disruption of purine synthesis is a key aspect of its therapeutic effect.[3] Some evidence also suggests that at low doses, methotrexate may inhibit the first committed step of purine biosynthesis catalyzed by amidophosphoribosyltransferase.[4][5]

The De Novo Purine Synthesis Pathway and Methotrexate Inhibition

The following diagram illustrates the de novo purine synthesis pathway and highlights the primary points of inhibition by methotrexate.

Caption: The de novo purine synthesis pathway and points of methotrexate inhibition.

Comparison of Key Biochemical Assays

Several assays can be employed to measure the impact of methotrexate on purine synthesis. The choice of assay depends on the specific research question, available equipment, and desired throughput.

Assay	Principle	Sample Type	Throughput	Key Measurement	Advantages	Disadvantages
DHFR Activity Assay	Colorimetric or fluorometric measurement of NADPH oxidation, which is coupled to the DHFR-catalyzed reduction of dihydrofolate.[6][7]	Purified enzyme, cell lysates, tissue homogenates.[8]	High	Direct enzyme activity of methotrexate's primary target.	Directly measures target enzyme inhibition; commercially available kits.[9]	Does not directly measure the downstream effect on purine synthesis.
Radiolabeled Precursor Incorporation	Measures the incorporation of radiolabeled precursors (e.g., [¹⁴C]formate, [¹⁴C]glycine) into newly synthesized purine bases (adenine, guanine).[10]	Whole cells.[11]	Medium	Rate of de novo purine synthesis.	A direct and sensitive measure of pathway flux.[5][12]	Requires handling of radioactive materials; lower throughput.
Metabolite Quantification (HPLC, LC-MS/MS)	Chromatographic separation and quantification of intracellular purine pathway metabolites (e.g., ATP, GTP, AICAR).[13][14]	Cell extracts, whole blood.[13]	Medium to High	Absolute or relative levels of purine nucleotides and intermediates.[15]	Highly specific and quantitative; can measure multiple metabolites simultaneously.[16]	Requires specialized equipment (HPLC or LC-MS/MS); complex sample preparation.[17]
Cellular Thermal Shift Assay (CETSA)	Measures the thermal stabilization of a target protein upon ligand binding in intact cells or cell lysates.[18][19]	Whole cells, cell lysates, tissue samples.[20]	Low to High (format dependent)	Direct target engagement of methotrexate with DHFR.[21]	Confirms drug-target interaction in a physiological context.[22]	Indirect measure of pathway inhibition; may require specific antibodies or mass spectrometry.

Quantitative Data on Methotrexate Inhibition

The following table summarizes experimental data from published studies on the inhibition of purine synthesis by methotrexate.

Cell Line / System	Methotrexate Concentration	Duration of Exposure	% Inhibition of Purine Synthesis	Reference
Human leukemia CCRF-CEM cells	50 nM	22 hours	No inhibition
Human leukemia CCRF-CEM cells	1000 nM	22 hours	~100%	[10]
ALL lymphoblasts (patient-derived)	1000 nM	22 hours	60%	[10]
L5178Y murine lymphoma cells	1 µM	Not specified	Significant reduction in ATP and GTP	[15]
Primary human T-lymphocytes	20 nM - 20 µM	72 hours	Inhibition of purine ribonucleotide synthesis
Primary astrocyte cultures	1, 10, 100 µM	24 hours	Almost complete inhibition of [¹⁴C]formate incorporation	[11]

Experimental Protocols

Dihydrofolate Reductase (DHFR) Activity Assay (Colorimetric)

This protocol is adapted from commercially available kits.[6][8][9]

Principle: DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) using NADPH as a cofactor. The assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH to NADP⁺.

Methodology:

• Sample Preparation:

  • Prepare cell or tissue lysates by homogenization in ice-cold assay buffer.

  • Centrifuge to remove insoluble material and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Reaction Setup (96-well plate):

  • Add samples (e.g., 5-50 µL of lysate) to wells.

  • For inhibitor studies, pre-incubate the lysate with methotrexate at various concentrations.

  • Prepare a reaction mix containing DHFR assay buffer and NADPH.

  • Add the reaction mix to each well.

• Initiate Reaction:

  • Add the DHFR substrate (dihydrofolic acid) to each well to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 340 nm in a kinetic mode at room temperature for 10-20 minutes.

• Data Analysis:

  • Calculate the change in absorbance per minute (ΔA₃₄₀/min).

  • Determine the DHFR activity based on the extinction coefficient of NADPH.

  • For inhibition studies, plot DHFR activity against methotrexate concentration to determine the IC₅₀ value.

Radiolabeled Precursor Incorporation Assay

This protocol is a generalized procedure based on published methods.[5][10][11]

Principle: The rate of de novo purine synthesis is measured by quantifying the incorporation of a radiolabeled precursor, such as [¹⁴C]formate or [¹⁴C]glycine, into the purine nucleotide pool.

Methodology:

• Cell Culture and Treatment:

  • Culture cells to the desired density.

  • Treat cells with varying concentrations of methotrexate or a vehicle control for a specified period (e.g., 22 hours).[10]

• Radiolabeling:

  • Add the radiolabeled precursor (e.g., [¹⁴C]formate) to the cell culture medium and incubate for a defined period (e.g., 1-2 hours).

• Metabolite Extraction:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS) to stop the reaction.

  • Lyse the cells and precipitate macromolecules (DNA, RNA, protein) with an acid (e.g., perchloric acid).

• Separation and Quantification:

  • Separate the acid-soluble fraction (containing nucleotides) from the acid-insoluble fraction.

  • The purine bases can be further purified from the acid-soluble fraction, often by hydrolysis and subsequent separation using HPLC.[13]

  • Measure the radioactivity in the purine fraction using a scintillation counter.

• Data Analysis:

  • Normalize the radioactivity counts to the cell number or total protein content.

  • Calculate the percentage of inhibition by comparing the incorporation in methotrexate-treated cells to control cells.

Caption: Workflow for a Radiolabeled Precursor Incorporation Assay.

Metabolite Quantification by LC-MS/MS

This protocol outlines a general approach for targeted metabolomics.[17]

Principle: This method provides sensitive and specific quantification of purine pathway intermediates and end-products. Cells are treated, metabolites are extracted, and their concentrations are measured using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Methodology:

• Cell Culture and Treatment:

  • Culture and treat cells with methotrexate as described for the radiolabeling assay.

• Metabolite Extraction:

  • Rapidly quench metabolism by aspirating the media and washing cells with ice-cold PBS.

  • Add a pre-chilled extraction solvent (e.g., 80% methanol) and scrape the cells.

  • Ensure complete cell lysis through methods like freeze-thaw cycles.

  • Centrifuge to pellet debris and collect the supernatant containing the metabolites.

• LC-MS/MS Analysis:

  • Inject the metabolite extract into an LC-MS/MS system.

  • Separate metabolites using a suitable liquid chromatography method (e.g., reversed-phase or HILIC).

  • Detect and quantify specific metabolites using a mass spectrometer operating in a targeted mode (e.g., Selected Reaction Monitoring, SRM).

• Data Analysis:

  • Integrate the peak areas for each metabolite.

  • Normalize the data to an internal standard and cell number or protein concentration.

  • Compare metabolite levels between methotrexate-treated and control samples.

Cellular Thermal Shift Assay (CETSA)

This protocol is a generalized procedure based on published methods.[18][20][21]

Principle: Ligand binding stabilizes a protein, increasing its melting temperature. CETSA measures this thermal shift to confirm target engagement in a cellular environment.

Methodology:

• Cell Treatment:

  • Treat intact cells with varying concentrations of methotrexate or a vehicle control.

• Heating:

  • Aliquot the cell suspensions and heat them to a range of different temperatures to create a melt curve.

• Lysis and Separation:

  • Lyse the cells (e.g., by freeze-thaw cycles).

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Detection:

  • Analyze the amount of soluble DHFR remaining in the supernatant at each temperature using a protein detection method such as:

    • Western Blotting

    • ELISA

    • Mass Spectrometry

• Data Analysis:

  • Plot the amount of soluble DHFR as a function of temperature for both treated and control samples.

  • A shift in the melting curve to a higher temperature in the methotrexate-treated samples indicates target engagement.

Conclusion

Confirming the inhibition of purine synthesis by methotrexate is crucial for understanding its mechanism of action and for the development of novel antifolate drugs. The choice of assay should be guided by the specific experimental goals.

• DHFR activity assays are ideal for high-throughput screening of direct inhibitors of methotrexate's primary target.

• Radiolabeled precursor incorporation assays offer a direct and sensitive measure of the overall flux through the de novo purine synthesis pathway.

• Metabolite quantification by LC-MS/MS provides a powerful and detailed snapshot of the metabolic consequences of pathway inhibition.

• CETSA is an invaluable tool for confirming that methotrexate directly binds to and stabilizes DHFR within the complex environment of a living cell.

By selecting the appropriate assay and carefully designing the experimental protocol, researchers can effectively characterize and quantify the inhibitory effects of methotrexate on purine biosynthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. Methotrexate Mechanism in Treatment of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Understanding the mechanisms of action of methotrexate: implications for the treatment of rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methotrexate inhibits the first committed step of purine biosynthesis in mitogen-stimulated human T-lymphocytes: a metabolic basis for efficacy in rheumatoid arthritis? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. Dihydrofolate Reductase Assay Kit (Colorimetric) (ab239705) | Abcam [abcam.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. assaygenie.com [assaygenie.com]
• 9. Dihydrofolate Reductase Colorimetric Activity Kit - Creative BioMart [creativebiomart.net]
• 10. Development of a whole cell assay to measure methotrexate-induced inhibition of thymidylate synthase and de novo purine synthesis in leukaemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of methotrexate on RNA and purine synthesis of astrocytes in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Consequences of methotrexate inhibition of purine biosynthesis in L5178Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quantitative Analysis of Purine Nucleotides Indicates That Purinosomes Increase de Novo Purine Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A High-Throughput Dose-Response Cellular Thermal Shift Assay for Rapid Screening of Drug Target Engagement in Living Cells, Exemplified Using SMYD3 and IDO1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal Procedures for Methotrexate (Disodium)

For Immediate Implementation by Laboratory Personnel

Methotrexate (B535133), a potent cytotoxic agent, demands meticulous handling and disposal to ensure the safety of laboratory personnel and prevent environmental contamination. Adherence to these protocols is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step instructions for the proper disposal of methotrexate (disodium) and associated contaminated materials.

I. Immediate Safety Protocols: Personal Protective Equipment (PPE)

Before handling methotrexate or its waste, personnel must be equipped with the appropriate PPE to minimize exposure risks through inhalation or skin contact.[1][2]

• Gloves: Wear double PVC or nitrile gloves.[1][2]

• Gown: A disposable, closed-front gown with cuffs is required.[1][2]

• Eye Protection: Safety glasses or goggles must be worn.[1][2]

• Respiratory Protection: For tasks with a high risk of aerosol generation, such as preparing solutions, work within a Class II Biological Safety Cabinet.[1][3] If aerosols are generated outside a cabinet, a half-mask respirator with HEPA cartridges may be necessary.[3]

II. Waste Segregation and Handling: A Step-by-Step Guide

Proper segregation of methotrexate waste at the point of generation is the foundational step in the disposal process.[1][4] All materials that have come into contact with methotrexate must be treated as hazardous waste and segregated from the general laboratory waste stream.[1][4]

• Identify Waste Type: Categorize waste as "trace" or "bulk" chemotherapy waste.

  • Trace Waste: Contains less than 3% of the original drug's weight.[4] This includes items like empty vials, gloves, gowns, bench pads, and wipes.[4]

  • Bulk Waste: Contains more than 3% of the drug's original weight.[4] This includes partially used vials or materials from a spill cleanup.[4]

• Utilize Designated Containers: Place segregated waste into appropriately labeled, color-coded, and sealed containers.

• Store Securely: Keep waste containers sealed when not in use and store them in a designated, secure area away from general traffic until collection by a licensed hazardous waste disposal service.[4]

Waste Category	Description of Waste	Container Type & Labeling
Trace Chemotherapy Sharps	Needles, syringes, glass vials (including "RCRA empty" vials), and other sharps with trace contamination.[4]	Puncture-resistant sharps container with a purple or yellow lid, labeled "Chemo Sharps" or "Cytotoxic Waste".[4][5]
Trace Chemotherapy Non-Sharps	Gloves, gowns, bench pads, wipes, and other PPE or materials with trace contamination (<3% of original weight).[4]	Yellow, thick plastic bags or containers labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste".[4]
Bulk Chemotherapy Waste	Partially used vials, materials from a spill cleanup, or any material containing more than 3% of the drug's original weight.[4]	Black, RCRA-rated hazardous waste container labeled "Hazardous Waste".[4]
Unused/Expired Methotrexate	Unused or expired product in its original container.[1]	Segregate as hazardous pharmaceutical waste in its original container and place in a designated hazardous waste container.[1]

III. Disposal Plan: The Primary Method

The recommended and primary method for the disposal of all methotrexate-contaminated materials is high-temperature incineration .[1][2][4] This process should be carried out by a licensed hazardous waste contractor at a temperature of 1000°C or higher to ensure the complete destruction of the cytotoxic compounds.[1][2]

Note: Drain disposal is not a recommended or compliant practice. Current regulations, such as those from the Environmental Protection Agency (EPA), prohibit the sewering of pharmaceutical hazardous waste.[1]

IV. Spill Management Protocol

In the event of a methotrexate spill, immediate action is required to contain the contamination and protect personnel.[1]

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.[1]

• Don PPE: Wear double gloves, a disposable gown, safety glasses, and a respirator if there is a risk of airborne particles.[1]

• Contain the Spill:

  • Liquid Spills: Use absorbent pads to contain the material.[1]

  • Solid Spills: Gently cover with damp absorbent material to avoid generating dust.[1]

• Clean the Area: Place all contaminated materials, including absorbent pads and any broken glass, into a designated hazardous waste container (black, RCRA-rated for bulk waste).[1][4] Clean the spill area with soap and water.[1]

• Dispose of Waste: All cleanup materials must be disposed of as bulk hazardous waste via high-temperature incineration.[1][4]

Methotrexate Disposal Workflow

Caption: Decision workflow for the segregation and disposal of methotrexate waste.

References

• 1. benchchem.com [benchchem.com]
• 2. METHOTREXATE, VIALS (methotrexate, vials) 12 Special Handling Instructions | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 3. beaufort.tricare.mil [beaufort.tricare.mil]
• 4. benchchem.com [benchchem.com]
• 5. sharpsmart.co.uk [sharpsmart.co.uk]

Essential Safety and Logistics for Handling Methotrexate (Disodium)

Methotrexate (disodium) is a potent cytotoxic agent that requires stringent safety protocols to minimize exposure and ensure the well-being of laboratory personnel. This guide provides essential, step-by-step procedures for the safe handling, storage, and disposal of Methotrexate, tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines is critical to mitigate the risks associated with this compound, which include potential reproductive and genetic defects.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure to Methotrexate. The following table summarizes the required PPE for various handling scenarios.

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile or PVC gloves.[3]	Prevents skin contact. Double-gloving provides an extra layer of protection against tears and permeation.
Eye Protection	Safety glasses with side shields or safety goggles.[2][3][4][5]	Protects eyes from splashes and airborne particles.
Face Protection	A face shield should be worn in addition to safety glasses or goggles when there is a significant risk of splashing.	Offers a broader area of protection for the face.
Protective Clothing	Disposable, solid-front, back-closure gown made of a low-permeability fabric.[2][3][5]	Prevents contamination of personal clothing and skin.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) is necessary when handling the powder form or when aerosols may be generated.[1][5]	Protects against inhalation of the powdered compound or aerosolized droplets.

Operational Plan: Handling and Preparation

All handling of Methotrexate, especially the preparation of solutions from its powdered form, must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a vertical laminar flow hood to protect both the user and the environment.[3]

Step-by-Step Handling Procedure:

• Preparation: Before starting, ensure the work area within the BSC is decontaminated and all necessary supplies, including PPE, are readily available.

• Donning PPE: Put on all required PPE in the correct order: gown, double gloves, respiratory protection, and eye/face protection.

• Weighing: If working with the powdered form, carefully weigh the required amount on a tared weigh boat within the BSC. Use a dedicated spatula and avoid creating dust.

• Reconstitution: To reconstitute the powder, slowly add the diluent down the side of the vial to avoid aerosolization. Gently swirl the vial to dissolve the powder; do not shake vigorously.

• Aspiration: Use a syringe with a Luer-Lok™ tip to prevent accidental needle disconnection. When withdrawing the solution, use techniques to minimize pressure differences that can cause spraying or aerosols.

• Labeling: Clearly label all containers with the contents, concentration, date, and hazard warnings.

• Doffing PPE: After handling is complete, remove PPE in a manner that avoids self-contamination. The outer gloves should be removed first, followed by the gown, and then the inner gloves. Dispose of all disposable PPE as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[6][7]

Disposal Plan

Proper disposal of Methotrexate and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Segregation and Disposal:

Waste Type	Disposal Procedure
Unused Methotrexate	Dispose of as hazardous chemical waste in a clearly labeled, sealed container.[3][7]
Contaminated Sharps	Needles, syringes, and other sharps must be placed in a puncture-resistant, labeled sharps container designated for cytotoxic waste.[3]
Contaminated Labware	Vials, tubes, and other labware that have come into contact with Methotrexate should be segregated in plastic bags, sealed, and marked as hazardous waste.[3]
Contaminated PPE	All disposable PPE (gloves, gowns, masks) should be placed in a designated, labeled hazardous waste container immediately after use.[3]
Spills	Spills should be cleaned up immediately by personnel wearing appropriate PPE. Absorb the spill with gauze or towels, place the materials in a polyethylene (B3416737) bag, seal it, and label it as hazardous waste. The area should then be washed with soap and water.[3]

Incineration is the preferred method for the final disposal of Methotrexate waste. [3] If incineration is not available, consult your institution's environmental health and safety office for approved alternative disposal methods.

Visualizing the Workflow

To further clarify the procedural flow, the following diagrams illustrate the key decision points and steps in handling and disposing of Methotrexate.

Caption: Workflow for handling Methotrexate.

Caption: Disposal plan for Methotrexate waste.

References

• 1. fermion.fi [fermion.fi]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. METHOTREXATE, VIALS (methotrexate, vials) 12 Special Handling Instructions | Pfizer Medical Information - Canada [pfizermedicalinformation.ca]
• 4. kmpharma.in [kmpharma.in]
• 5. medline.com [medline.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]